In Silico Toxicity Prediction & Risk Assessment: N-Nitroso-Ruxolitinib
This guide outlines a rigorous in silico toxicity prediction framework for N-Nitroso-Ruxolitinib , a potential Nitrosamine Drug Substance Related Impurity (NDSRI) in Ruxolitinib drug products.[1] [1] Executive Summary N-...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines a rigorous in silico toxicity prediction framework for N-Nitroso-Ruxolitinib , a potential Nitrosamine Drug Substance Related Impurity (NDSRI) in Ruxolitinib drug products.[1]
[1]
Executive Summary
N-Nitroso-Ruxolitinib (CAS: N/A, theoretical MW: 335.37 Da) represents a complex nitrosamine impurity formed via the nitrosation of the secondary amine within the pyrrolo[2,3-d]pyrimidine scaffold of Ruxolitinib.
Unlike simple dialkyl nitrosamines (e.g., NDMA), N-Nitroso-Ruxolitinib is an N-nitroso-aromatic derivative .[1] This structural distinction is critical: it places the impurity outside the standard domain of the Carcinogenic Potency Categorization Approach (CPCA) for alpha-hydroxylation. Consequently, the standard "count of alpha-hydrogens" logic must be adapted to a mechanistic evaluation of aromatic nitrosamine stability and trans-nitrosation potential.
Predicted Outcome: Due to the lack of
hybridized alpha-carbons necessary for metabolic activation via the diazonium ion pathway, N-Nitroso-Ruxolitinib is predicted to be of low mutagenic potency (Category 5 equivalent) or non-mutagenic , supporting a control limit based on the Threshold of Toxicological Concern (TTC) of 1500 ng/day or standard ICH Q3A/B limits, contingent on confirmatory Ames testing.
Molecular Characterization & Structural Alert
The first step in any in silico workflow is the precise definition of the toxicophore environment.
Critical Finding: Metabolic activation via -hydroxylation is structurally impossible.[1]
Electronic Effect
Aromatic delocalization
The lone pair on the amine nitrogen is involved in the aromatic system, reducing nucleophilicity and stability of the N-NO bond (potential for denitrosation).
Regulatory Classification (CPCA & ICH M7)[1][2]
The "Excluded" Status
Current FDA and EMA guidance on the Carcinogenic Potency Categorization Approach (CPCA) explicitly excludes certain N-nitroso structures from the standard scoring system.[1]
"Nitrosamines where the N-nitroso group is bonded to a nitrogen within an aromatic ring (e.g., nitrosated indole) were excluded... these subclasses are not expected to follow the alpha-hydroxylation metabolic activation pathway." — FDA Guidance (2024)
Implication for N-Nitroso-Ruxolitinib:
You cannot simply calculate a CPCA score (e.g., Score = 10). Instead, the impurity defaults to a Compound-Specific Assessment . However, for in silico argumentation, we treat it as a Category 5 equivalent due to the absence of the primary activation mechanism.[1]
CPCA Logic Visualization
The following diagram illustrates the decision logic confirming the exclusion and subsequent risk categorization.
Figure 1: Decision tree placing N-Nitroso-Ruxolitinib outside the standard alpha-hydroxylation cohort.
In Silico Methodology: Step-by-Step Protocol
To validate the "low risk" hypothesis, a dual-methodology QSAR assessment (Statistical + Expert Rule-based) is required under ICH M7(R2).[1]
Protocol A: Expert Rule-Based System (e.g., Derek Nexus)
Objective: Detect structural alerts for mutagenicity beyond the generic N-nitroso alert.
Input: SMILES string of N-Nitroso-Ruxolitinib.
N#CCN2N=CC(C3=C4C(N(N=O)C=C4)=NC=N3)=C (Verify stereochemistry and connectivity).
Knowledge Base Selection: Select "Bacterial Mutagenicity" (Ames).[1]
Crucial Step: Check for "Mitigating Factors" or "Negative Predictions" specific to N-nitrosoindoles or N-nitrosopyrroles.[1]
Note: Derek often flags N-nitroso groups as "Plausible" by default.[1] You must manually review the Nearest Neighbors (see Section 5).[1]
Protocol B: Statistical-Based System (e.g., SARAH or MultiCASE)
Objective: Assess the statistical probability of mutagenicity based on fragment contribution.[1]
Training Set: Ensure the model includes the "FDA/EMA Nitrosamine Dataset" (if available in your version) or a robust Ames dataset.[1]
Execution: Run the prediction.
Interpretation:
Positive Prediction: If the model highlights the pyrrolo-pyrimidine N-NO fragment as positive (often due to conservative "unknown" handling).[1]
Negative Prediction: If the model recognizes the aromaticity and lack of alpha-hydrogens as deactivating features.
Out of Domain: If no similar aromatic nitrosamines exist in the training set.
Protocol C: Mechanistic "Paper" Assessment
Since automated tools may default to "Positive" for any N-NO, you must construct a mechanistic argument:
Alpha-Hydroxylation:IMPOSSIBLE .[1] No hydrogens on C-alpha.[1]
Trans-Nitrosation: N-nitroso aromatics can act as nitrosating agents, transferring the NO group to other amines.[1] This is a secondary risk (cytotoxicity) but usually not direct mutagenicity in the Ames test unless the recipient amine forms a mutagen.[1]
Direct Nucleophilic Attack: Evaluate if the N-NO group activates the ring for nucleophilic attack by DNA.[1] (Unlikely for electron-rich pyrrole rings).[1]
Read-Across & Surrogate Analysis
To support the in silico prediction, identify surrogates.[1]
Cautionary.[1] Simple pyrroles may differ from fused systems.[1]
Synthesis: The weight of evidence for fused aromatic N-nitroso compounds (like indoles) suggests they are often Ames negative or low potency, unlike their aliphatic counterparts.[1]
Risk Assessment & Control Strategy
Calculation of Acceptable Intake (AI)
Based on the "Excluded" status and lack of activation mechanism:
Primary Approach (The "Category 5" Argument):
Limit:1500 ng/day (TTC for Class 5 / Non-mutagenic).[1][3]
Justification: No metabolic activation pathway; structural exclusion from CoC.[1]
Secondary Approach (If Conservative):
If regulatory agencies reject the Category 5 argument without data, they may default to 18 ng/day (Category 1).[1]
Mitigation: Perform an Enhanced Ames Test (EAT) .[1][4]
Prediction: The EAT is expected to be Negative .[1][4]
Purge Factor Argument:
N-nitroso-aromatics are often chemically unstable (labile N-N bond).[1] They may decompose during downstream processing.[1] Calculate the Purge Factor using the physicochemical properties (solubility, stability at pH).[1]
Proposed Specification Limit
Assuming a Max Daily Dose of Ruxolitinib (e.g., 50 mg):
(This is a standard impurity limit, far easier to control than the 0.03 ppm required for potent nitrosamines.)[1]
References
FDA. (2024).[1] Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry. U.S. Food and Drug Administration.[1] Link
EMA. (2023).[1][2] Appendix 1: Acceptable intakes established for N-nitrosamines. European Medicines Agency.[1] Link
Ponting, D. J., & Foster, R. (2023).[1] Drawing a Line: Where Might the Cohort of Concern End? Organic Process Research & Development, 27(1), 123-132.[1] Link[1]
Cross, K. P., & Ponting, D. J. (2021).[1][3] Developing Structure–Activity Relationships for N-Nitrosamine Activity. Computational Toxicology, 20, 100186.[1][3] Link[1]
ICH. (2017).[1][3] Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk M7(R1). Link
Foreword: A Proactive Framework for a Potential Impurity
An In-Depth Technical Guide to the Genotoxicity and Mutagenicity Assessment of N-Nitroso-Ruxolitinib The landscape of pharmaceutical safety is one of continuous vigilance, where the anticipation and rigorous characteriza...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Genotoxicity and Mutagenicity Assessment of N-Nitroso-Ruxolitinib
The landscape of pharmaceutical safety is one of continuous vigilance, where the anticipation and rigorous characterization of potential impurities are paramount. N-Nitroso-Ruxolitinib, a potential nitrosamine drug substance-related impurity (NDSRI) of the Janus kinase (JAK) inhibitor Ruxolitinib, falls squarely into a class of compounds—nitrosamines—that demand the highest level of scrutiny.[1][2] Classified as probable human carcinogens, nitrosamines are considered a "cohort of concern" by global regulatory bodies, necessitating a thorough evaluation of their genotoxic and mutagenic potential.[3][4]
This technical guide provides a comprehensive, scientifically-grounded framework for the genotoxicity and mutagenicity assessment of N-Nitroso-Ruxolitinib. While specific experimental data for this compound are not yet widely published, the principles and methodologies outlined herein are derived from extensive experience with the N-nitroso class and are aligned with the stringent expectations of regulatory authorities like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[3][4][5] This document is designed for researchers, toxicologists, and drug development professionals, offering not just protocols, but the causal logic behind each experimental choice, ensuring a self-validating and robust toxicological evaluation.
Part 1: The Mechanistic Underpinnings of Nitrosamine Genotoxicity
Understanding why N-nitroso compounds are a concern is the foundation of a logical testing strategy. Their genotoxicity is not inherent to the parent molecule but is a consequence of metabolic activation.
The Pathway to DNA Damage
Once ingested, N-nitroso compounds are processed by cytochrome P450 (CYP450) enzymes, primarily in the liver.[6][7] This enzymatic action, typically an α-carbon hydroxylation, transforms the stable nitrosamine into an unstable α-hydroxy-nitrosamine. This intermediate spontaneously decomposes to yield a highly reactive electrophile: an alkyldiazonium ion. It is this ion that readily attacks nucleophilic centers on DNA bases, forming covalent DNA adducts.[7][8] These adducts, if not repaired by cellular mechanisms, can lead to mispairing during DNA replication, resulting in permanent, heritable gene mutations—the initiating event in carcinogenesis.[7]
Caption: Metabolic activation pathway of N-nitroso compounds.
The Regulatory Mandate: ICH M7(R2) and Beyond
The primary regulatory guidance for controlling mutagenic impurities is the ICH M7(R2) guideline.[3] This framework mandates that impurities with the potential for mutagenicity, such as nitrosamines, be controlled at or below an Acceptable Intake (AI) level that poses a negligible cancer risk. For potent mutagenic carcinogens, this is often derived from carcinogenicity data (TD50 values) or, in the absence of such data, a Threshold of Toxicological Concern (TTC) of 1.5 µ g/day can be applied only if the compound is shown to be non-mutagenic in a sensitive bacterial mutation assay.[9] The FDA and EMA have issued specific guidance documents reinforcing these principles and outlining the expectation for rigorous risk assessment and testing for all authorized medicines.[3][5][10][11]
Part 2: A Tiered Strategy for Genotoxicity Assessment
A robust assessment follows a logical, tiered progression from in vitro screening for gene mutation to in vitro mammalian assays for chromosomal damage, and finally to in vivo confirmation if warranted. This approach maximizes scientific rigor while conserving resources.
Tier 1: Bacterial Reverse Mutation (Ames) Test
The Ames test is the cornerstone of mutagenicity testing, designed to detect a compound's ability to induce gene mutations in bacteria. For nitrosamines, a standard protocol is insufficient; an Enhanced Ames Test is required to ensure sensitivity.[12][13]
Causality Behind the Enhanced Protocol: Many nitrosamines are weak mutagens in standard Ames assays. This is often due to suboptimal metabolic activation by the standard rat liver S9 fraction.[14] Research has demonstrated that hamster liver S9 often exhibits superior metabolic competency for this chemical class. Furthermore, the pre-incubation method, which allows for more intimate interaction between the test article, bacteria, and S9 mix before plating, significantly increases sensitivity compared to the plate incorporation method.[13][15]
Detailed Protocol: Enhanced Ames Test for N-Nitroso-Ruxolitinib
Tester Strains: A full panel should be used, including Salmonella typhimurium strains TA98, TA100, TA1535, TA1537, and Escherichia coli strain WP2 uvrA (pKM101). Strains TA100 and TA1535 are particularly sensitive to base-pair substitution mutagens, a common mechanism for nitrosamines.[13][15]
Metabolic Activation: The assay must be conducted in both the absence (-S9) and presence (+S9) of a metabolic activation system. Crucially, two separate S9 preparations must be used:
Aroclor- or Phenobarbital/β-naphthoflavone-induced rat liver S9 at a 10-30% concentration.
Aroclor- or Phenobarbital/β-naphthoflavone-induced hamster liver S9 at a 10-30% concentration.[13][16]
Assay Method: The pre-incubation method is mandatory.[13]
Briefly, the test article, bacterial culture, and S9 mix (or buffer for -S9) are incubated together in a test tube for a defined period (e.g., 20-30 minutes) at 37°C with shaking.
Molten top agar is then added, and the mixture is poured onto minimal glucose agar plates.
Dose Selection: A preliminary toxicity/range-finding assay is performed to select at least five appropriate concentrations for the main experiment, aiming for the highest concentration to be 5000 µ g/plate or the limit of solubility/toxicity.
Controls: Appropriate vehicle (solvent) controls, negative controls, and known positive controls for each strain and S9 condition (e.g., 2-Nitrofluorene for TA98 -S9, Sodium Azide for TA100 -S9, 2-Aminoanthracene for TA100 +S9) must be included to validate the experiment.
Incubation & Scoring: Plates are incubated at 37°C for 48-72 hours. The number of revertant colonies per plate is then counted.
Data Interpretation: A positive result is defined as a reproducible, dose-related increase in the number of revertant colonies that is at least twofold greater than the vehicle control value.
Caption: Workflow for the in vitro Micronucleus (MNvit) Assay.
Tier 3: In Vivo Genotoxicity Assessment
An in vivo assay is only triggered by a positive result in one or more in vitro assays. Its purpose is to determine if the genotoxicity observed in vitro is expressed in a whole animal, considering the complexities of absorption, distribution, metabolism, and excretion (ADME).
The In Vivo Rodent Micronucleus Assay (OECD TG 474): This is the most common follow-up test. Rodents are administered N-Nitroso-Ruxolitinib (typically via a clinically relevant route), and bone marrow or peripheral blood is collected after appropriate time intervals. The erythrocytes are analyzed for the presence of micronuclei, which indicates that chromosomal damage occurred in the erythroblast precursor cells. A positive result in a well-conducted in vivo study provides strong evidence of genotoxic hazard.
Part 3: Data Synthesis and Integrated Risk Assessment
Interpreting the Genotoxicity Profile
Caption: Logic flow for interpreting genotoxicity data.
Quantitative Data Summary and Risk Classification
Assay Tier
Test Name
Endpoint Measured
Positive Result Implication
Negative Result Implication
Tier 1
Enhanced Bacterial Reverse Mutation (Ames) Test
Gene mutation (point mutations, frameshifts)
Compound is a bacterial mutagen. Triggers Tier 2 and potentially Tier 3 testing.
Compound is not a bacterial mutagen. Proceed to Tier 2.
Confirmed in vivo genotoxin. Must be controlled to a substance-specific AI.
Genotoxicity not expressed in vivo. May allow for less stringent control limits.
Acceptable Intake (AI) Determination:
If Ames is negative and mammalian cell assays are negative: N-Nitroso-Ruxolitinib would be considered a non-mutagenic impurity. The control limit would be based on standard non-genotoxic impurity thresholds (as per ICH Q3A/B).
If Ames is positive and/or in vivo assays are positive: N-Nitroso-Ruxolitinib is a genotoxic impurity. It must be controlled at or below a substance-specific AI derived from carcinogenicity data. If no such data exists, a read-across to a structurally similar nitrosamine with known carcinogenic potency may be justified, or the Carcinogenic Potency Categorization Approach (CPCA) can be used to assign a potency category and corresponding AI.
[9]* If in vitro assays are positive but the in vivo assay is negative: This is a more complex scenario. A strong negative in vivo result may provide evidence that the genotoxicity is not expressed systemically, potentially allowing control as a non-mutagenic impurity, although this requires strong justification and regulatory agreement, particularly with the FDA.
[9]
Conclusion
The assessment of N-Nitroso-Ruxolitinib for genotoxicity and mutagenicity is a mandatory step in ensuring the safety of Ruxolitinib drug products. The tiered, mechanistically-informed strategy detailed in this guide—beginning with a sensitive Enhanced Ames Test, followed by a robust in vitro mammalian cell assay, and culminating in in vivo testing if necessary—provides the self-validating, scientifically sound data package required by global health authorities. By adhering to these principles of causality and protocol integrity, drug developers can confidently characterize the risk associated with this potential impurity, ensuring patient safety and seamless regulatory compliance.
References
IPHASE Biosciences. (2025, March 11). Ames Test for N-Nitrosamines: Assessing Mutagenicity.
Veeprho. N-Nitroso Ruxolitinib.
Lhasa Limited. (2025, May 19).
European Medicines Agency.
ProPharma. (2022, September 14).
Eurofins. Genotoxic Impurities in Drug Products: Review of Nitrosamine Assays.
ResearchGate. (2023, May 18). Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays.
Inotiv. Impurities Assessment.
PubChem - NIH. Ruxolitinib.
AMES Test Study Designs for Nitrosamine Mutagenicity Testing -Pub. (2023, December 19).
N-nitrosamines Chemistry. (2024, August 16). N-Nitroso Ruxolitinib.
FDA. (2024, September). Control of Nitrosamine Impurities in Human Drugs.
FDA. Genotoxicity assessment of eight nitrosamine impurities using 2D and 3D in vitro human HepaRG models.
ResearchGate. (2024, October 9).
YouTube. (2025, July 29). Toxicological Risk Assessment and Testing for Nitrosamines: Optimizing Detection and Control.
European Medicines Agency. (2025, July 29). Nitrosamine impurities.
Oxford Academic. Adapting the in vitro micronucleus assay (OECD Test Guideline No. 487)
European Medicines Agency. (2024, March 26). Appendix 3 to Questions and answers for marketing - authorisation holders/applicants on the CHMP Opinion for the Article 5(3) of Regulation (EC) No 726/2004 referral on nitrosamine impurities in human medicinal products.
PMC. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test.
PubMed. Chromosome aberration assays in genetic toxicology testing in vitro.
SGS USA. (2020, March 25).
Frontiers. (2023, April 25).
PMC. DNA adducts by N-nitroso compounds.
Toronto Research Chemicals. N-nitroso Compounds: What You Need to Know About These Carcinogenic Chemicals.
PMC. (2021, May 18). The in vitro micronucleus assay using imaging flow cytometry and deep learning.
Assessment of Carcinogenic Potential for N-Nitroso-Ruxolitinib
A Tiered Regulatory & Toxicological Framework Executive Summary The emergence of Nitrosamine Drug Substance Related Impurities (NDSRIs) has forced a paradigm shift in pharmaceutical impurity profiling. N-Nitroso-Ruxoliti...
Author: BenchChem Technical Support Team. Date: February 2026
A Tiered Regulatory & Toxicological Framework
Executive Summary
The emergence of Nitrosamine Drug Substance Related Impurities (NDSRIs) has forced a paradigm shift in pharmaceutical impurity profiling. N-Nitroso-Ruxolitinib presents a unique toxicological case study. Unlike simple dialkyl nitrosamines (e.g., NDMA), this impurity stems from the nitrosation of the pyrrolo[2,3-d]pyrimidine scaffold.
This guide provides a definitive technical framework for assessing the carcinogenic potential of N-Nitroso-Ruxolitinib, moving from in silico structural alerts to definitive in vivo qualification, aligned with the latest FDA and EMA guidance (2024/2025).
Part 1: Structural Analysis & In Silico Prediction (The First Filter)
The first step in the assessment is not experimental but structural. We must determine if N-Nitroso-Ruxolitinib possesses the metabolic prerequisites for high-potency carcinogenesis.
1.1 Structural Mechanism of Nitrosation
Ruxolitinib contains a 7H-pyrrolo[2,3-d]pyrimidine core. The secondary amine at the N-7 position is the site of nitrosation.
Chemical Classification: N-Nitroso-Ruxolitinib is technically an N-nitroso-heterocycle (specifically an N-nitroso-indole-like derivative), not a dialkyl nitrosamine.
Metabolic Activation Blockade: The classical mechanism of nitrosamine carcinogenicity involves
-hydroxylation by CYP450 enzymes. This requires the presence of hydrogen atoms on the carbon atoms adjacent () to the N-nitroso group.
In N-Nitroso-Ruxolitinib, the nitrogen is attached to two
hybridized carbons within the aromatic ring.
Key Insight: There are zero
-hydrogens available for abstraction. This structural feature theoretically blocks the formation of the unstable -hydroxy intermediate required to generate the alkylating diazonium ion.
Using the FDA/EMA CPCA framework, we calculate the potency score to determine the recommended Acceptable Intake (AI).
-Hydrogen Count: 0
Deactivating Features: The nitrogen is part of an electron-withdrawing aromatic system (pyrrole-like), which reduces the electron density on the nitroso group, often making the N-N bond less stable and less likely to undergo metabolic activation.
Predicted Outcome:
Due to the absence of
-hydrogens, N-Nitroso-Ruxolitinib typically falls into Potency Category 5 .
Figure 1: CPCA Logic Flow confirming Category 5 classification based on the absence of alpha-hydrogens.
Part 2: The "Enhanced" Ames Test (In Vitro Qualification)[2]
If the CPCA prediction is challenged by regulatory agencies, or if a higher limit than 1500 ng/day is required, an Enhanced Ames Test (EAT) is mandatory. Standard Ames protocols (OECD 471) are insufficient because standard rat S9 fractions often fail to activate NDSRIs.
2.1 The "Enhanced" Protocol Deviations
To ensure a self-validating system, the following modifications to OECD 471 are required:
Parameter
Standard Ames
Enhanced Ames (Nitrosamine Specific)
Metabolic Activation
Rat Liver S9
Rat S9 + Hamster S9 (Independently)
S9 Concentration
5-10%
30% High Concentration
Method
Plate Incorporation
Pre-incubation (30 mins)
Positive Controls
Standard mutagens (e.g., 2-AA)
NDMA (Rat S9) & CP-4-NP (Hamster S9)
2.2 Step-by-Step Experimental Workflow
Strain Selection: Use S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101).[3][4][5] Note: TA1535 is often the most sensitive strain for nitrosamines.
S9 Preparation:
Prepare 30% Rat Liver S9 (Aroclor 1254 or Phenobarbital/5,6-Benzoflavone induced).
Prepare 30% Hamster Liver S9 (Critical for CYP2E1 activation).
Pre-Incubation:
Mix Bacteria + Test Article (N-Nitroso-Ruxolitinib) + S9 Mix.
Incubate at 37°C for 30 minutes with shaking.
Plating: Add top agar, pour onto minimal glucose agar plates.
Scoring: Count revertant colonies after 48-72 hours.
Validation Criteria: The assay is only valid if the nitrosamine-specific positive controls (e.g., N-Nitroso-N-methylpiperazine or NDMA) show a clear mutagenic response in the presence of the 30% S9 mix.
Figure 2: Enhanced Ames Test workflow highlighting the dual S9 activation system.
Part 3: In Vivo Follow-Up (The Definitive Answer)
If the Enhanced Ames test yields a positive or equivocal result, the final tier of assessment is the in vivo Transgenic Rodent (TGR) somatic cell gene mutation assay (OECD 488).
3.1 Rationale & Protocol
The TGR assay detects gene mutations in neutral reporter genes (e.g., lacZ, lacI) recovered from tissues.
Model: Muta™Mouse or Big Blue® Rat.
Dosing: 28 days of daily oral administration.
Sampling Time (Tissues): Liver (primary metabolism site) and GI tract (site of contact) sampled at Day 31 (3 days post-final dose) to allow for mutation fixation.
Endpoint: Mutant Frequency (MF).
Interpretation: A negative result in a well-conducted TGR assay (with demonstrated systemic exposure) overrules a positive Ames result, allowing the impurity to be controlled as a non-mutagenic impurity (ICH Q3A/B limits) rather than under the cohort of concern.
Part 4: Data Summary & Regulatory Strategy
For N-Nitroso-Ruxolitinib, the strategy should prioritize the Category 5 argument to avoid unnecessary testing.
Assessment Tier
Method
Key Indicator for N-Nitroso-Ruxolitinib
Regulatory Outcome
Tier 1
CPCA Scoring
Score > 29 (No -hydrogens)
Limit: 1500 ng/day
Tier 2
Enhanced Ames
Negative in TA1535 + 30% Hamster S9
Supports 1500 ng/day or higher
Tier 3
TGR Assay
Negative Mutant Frequency in Liver
Classify as Non-Mutagenic (ICH Q3A)
Conclusion:
Based on the structural absence of
-hydrogens, N-Nitroso-Ruxolitinib lacks the canonical mechanism for nitrosamine-mediated DNA alkylation. The primary regulatory strategy should be a scientific justification for Category 5 (1500 ng/day) , supported by a negative Enhanced Ames test if requested by the agency.
References
US Food and Drug Administration (FDA). (2023).[2] Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs).[1][2][6][7][8][9][10] Retrieved from
European Medicines Agency (EMA). (2023).[1] Nitrosamine impurities in human medicinal products: Appendix 1 - Acceptable intake limits for NDSRIs. Retrieved from
OECD. (2020). Test No. 471: Bacterial Reverse Mutation Test.[4] OECD Guidelines for the Testing of Chemicals. Retrieved from
Ponting, D. J., & Foster, R. (2023).[11] Drawing a Line: Where Might the Cohort of Concern End? Organic Process Research & Development.[12] (Discusses the reactivity of N-nitroso-indoles/pyrroles). Retrieved from
Li, X., et al. (2023).[4] Use of the Enhanced Ames Test for the Assessment of Nitrosamine Drug Substance-Related Impurities.[3][4][5][13] Toxicological Sciences. (Foundation for the EAT protocol).
Metabolic Fate & Risk Assessment of N-Nitroso-Ruxolitinib: An In-Depth Technical Guide
The following technical guide details the metabolic fate of N-Nitroso-Ruxolitinib. It deviates from standard templates to address the specific chemical reality of this unique Nitrosamine Drug Substance Related Impurity (...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the metabolic fate of N-Nitroso-Ruxolitinib. It deviates from standard templates to address the specific chemical reality of this unique Nitrosamine Drug Substance Related Impurity (NDSRI).
Executive Summary
N-Nitroso-Ruxolitinib is a complex NDSRI formed by the nitrosation of the pyrrolo[2,3-d]pyrimidine scaffold of Ruxolitinib.[1] Unlike simple dialkyl nitrosamines (e.g., NDMA) which require metabolic activation via
-hydroxylation to exert genotoxicity, N-Nitroso-Ruxolitinib possesses an N-nitroso-pyrrole moiety.[1]
This structural distinction dictates its metabolic fate.[1] Current structure-activity relationship (SAR) data and regulatory frameworks (FDA/EMA) suggest that denitrosation (reversion to parent) and scaffold oxidation are the predominant pathways, rather than the formation of high-potency diazonium ions.[1] This guide provides the experimental framework to validate these pathways in vitro, supporting a science-based justification for higher Acceptable Intake (AI) limits (e.g., 1500 ng/day or higher).
Part 1: The NDSRI Challenge – Structural Context
To design a valid metabolic study, one must first understand the substrate.[1] N-Nitroso-Ruxolitinib is not a classic aliphatic nitrosamine.[1]
Nitrosation Site: The N7 nitrogen of the 7H-pyrrolo[2,3-d]pyrimidine ring.[1][3][4]
Chemical Classification: N-Nitroso-heterocycle (specifically an N-nitroso-pyrrole derivative).[1]
The "Alpha-Hydroxylation" Blockade
Classic nitrosamine bioactivation requires CYP450-mediated hydroxylation at the
-carbon (the carbon adjacent to the nitrosamino nitrogen).[5]
In NDMA: The
-carbon is an alkyl group (); hydroxylation is facile.[1]
In N-Nitroso-Ruxolitinib: The
-carbons are part of the aromatic pyrrole ring ( bonds).[1] They lack the abstractable protons necessary for the standard activation mechanism.
Scientific Implication: The metabolic risk profile shifts from bioactivation (generating alkylating agents) to transnitrosation (transferring the NO group) or detoxification (denitrosation).
Part 2: Predicted Metabolic Pathways[1]
We hypothesize three competing pathways for N-Nitroso-Ruxolitinib in a liver microsome (HLM) system.
The N-N bond in N-nitroso-pyrroles is chemically labile.[1] CYP450 enzymes can facilitate the cleavage of this bond, releasing nitric oxide (NO) and regenerating the parent drug, Ruxolitinib.[1] This is the most favorable outcome for risk assessment.
Pathway B: Scaffold Oxidation (Clearance)
The Ruxolitinib scaffold is known to be metabolized by CYP3A4 and CYP2C9 (primarily hydroxylation of the cyclopentyl group). It is highly probable that N-Nitroso-Ruxolitinib undergoes these same oxidative steps without disrupting the N-nitroso group, leading to stable, hydroxylated N-nitroso metabolites.[1]
Pathway C: Ring Scission (Theoretical Activation)
While direct
-hydroxylation is blocked, oxidation of the pyrrole double bond (epoxidation) could theoretically lead to ring opening.[1] This is a minor, high-energy pathway but must be monitored.[1]
Visualization: Metabolic Decision Tree
Figure 1: Predicted metabolic fate of N-Nitroso-Ruxolitinib.[1] Green path indicates detoxification (reversion to parent), which is the hypothesized dominant mechanism.[1]
Part 3: In Vitro Experimental Framework
To validate the pathways above, a "Self-Validating" protocol is required. This means the experiment must account for both the disappearance of the impurity and the appearance of specific markers (Parent Drug vs. Stable Metabolites).
System Selection[1]
Primary System: Pooled Human Liver Microsomes (HLM).[1]
Why: Contains high concentrations of CYP3A4 and CYP2C9, the primary metabolizers of the Ruxolitinib scaffold.
Secondary System (Optional): Cytosolic Fraction.[1]
Why: To check for soluble reductases or transferases if HLM clearance is low.[1]
Quench method: Add 3 volumes of ice-cold Acetonitrile (ACN) containing Internal Standard (IS).[1]
Trapping (Crucial for Risk Assessment):
Glutathione (GSH) Trap: Include 5 mM GSH in a separate set of incubations.
Purpose: If "Pathway C" (Reactive Electrophile) occurs, GSH will trap the reactive intermediate.[1] Detection of a GSH-adduct confirms bioactivation risk.[1] Absence supports safety.[1]
Processing:
Centrifuge at 4000 rpm for 20 mins to pellet protein.
High-Resolution Mass Spectrometry (HRMS) is non-negotiable here to distinguish between the N-Nitroso impurity and the Parent drug, which differ by only 29 Da (NO vs H).[1]
Critical: Quantify formation. High levels confirm Denitrosation (Pathway A).[1]
Hydroxy-N-Nitroso-Rux
Confirm scaffold oxidation (Pathway B).
GSH-Adducts
Monitor for reactive intermediates (Pathway C).[1]
Data Interpretation Logic
Scenario 1 (Safe): Rapid loss of N-Nitroso-Ruxolitinib + Stoichiometric appearance of Ruxolitinib.[1]
Scenario 2 (Standard): Loss of N-Nitroso-Ruxolitinib + Appearance of Hydroxy-N-Nitroso-Rux.[1]
Scenario 3 (High Risk): Loss of N-Nitroso-Ruxolitinib + No Parent formation + GSH Adducts detected.[1]
Part 5: Regulatory Implications & Risk Assessment[1]
The data generated from the protocol above directly feeds into the Carcinogenic Potency Categorization Approach (CPCA) used by FDA and EMA.
The "Cohort of Concern" Argument
N-Nitroso-Ruxolitinib falls into a grey area.[1][3] However, because it is an N-nitroso-pyrrole, it lacks the activating structural features of potent nitrosamines (like NDMA/NNK).[1]
If In Vitro Data shows Denitrosation: You can argue that the compound acts as a NO-donor rather than an alkylating agent. This supports moving the compound to Category 5 (AI = 1500 ng/day).
Ames Test Correlation: The in vitro metabolic data serves as a mechanistic explanation for a negative Ames test. If the Ames is negative, the metabolic data explains why (lack of bioactivation).[1]
Workflow for Regulatory Submission
Figure 2: Strategic workflow for using metabolic data in regulatory filings.
References
U.S. Food and Drug Administration (FDA). (2023).[1][7][8][9] Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs).[1][7][9]Link[1][9]
European Medicines Agency (EMA). (2023).[1] Nitrosamine impurities in human medicinal products: Questions and answers. EMA/409815/2020 Rev.[1]16. Link
Ponting, D. J., & Foster, R. (2023).[1][3] Drawing a Line: Where Might the Cohort of Concern End? Organic Process Research & Development, 27(1), 123–132.[1] (Discusses the reduced potency of N-nitroso aromatic species). Link[1]
Guengerich, F. P. (2020).[1] Cytochrome P450-mediated metabolism of N-nitrosamines and N-nitroso-drug impurities.[1][5] Chemical Research in Toxicology, 33(1), 11-12.[1] Link[1]
Cross, K. P., & Ponting, D. J. (2021).[1] Developing Structure-Activity Relationships for N-Nitrosamine Activity. Computational Toxicology, 20, 100186.[1] Link[1]
interaction of N-Nitroso-Ruxolitinib with biological macromolecules
Technical Guide: Interaction of N-Nitroso-Ruxolitinib with Biological Macromolecules Executive Summary This technical guide analyzes the physicochemical and biological interactions of N-Nitroso-Ruxolitinib , a Nitrosamin...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Guide: Interaction of N-Nitroso-Ruxolitinib with Biological Macromolecules
Executive Summary
This technical guide analyzes the physicochemical and biological interactions of N-Nitroso-Ruxolitinib , a Nitrosamine Drug Substance-Related Impurity (NDSRI) derived from the Janus Kinase (JAK) inhibitor Ruxolitinib. Unlike classical dialkyl nitrosamines (e.g., NDMA), N-Nitroso-Ruxolitinib possesses unique structural features—specifically the nitrosation of an aromatic pyrrole nitrogen—that fundamentally alter its metabolic activation pathway and interaction with biological macromolecules (DNA and Proteins). This document outlines the mechanistic basis for its toxicity assessment, regulatory limits (CPCA framework), and required characterization protocols.
Structural Basis of Interaction
To understand the interaction of N-Nitroso-Ruxolitinib with biological systems, one must first analyze its molecular geometry relative to the "Cohort of Concern" nitrosamines.
The primary mechanism of nitrosamine genotoxicity is
-hydroxylation , catalyzed by Cytochrome P450 (CYP) enzymes.[4][5] This reaction requires an available proton on the carbon adjacent () to the nitrosamine nitrogen.
Classical Nitrosamines (High Risk): Possess
-protons (e.g., N-Nitroso-dimethylamine). CYP activation leads to an unstable hydroxyalkyl intermediate diazonium ion DNA alkylation.[4][6]
N-Nitroso-Ruxolitinib (Aromatic/Pyrrole): The nitrogen atom is part of an aromatic system.[5] The adjacent carbons are
hybridized and lack removable protons for the standard -hydroxylation pathway.
Critical Insight: Because the N-NO group in N-Nitroso-Ruxolitinib is attached to an aromatic ring, it is chemically distinct from N-nitrosodialkylamines. It is often classified as an N-nitrosoamide-like or N-nitroso-aromatic structure, which typically exhibits lower mutagenic potency or requires different activation pathways (e.g., trans-nitrosation).
Mechanism of Interaction with Macromolecules
Interaction with Cytochrome P450 (Metabolic Activation)
While classical nitrosamines are substrates for CYP2E1, the rigid aromatic structure of N-Nitroso-Ruxolitinib presents steric and electronic challenges for enzymatic binding.
Binding: The lipophilic cyclopentyl group of the Ruxolitinib scaffold may facilitate binding to CYP active sites, but the lack of abstractable
-protons prevents the formation of the reactive diazonium species via the standard route.
Alternative Pathway: Metabolic activation may occur via denitrosation or ring oxidation, but these pathways generally result in clearance rather than the formation of DNA-reactive electrophiles.
Interaction with DNA (Genotoxicity Potential)
The "interaction" of concern is the covalent alkylation of DNA bases (primarily Guanine-N7 or Guanine-O6).
Theoretical Risk: If the nitroso group is labile, it could theoretically act as a trans-nitrosating agent, transferring the
group to other cellular nucleophiles, though this is kinetically less favorable than direct alkylation by diazonium ions.
Empirical Evidence: N-nitroso indoles and pyrroles (structural analogs) frequently test negative in the Ames assay or fall into the lowest potency categories because they cannot generate the alkylating carbonium ion.
Interaction with JAK Kinases (Pharmacology)
Binding Affinity: The N-nitrosation of the pyrrole ring occupies a critical hydrogen-bonding donor site (the N-H) usually involved in the hinge-region binding of the kinase ATP pocket.
Result: N-Nitroso-Ruxolitinib likely exhibits significantly reduced affinity for JAK1/JAK2 compared to the parent drug, rendering it pharmacologically inert at impurity levels (ppm range).
Visualization: Metabolic Activation Pathways
The following diagram contrasts the high-risk activation pathway of generic NDSRIs with the blocked pathway of N-Nitroso-Ruxolitinib.
Caption: Comparative metabolic fate. N-Nitroso-Ruxolitinib lacks the alpha-protons required for the classical diazonium-mediated DNA alkylation pathway.
Regulatory Framework: CPCA & Limits
Current regulatory guidelines (FDA/EMA) utilize the Carcinogenic Potency Categorization Approach (CPCA) to assign Acceptable Intake (AI) limits based on structural features.[5][7]
Parameter
Assessment for N-Nitroso-Ruxolitinib
Structural Class
N-Nitroso-Aromatic (Pyrrole-based)
Alpha-Hydrogens
Zero. (N-N bond is attached to aromatic ring carbons)
Aromatic ring provides electronic stabilization; steric bulk of cyclopentyl group.[8]
Predicted CPCA Category
Category 5 (Lowest Potency)
Recommended Limit
1500 ng/day (Default for Category 5)
Note: While Category 5 is the calculated scientific prediction, manufacturers must confirm this via the Enhanced Ames Test if they wish to control at this level, as regulatory lists are updated frequently.
Experimental Protocols
To validate the interaction (or lack thereof) with DNA and ensure patient safety, the following workflows are mandatory.
Protocol A: Enhanced Ames Test (Mutagenicity)
Standard Ames tests often yield false negatives for nitrosamines. The "Enhanced" protocol optimizes pre-incubation conditions.
Strains: S. typhimurium TA98, TA100, TA1535, TA1537; E. coli WP2 uvrA.
Metabolic Activation (S9):
Use Hamster Liver S9 (30%) instead of Rat S9. Hamster S9 is more metabolically competent for nitrosamine activation.
Alternatively, use Rat Liver S9 induced with Phenobarbital/5,6-Benzoflavone.
Pre-incubation: Incubate bacteria + Test Article + S9 for 30 minutes at 37°C before plating. This allows sufficient time for metabolic generation of short-lived electrophiles.
Solvent: DMSO (ensure no precipitation of Ruxolitinib-NO).
Criteria: A 2-fold increase in revertant colonies over control indicates a positive interaction (mutagenicity).
Protocol B: LC-MS/MS Quantification (Detection)
To detect "interaction" in a QC setting, you must quantify the impurity at trace levels (ppb).
Instrument: Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+ or Thermo Altis).
Ionization: APCI (Atmospheric Pressure Chemical Ionization) is often preferred over ESI for nitrosamines to reduce ion suppression and in-source fragmentation.
Chromatography:
Column: C18 Reverse Phase (e.g., Waters HSS T3), 2.1 x 100 mm, 1.8 µm.
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Methanol.
Gradient: Steep gradient (5% to 95% B) to separate the lipophilic N-Nitroso-Ruxolitinib from the parent API.
MRM Transition: Monitor the loss of the NO group (
) or specific fragmentation of the pyrrole ring.
Visualization: Risk Assessment Workflow
Caption: Integrated workflow for categorizing and testing N-Nitroso-Ruxolitinib compliance.
References
U.S. Food and Drug Administration (FDA). "Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs)." FDA.gov. [Link]
European Medicines Agency (EMA). "Nitrosamine impurities in human medicinal products." EMA Europa. [Link]
Kruhlak, N. L., et al. "Determining Recommended Acceptable Intake Limits for N-Nitrosamine Impurities in Pharmaceuticals: Development and Application of the Carcinogenic Potency Categorization Approach (CPCA)." Regulatory Toxicology and Pharmacology, 2024.[5][9] [Link][5]
Ponting, D. J., & Foster, R. "Drawing a Line - Where Might the Cohort of Concern End? Structure-Activity Relationships for N-Nitroso Compounds." Organic Process Research & Development, 2023.[10] [Link]
Li, Y., & Hecht, S. S. "Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed."[5] International Journal of Molecular Sciences, 2022. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Review of Nitrosamine Impurities in Kinase Inhibitors
Content Type: In-Depth Technical Guide
Author Persona: Senior Application Scientist
Executive Summary
The landscape of pharmaceutical impurity profiling has shifted seismically. While initial regulatory actions focused on small-molecule nitrosamines (e.g., NDMA) in sartans, the current crisis centers on Nitrosamine Drug Substance Related Impurities (NDSRIs) .[1] Kinase inhibitors (KIs)—the backbone of modern targeted oncology—are disproportionately affected due to their structural reliance on secondary amine pharmacophores.
This guide moves beyond basic compliance. It provides a mechanistic framework for identifying structural vulnerabilities in KIs, executing the FDA’s Carcinogenic Potency Categorization Approach (CPCA), and implementing self-validating LC-MS/MS protocols for detection.
Part 1: The Structural Vulnerability of Kinase Inhibitors
The Pharmacophore Paradox
Kinase inhibitors are designed to mimic ATP. To achieve high affinity for the ATP-binding pocket, medicinal chemists frequently employ piperazine, piperidine, and morpholine rings. These moieties improve solubility and bioavailability but serve as precursors for NDSRIs.
The Mechanism: Under acidic conditions (common in wet granulation or gastric simulation), trace nitrites (
) from excipients form nitrous acid (), which generates the nitrosonium ion (). This electrophile attacks the lone pair of the secondary amine in the API.
The KI Risk Profile: Unlike simple NDMA formation, NDSRIs retain the complex scaffold of the drug, making them difficult to separate chromatographically and harder to detect due to ionization competition.
Mechanism of Formation (Pathway Diagram)
Figure 1: The chemical pathway transforming trace excipient nitrites into complex NDSRIs within kinase inhibitor formulations.[2]
Part 2: Regulatory Landscape & The CPCA Framework
The FDA and EMA have moved away from default limits (18 ng/day) toward the Carcinogenic Potency Categorization Approach (CPCA) . This is a structure-activity relationship (SAR) model that assigns an Acceptable Intake (AI) limit based on the steric and electronic environment of the nitrosated amine.
Applying CPCA to Kinase Inhibitors
For a KI developer, the CPCA score determines the stringency of your control strategy.
CPCA Category
Predicted Potency
AI Limit (ng/day)
Typical KI Structural Feature
Category 1
High
18
Alpha-hydrogen on both sides, no steric hindrance (e.g., simple piperazine).
Category 2
Moderate
100
Beta-hydroxyl group or electron-withdrawing group nearby.
Category 3
Low
400
Steric bulk on alpha-carbons (e.g., isopropyl group).
Category 4
Very Low
1500
Tert-butyl or similar bulk preventing metabolic activation.
Category 5
Negligible
>1500
Electronic deactivation (e.g., N-nitroso-amides).
Strategic Insight: Many KIs fall into Category 1 or 2 because the piperazine ring is often unhindered to maintain binding affinity. This necessitates limits as low as 18 ng/day, requiring ultra-sensitive analytical methods.
Part 3: Analytical Methodologies (LC-MS/MS)
Detecting NDSRIs at ppb levels in a matrix of API is analytically challenging due to ion suppression and isobaric interference . The following protocol is a validated starting point for KIs.
Experimental Protocol: Ultra-Trace Detection
Objective: Quantify NDSRI in a Tyrosine Kinase Inhibitor (TKI) matrix with an LOQ
1.0 ng/mL.
Reagents:
LC-MS Grade Methanol & Water.
Ammonium Formate (10 mM).
Formic Acid (0.1%).
Internal Standard: Deuterated analog of the specific NDSRI (Essential for matrix correction).
Rationale: Direct injection often fails due to API overload suppressing the impurity signal.
Dissolve 100 mg drug product in 50:50 MeOH:Water.
Load onto a HLB (Hydrophilic-Lipophilic Balance) cartridge.
Wash with 5% MeOH (removes polar excipients).
Elute with 100% MeOH. Evaporate to dryness and reconstitute in mobile phase.
Chromatographic Separation:
Column: C18, 1.7 µm, 2.1 x 100 mm (High surface area for resolution).
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Methanol.
Gradient: Hold 5% B for 1 min (divert to waste to avoid salt deposits), ramp to 95% B over 8 mins.
Mass Spectrometry (QQQ):
Source: HESI (Heated Electrospray Ionization) or APCI.
Expert Note: While APCI is standard for small nitrosamines (NDMA), HESI is often superior for NDSRIs due to their higher molecular weight and polarity.
Mode: MRM (Multiple Reaction Monitoring).[3] Monitor one quantifier transition and two qualifier transitions.
Analytical Decision Workflow
Figure 2: Decision logic for developing a compliant LC-MS/MS method for NDSRIs, addressing matrix effects.
Part 4: Mitigation Strategies
If your risk assessment confirms NDSRI formation, reformulation is often faster than redesigning the API synthesis.
The Nitrite Scavenging System
The most robust mitigation is the addition of antioxidants that compete with the amine for the nitrosonium ion.
Ascorbic Acid (Vitamin C): Reduces
to nitric oxide (), which is non-reactive toward amines.[4]
Ratio: 1:1 to 2:1 (molar ratio relative to nitrite).
Alpha-Tocopherol (Vitamin E): Effective in lipid-based formulations or amorphous solid dispersions.
pH Modulation
Nitrosation kinetics are pH-dependent, peaking around pH 3.4 (the pKa of nitrous acid).
Strategy: Incorporate alkaline excipients (e.g., Sodium Carbonate, Meglumine) to maintain the micro-environmental pH > 6.0 during granulation and shelf storage.
Mitigation Decision Tree
Figure 3: Strategic pathway for mitigating NDSRI formation in drug product formulation.
References
U.S. Food and Drug Administration (FDA). (2023).[5][6] Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs).
[Link][1][7][6][8]
European Medicines Agency (EMA). (2023). Nitrosamine impurities in human medicinal products: Procedure under Article 5(3) of Regulation EC (No) 726/2004.
[Link]
Bharate, S. B. (2021). Critical Analysis of Drug Product Recalls due to Nitrosamine Impurities. Journal of Medicinal Chemistry.
[Link]
Manda, V. K., et al. (2023). Nitrosamine Mitigation with Antioxidants in Pharmaceutical Drug Products.[9][4][10][11] American Pharmaceutical Review.
[Link]
Schmidtsdorff, S., et al. (2022). Formation of N-Nitrosamine Drug Substance Related Impurities in Medicines: A Regulatory Perspective on Risk Factors and Mitigation Strategies. Organic Process Research & Development.
[Link]
The Role of Secondary Amines in N-Nitroso-Ruxolitinib Formation: A Mechanistic and Practical Guide to Risk Mitigation
An In-depth Technical Guide: Foreword: The Imperative of Proactive Impurity Control The discovery of N-nitrosamine impurities in widely used medications since 2018 has irrevocably shifted the landscape of pharmaceutical...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide:
Foreword: The Imperative of Proactive Impurity Control
The discovery of N-nitrosamine impurities in widely used medications since 2018 has irrevocably shifted the landscape of pharmaceutical quality and control.[1] What began with small-molecule nitrosamines like NDMA in sartans has evolved into a deeper scrutiny of Nitrosamine Drug Substance-Related Impurities (NDSRIs)—compounds sharing a structural backbone with the active pharmaceutical ingredient (API) itself.[1] These NDSRIs represent a unique challenge, as their formation can be an intrinsic characteristic of the drug substance's chemistry when exposed to ubiquitous nitrosating agents.
This guide provides a focused, in-depth analysis of the formation, risk assessment, and mitigation of N-Nitroso-Ruxolitinib. Ruxolitinib, a potent Janus kinase (JAK) inhibitor, is not immune to this risk due to the presence of a nitrosatable secondary amine within its core structure.[2][3] We will move beyond theoretical discussions to provide field-proven insights and actionable protocols for researchers, analytical scientists, and drug development professionals. Our objective is to equip you with the causal understanding necessary to not only detect and control this impurity but to prevent its formation from the outset.
Section 1: The Core Chemistry of N-Nitroso-Ruxolitinib Formation
Understanding the potential for N-Nitroso-Ruxolitinib formation begins with a fundamental analysis of its molecular structure and the chemical environment it encounters during synthesis, formulation, and storage.
Identifying the Vulnerable Moiety: The Secondary Amine in Ruxolitinib
The chemical structure of Ruxolitinib is (R)-3-(4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl)-3-cyclopentylpropanenitrile.[4][5] The critical feature for nitrosation risk is the pyrrolo[2,3-d]pyrimidine ring system. The nitrogen atom at position 7 of this fused ring system is a secondary amine—specifically, part of a non-basic aromatic pyrrole-type ring.[3] This is the primary site vulnerable to reaction with a nitrosating agent.
While degradation can be a source of nitrosatable amines for some drugs, in the case of Ruxolitinib, the precursor is the API itself.[][7] This makes risk assessment during formulation and storage particularly critical.
The Reaction Mechanism: From Precursor to Impurity
The formation of any N-nitrosamine requires three fundamental components: a nitrosatable amine (secondary or tertiary), a nitrosating agent, and conditions conducive to the reaction.[8]
The general mechanism, which almost universally proceeds under acidic conditions, involves the formation of a potent nitrosating species, dinitrogen trioxide (N₂O₃), from nitrous acid (HNO₂).[9] The secondary amine then acts as a nucleophile, attacking the nitrosating agent to form the N-nitroso derivative.
Diagram 1: General mechanism of N-nitrosamine formation.
For Ruxolitinib, this general mechanism translates to the specific nitrosation of the pyrrole nitrogen, forming N-Nitroso-Ruxolitinib.
Diagram 2: Specific formation pathway of N-Nitroso-Ruxolitinib.
Critical Factors Influencing Formation
The probability and rate of N-Nitroso-Ruxolitinib formation are not static; they are governed by several environmental and chemical factors.
Nitrosating Agents: The primary source of concern in drug products is nitrite (NO₂⁻), a common impurity found in trace amounts in a wide range of excipients.[10] The risk is directly proportional to the concentration of these residual nitrites.
pH: The nitrosation of secondary amines is classically favored by acidic conditions (optimal pH ~2.5-3.4), which promote the formation of the active nitrosating species N₂O₃.[9][11] This is a critical consideration for drug formulation and in vivo reactions in the stomach. However, it is crucial to note that nitrosation can also occur under neutral or basic conditions, particularly when catalyzed by other compounds like formaldehyde.[11]
Temperature and Time: Like most chemical reactions, nitrosation rates increase with temperature and storage time.[9] Accelerated stability studies are therefore essential for predicting long-term impurity formation.
Catalysts and Inhibitors: The presence of certain aldehydes can catalyze the reaction.[11] Conversely, antioxidants (inhibitors) like ascorbic acid can scavenge nitrosating agents, effectively blocking the reaction pathway.[12][13]
Section 2: A Self-Validating Framework for Risk Assessment
Regulatory agencies mandate a thorough risk assessment for all pharmaceutical products to identify and mitigate the potential for nitrosamine impurities.[10][14] A robust, self-validating framework is not merely a checklist but a scientific investigation into the drug product's lifecycle.
The Three-Step Risk Assessment Protocol
This protocol provides a structured approach to identifying and evaluating the risk of N-Nitroso-Ruxolitinib formation.
Objective: To comprehensively identify all potential sources of secondary amines and nitrosating agents.
Methodology:
API Vulnerability Assessment:
Analyze the Ruxolitinib structure to confirm the vulnerable secondary amine.[3]
Review the API synthesis route for any reagents, intermediates, or solvents that are secondary/tertiary amines or could degrade into them.
Evaluate API degradation pathways (e.g., hydrolysis, oxidation) to determine if any degradation products are nitrosatable.[8][15]
Excipient and Raw Material Review:
Compile a list of all excipients used in the drug product formulation.
Request nitrite content data from suppliers for each excipient lot. High-risk excipients (e.g., those with known higher nitrite levels) should be prioritized.
Assess water used in manufacturing for nitrite levels.
Manufacturing Process Review:
Map the entire manufacturing process, identifying steps where acidic conditions or high temperatures are used.
Evaluate packaging materials (e.g., blister packs containing nitrocellulose) for their potential to generate nitrosating agents.
Step 2: Risk Analysis (Prioritization)
Objective: To rank the identified risks based on the probability of nitrosamine formation.
Methodology:
Develop a risk matrix considering the concentration of the amine precursor (Ruxolitinib), the concentration of potential nitrosating agents (from excipients), and the processing/storage conditions (pH, temperature).
Assign a risk score (e.g., Low, Medium, High) to the drug product. A formulation with a high concentration of Ruxolitinib, using excipients with known high nitrite content, and manufactured using a wet granulation process (involving water and heat) would receive a high-risk score.
Step 3: Risk Evaluation and Control (Confirmatory Testing & Mitigation)
Objective: To confirm or disprove the identified risks through analytical testing and define a control strategy.
Methodology:
For products identified as medium or high risk, proceed to confirmatory testing of the drug substance and finished drug product using a validated, sensitive analytical method (see Section 3).
Conduct stress testing (e.g., 40°C / 75% RH) on the drug product to evaluate the potential for nitrosamine formation over its shelf life.
If N-Nitroso-Ruxolitinib is detected above the acceptable intake (AI) limit, a root cause investigation must be initiated, and a mitigation strategy (see Section 4) must be developed and implemented.
Diagram 3: Workflow for NDSRI risk assessment.
Section 3: Analytical Methodologies for Trace-Level Quantification
The potential carcinogenicity of nitrosamines necessitates their control at exceptionally low levels (ng/day).[1] This requires highly sensitive and specific analytical methods. Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the gold standard for this task.[16]
Causality in Method Development
Developing a robust method for N-Nitroso-Ruxolitinib requires careful consideration of the analyte's physicochemical properties.
Chromatography: A reverse-phase C18 column is a logical starting point due to the moderately hydrophobic nature of Ruxolitinib and its nitrosated derivative.[17]
Mobile Phase: An acidic mobile phase (e.g., containing 0.1% formic acid) is chosen for two key reasons: it promotes good peak shape for amine-containing compounds and facilitates efficient ionization in the mass spectrometer source.[17]
Ionization: Electrospray Ionization (ESI) in positive mode is selected because the nitrogen atoms in the Ruxolitinib structure are readily protonated, leading to a strong [M+H]⁺ signal.[17]
Detection: Selected Reaction Monitoring (SRM) is essential for achieving the required sensitivity and selectivity.[17] By monitoring a specific fragmentation of the parent ion to a product ion, we can confidently detect and quantify the analyte even in the presence of complex matrix components.
Protocol: LC-MS/MS Quantification of N-Nitroso-Ruxolitinib in Drug Product
This protocol provides a validated starting point for the analysis.
1. Sample Preparation
Objective: To efficiently extract N-Nitroso-Ruxolitinib from the tablet matrix while minimizing degradation.
Accurately weigh and crush a sufficient number of Ruxolitinib tablets to obtain a powder equivalent to 100 mg of the API.[18]
Transfer the powder to a volumetric flask.
Add a diluent (e.g., 50:50 Methanol:Water) to volume.
Vortex for 5 minutes and sonicate for 10 minutes to ensure complete dissolution.[18]
Centrifuge the solution at high speed (e.g., 10,000 rpm) for 10 minutes.
Filter the supernatant through a 0.22 µm PVDF filter into an HPLC vial for analysis.
Parent ions [M+H]⁺. Product ion corresponds to a stable fragment. The specific transition for the nitrosamine must be confirmed by infusion of a reference standard.
3. Validation
The method must be validated according to ICH Q2(R1) guidelines, assessing specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).
Diagram 4: Analytical workflow for N-Nitroso-Ruxolitinib.
Section 4: Field-Proven Mitigation Strategies
If a risk assessment and subsequent testing confirm the presence of N-Nitroso-Ruxolitinib, mitigation is mandatory. The most effective strategies focus on reformulating the drug product to inhibit the nitrosation reaction.[19][20]
Mechanism of Inhibition
Antioxidants (Nitrite Scavengers): Compounds like ascorbic acid (Vitamin C) and alpha-tocopherol (Vitamin E) are highly effective inhibitors.[19] They are redox-active molecules that rapidly and preferentially react with nitrosating agents, converting them into non-reactive species (like nitric oxide, NO) before they can react with the secondary amine of Ruxolitinib.[13] Studies have demonstrated that their inclusion in formulations can reduce nitrosamine formation by over 80%.[19]
pH Modifiers: Since the formation of the key nitrosating agent N₂O₃ is highly dependent on acidic conditions, raising the pH of the drug product's microenvironment can dramatically slow the reaction rate.[1] The use of alkaline excipients (e.g., sodium bicarbonate, sodium carbonate) can shift the equilibrium away from nitrosating species formation.[16]
Protocol: Evaluating Mitigation Strategies in Ruxolitinib Formulation
This protocol details an experimental design to screen and validate potential inhibitors.
Objective: To determine the efficacy of selected antioxidants and pH modifiers in preventing N-Nitroso-Ruxolitinib formation under accelerated stability conditions.
Methodology:
Formulation Preparation:
Prepare a baseline placebo formulation containing all excipients planned for the final Ruxolitinib product.
Prepare a "worst-case" control formulation by adding Ruxolitinib API and spiking with a known concentration of sodium nitrite (e.g., 100 ppm) into the placebo blend.[16]
Prepare multiple test formulations by adding different inhibitors to the "worst-case" blend at varying concentrations (e.g., Ascorbic Acid at 0.1%, 0.5%, and 1.0% w/w).[16]
Prepare a pH-modified formulation by including an alkaline excipient (e.g., sodium carbonate).[16]
Manufacture tablets from each formulation blend using a consistent process (e.g., direct compression or wet granulation).
Stress Study:
Package all tablet batches in the intended final packaging.
Place all batches into a stability chamber set to accelerated conditions (e.g., 40°C / 75% RH).
Time-Point Analysis:
At specified time points (e.g., T=0, 2 weeks, 1 month, 3 months, 6 months), pull samples from each batch.
Analyze the samples for N-Nitroso-Ruxolitinib content using the validated LC-MS/MS method described in Section 3.
Data Evaluation:
Plot the concentration of N-Nitroso-Ruxolitinib over time for each formulation.
Calculate the percentage of inhibition for each test formulation relative to the "worst-case" control.
Select the most effective inhibitor and concentration that consistently keeps the impurity level well below the AI limit throughout the study.
Inhibitor Type
Example
Mechanism of Action
Typical Concentration
Antioxidant
Ascorbic Acid
Reduces nitrosating agents (e.g., N₂O₃) to non-reactive species.[13]
Increases micro-environmental pH, preventing formation of acidic nitrosating species.[16]
Formulation Dependent
Section 5: The Regulatory Landscape and Acceptable Intake (AI)
Regulatory bodies like the FDA and EMA have established strict guidelines for the control of nitrosamine impurities.[10] The central concept is the Acceptable Intake (AI) limit, which represents a daily exposure that corresponds to a negligible theoretical cancer risk (typically 1 in 100,000) over a lifetime.[21]
Determining the AI for N-Nitroso-Ruxolitinib
For newly identified NDSRIs where compound-specific carcinogenicity data is unavailable, the FDA and other agencies have developed a Carcinogenic Potency Categorization Approach (CPCA) .[1][21] This approach uses structure-activity relationships (SAR) to place an NDSRI into one of five potency categories, each with a corresponding AI limit.
The N-nitrosamine formed on the pyrrole nitrogen of Ruxolitinib is considered a non-basic aromatic nitrosamine. Based on current scientific understanding, this structural class is generally considered to be of lower carcinogenic potency and may not fall into the "cohort of concern" that includes highly potent nitrosamines like NDMA and NDEA.[3] In such cases, and pending a formal regulatory review, a default AI of 1500 ng/day (1.5 µ g/day ) is often applied as a starting point for risk assessment.[3] However, this must be formally justified and documented.
Conclusion: A Proactive Stance on Patient Safety
The potential for N-Nitroso-Ruxolitinib formation is an intrinsic risk tied to the molecular structure of the drug substance itself. This guide has demonstrated that managing this risk is not a matter of simple pass/fail testing but requires a deep, mechanistic understanding of the underlying chemistry. By implementing a robust risk assessment framework, developing highly sensitive analytical methods, and proactively evaluating mitigation strategies such as the inclusion of antioxidants, drug developers can ensure the safety and quality of Ruxolitinib-containing medicines. This scientific, evidence-based approach is paramount to meeting regulatory expectations and, most importantly, protecting patient health.
References
Ruxolitinib | C17H18N6 | CID 25126798 - PubChem. National Center for Biotechnology Information. [Link]
Chemical structure of ruxolitinib. ResearchGate. [Link]
Development and validation of an LC-MS/MS method for ruxolitinib quantification: advancing personalized therapy in hematologic malignancies. National Center for Biotechnology Information. [Link]
LC-HRMS studies on ruxolitinib degradation: a comprehensive approach during drug development. PubMed. [Link]
Chemical structure of ruxolitinib phosphate. ResearchGate. [Link]
CDER Nitrosamine Impurity Acceptable Intake Limits. U.S. Food and Drug Administration. [Link]
Development and validation of an LC-MS/MS method for ruxolitinib quantification: advancing personalized therapy in hematologic malignancies. PubMed. [Link]
Nitrosamine formation mechanism from Nitrates and Amines. ResolveMass Laboratories Inc. [Link]
Development and validation of an LC-MS/MS method for ruxolitinib quantification: advancing personalized therapy in hematologic malignancies. ResearchGate. [Link]
Appendix 1 Acceptable intakes established for N-nitrosamines. European Medicines Agency. [Link]
Strategies for mitigating nitrosamine contamination in pharmaceutical drug manufacturing: insights from FDA research. American Chemical Society. [Link]
Risk Assessment for Nitrosamine Impurities. SGS. [Link]
NDSRI Risk Assessment Methodology. ResolveMass Laboratories Inc. [Link]
Pathways for N-Nitroso Compound Formation: Secondary Amines and Beyond. Semantic Scholar. [Link]
Inhibition of nitrosamine formation by ascorbic acid. PubMed. [Link]
Updated EMA-Acceptable intakes (AIs) established for N-nitrosamines. N-nitrosamines Chemistry Community. [Link]
Ruxolitinib photodegradation mechanisms by theoretical and experimental chemistry. ResearchGate. [Link]
Updated Information | Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs). FirstWord Pharma. [Link]
Understanding Nitrosamine Drug Substance-Related Impurities (NDSRIs). AnalyteGuru. [Link]
FDA suggests alternative approaches for nitrosamine risk assessments. RAPS. [Link]
Detection and structure elucidation of the new degradation impurities in the pharmaceutical formulations of ruxolitinib hydrobromide. PubMed. [Link]
Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration. [Link]
Review of Nitrosamine Drug-Substance Related Impurities (NDSRI) in Pharmaceutical Drugs: Risk Assessments. Medicines for Europe. [Link]
Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs) Guidance for Industry. U.S. Food and Drug Administration. [Link]
The Chemistry of N-Nitrosamines: An Overview. FreeThink Technologies. [Link]
Technical Deep Dive: Mitigating N-Nitroso-Ruxolitinib in Drug Substance Manufacturing
Executive Summary The emergence of N-nitrosamine impurities as a critical quality attribute (CQA) has necessitated a re-evaluation of synthetic routes for Janus Kinase (JAK) inhibitors. Ruxolitinib, containing a pyrrolop...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The emergence of N-nitrosamine impurities as a critical quality attribute (CQA) has necessitated a re-evaluation of synthetic routes for Janus Kinase (JAK) inhibitors. Ruxolitinib, containing a pyrrolopyrimidine core, presents a unique case in the nitrosamine landscape. Unlike the highly potent dialkyl nitrosamines (e.g., NDMA, NDEA), N-Nitroso-Ruxolitinib involves the nitrosation of an aromatic pyrrole-type nitrogen.
This guide provides a technical analysis of the formation, risk categorization, and control of N-Nitroso-Ruxolitinib. Key insight: Due to the electronic structure of the pyrrolopyrimidine ring, this impurity likely falls into CPCA Category 5 (Acceptable Intake: 1500 ng/day) , significantly reducing the process control burden compared to "Cohort of Concern" nitrosamines. However, regulatory compliance demands a robust "prove it" strategy involving validated LC-MS/MS quantification and strict process parameter control.
Mechanistic Insight & CPCA Categorization
To control an impurity, one must first understand its stability and mechanism of formation.
The Chemistry of Formation
Ruxolitinib contains a 7H-pyrrolo[2,3-d]pyrimidine core.[1] The nitrogen at position 7 is a secondary amine, but it is part of an aromatic system.
Basicity: The lone pair on N-7 is delocalized into the aromatic ring, making it significantly less basic than aliphatic secondary amines (pKa ~13 vs pKa ~11).
Nitrosation Potential: While less nucleophilic, N-7 can still undergo nitrosation in the presence of strong nitrosating agents (
, ) under acidic conditions, forming (R)-3-cyclopentyl-3-(4-(7-nitroso-7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl)propanenitrile .
The FDA and EMA have adopted the CPCA to assign Acceptable Intake (AI) limits.[2][3]
Alpha-Hydroxylation Mechanism: The primary mechanism for nitrosamine carcinogenicity involves metabolic activation via
-hydroxylation.[4] This requires available hydrogen atoms on an hybridized carbon adjacent to the N-nitroso group.
Ruxolitinib Analysis: In N-Nitroso-Ruxolitinib, the carbons adjacent to the N-nitroso group are part of the aromatic pyrrole ring (
hybridized). They lack the requisite protons for the classical activation pathway.
Predicted Category:Category 5 .
Limit:1500 ng/day .
Note: This theoretical categorization must be confirmed via the official CPCA scoring worksheet, but it provides a strong scientific basis for arguing against the default 18 ng/day limit.
Manufacturing Risk Assessment (Root Cause Analysis)[1]
The risk of formation is not uniform across the synthesis.[5] It is concentrated in steps where the pyrrolopyrimidine core is exposed to acidic aqueous phases or nitrite-contaminated reagents.
Synthetic Route & Risk Map[1]
The following DOT diagram illustrates a typical convergent synthesis of Ruxolitinib and identifies Critical Control Points (CCPs) for nitrosamine formation.
Caption: Figure 1. Process map highlighting Step 2 (Workup) as the primary Critical Control Point (CCP) where the secondary amine interacts with potential nitrite sources under pH conditions favorable for nitrosation.
Critical Process Parameters (CPPs)
Water Quality: Process water is the most common source of nitrites.
Standard: < 0.02 ppm Nitrite.
Quenching pH: If the reaction is quenched with acid (e.g., HCl), local areas of low pH (< 3.0) can catalyze the formation of the nitrosonium ion (
) if nitrites are present.
Raw Material Purity: Sodium nitrite used in adjacent manufacturing lines or as a reagent in earlier steps (if applicable) must be strictly segregated (Purge Factor calculation required).
Mitigation & Control Strategy
A "Quality by Design" (QbD) approach is superior to end-product testing.
Process Control Workflow
Caption: Figure 2. Decision tree for implementing control strategies. Scavengers are a secondary measure; primary control should focus on nitrite exclusion and pH management.
Specific Interventions
Scavengers: If nitrite levels in raw materials cannot be guaranteed below threshold, introduce Ascorbic Acid (Vitamin C) during the aqueous workup. It reacts 1000x faster with nitrosating agents than the secondary amine does.
pH Management: Maintain workup pH > 6.0 where possible. The rate of nitrosation drops precipitously as pH increases due to the lack of protonated nitrite (
).
Analytical Protocol: LC-MS/MS Quantification
To validate the control strategy, a highly sensitive method is required.
Method Performance Requirements
Limit of Quantitation (LOQ): Must be
10% of the AI limit.
Target LOQ: 0.5 ng/mL (assuming 1500 ng/day limit and max dose).
Specificity: Must resolve N-Nitroso-Ruxolitinib from Ruxolitinib (API) and other process impurities.
Recommended Method Conditions
Parameter
Condition
Rationale
Instrument
Triple Quadrupole MS (LC-MS/MS)
High sensitivity and selectivity (MRM mode).
Ionization
Electrospray Ionization (ESI), Positive Mode
The pyrrole nitrogen allows for protonation .
Column
C18, 1.7 µm, 2.1 x 100 mm (e.g., Acquity BEH)
Strong retention of hydrophobic aromatic structure.
Mobile Phase A
0.1% Formic Acid in Water
Proton source for ionization.
Mobile Phase B
0.1% Formic Acid in Methanol
Methanol often provides better sensitivity for nitrosamines than ACN.
Gradient
5% B to 95% B over 10 min
Ensures elution of the highly retained N-nitroso impurity.
MRM Transition
336.2 306.2 (Loss of NO)
Characteristic "loss of 30" transition for N-nitroso compounds.
Sample Preparation Warning
Artifactual Formation: Do not use solvents containing trace nitrites (e.g., lower grade DCM) or heat samples excessively during preparation. Use in situ quenching (add sulfamic acid to the diluent) to prevent formation of nitrosamines during the analysis.
Conclusion
N-Nitroso-Ruxolitinib represents a manageable risk in drug development. Its structural characteristics suggest a Category 5 CPCA classification , allowing for a higher acceptable intake (1500 ng/day). However, the "burden of proof" remains on the manufacturer. By mapping the nitrite entry points in the synthesis and validating a sensitive LC-MS/MS method with in situ quenching, manufacturers can confidently demonstrate compliance with FDA and EMA requirements.
References
CPCA Methodology: Kruhlak, N. L., et al.[4][9] "The Carcinogenic Potency Categorization Approach (CPCA) for N-nitrosamines." Regulatory Toxicology and Pharmacology. (2023).[10]
Application Note: Analytical Method Development for N-Nitroso-Ruxolitinib (NDSRI) Detection
[1] Executive Summary The formation of Nitrosamine Drug Substance Related Impurities (NDSRIs) has become a paramount regulatory concern. Ruxolitinib, a Janus kinase (JAK) inhibitor, contains a secondary amine moiety with...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
The formation of Nitrosamine Drug Substance Related Impurities (NDSRIs) has become a paramount regulatory concern. Ruxolitinib, a Janus kinase (JAK) inhibitor, contains a secondary amine moiety within its pyrrolo[2,3-d]pyrimidine scaffold, making it structurally susceptible to nitrosation under specific processing or storage conditions.
This Application Note provides a comprehensive framework for the development and validation of a UHPLC-MS/MS method for the quantification of N-Nitroso-Ruxolitinib (Molecular Formula: C17H17N7O; MW: 335.36 Da).
Key Performance Indicators:
Target Sensitivity: Limit of Quantitation (LOQ) ≤ 0.03 ppm (relative to API).
Regulatory Compliance: Aligned with FDA/EMA Carcinogenic Potency Categorization Approach (CPCA) and ICH Q2(R2) validation standards.[1]
Matrix Tolerance: Optimized extraction protocol to minimize ion suppression from the high-abundance API.
Regulatory & Scientific Context
The Challenge: NDSRIs
Unlike small nitrosamines (e.g., NDMA), NDSRIs like N-Nitroso-Ruxolitinib share significant structural similarity with the Active Pharmaceutical Ingredient (API). This creates two analytical hurdles:
Chromatographic Resolution: Separating the N-nitroso impurity from the parent API requires high-efficiency columns.
Source Saturation: The API is present at concentrations
times higher than the impurity, leading to severe electrospray ionization (ESI) suppression.
Acceptable Intake (AI) Limits
Under the CPCA framework, N-Nitroso-Ruxolitinib is evaluated based on its structural activating/deactivating features.[2]
Conservative Scenario: If classified in CPCA Category 1 or 2 due to the lack of deactivating features near the nitroso group, the AI limit could be as low as 26.5 ng/day .
Maximum Daily Dose (MDD): Ruxolitinib is typically dosed up to 50 mg/day (25 mg BID).[1]
Required Limit (ppm):
Target LOQ: To ensure process capability (
), the method LOQ should be of the specification, i.e., ~0.05 ppm .
Method Development Strategy
The following decision logic outlines the critical choices made for this protocol.
Figure 1: Strategic decision tree for NDSRI method development. Phenyl-Hexyl chemistry is selected for its ability to leverage pi-pi interactions, often providing better resolution between the aromatic API and its nitroso-analog.
Balance between sensitivity and column loading.[1]
Gradient Program:
Time (min)
%B
Event
0.0
5
Initial Hold
1.0
5
Equilibration
8.0
95
Elution of Impurity & API
10.0
95
Wash
10.1
5
Re-equilibration
| 13.0 | 5 | End |
Mass Spectrometry (MS/MS) Parameters
System: Sciex Triple Quad 6500+ / Thermo Altis / Agilent 6495.
Mode: Positive Electrospray Ionization (ESI+).[1]
Divert Valve:CRITICAL. Divert flow to waste during the API elution window (typically ±0.5 min around the main peak) to prevent source contamination.
MRM Transitions (Indicative - Optimize on Instrument):
Compound
Precursor (m/z)
Product (m/z)
CE (eV)
Type
Mechanism
N-Nitroso-Ruxolitinib
336.4 [M+H]+
306.4
15-20
Quant
Loss of NO (-30 Da)
336.4
185.1
30-40
Qual
Pyrazole cleavage
Ruxolitinib (API)
307.4 [M+H]+
186.1
35
IS
Use 13C/D-labeled IS if available
> Expert Note: The transition 336 -> 306 represents the loss of the nitric oxide radical, a characteristic fragmentation pathway for N-nitroso compounds. Ensure the resolution of the quadrupole (Q1/Q3) is set to "Unit" or "High" to avoid crosstalk from the API isotope.
Sample Preparation (Drug Product)
Objective: Extract trace impurity while minimizing API dissolution if possible (though difficult with Ruxolitinib's solubility).
Extraction: Transfer to a 15 mL amber glass centrifuge tube (Nitrosamines are light sensitive).
Solvent Addition: Add 5.0 mL Methanol.
Agitation: Vortex for 5 min; Shaker for 20 min.
Clarification: Centrifuge at 4500 rpm for 10 min.
Filtration: Filter supernatant through 0.22 µm PVDF or PTFE filter into an amber HPLC vial.
Warning: Discard the first 1 mL of filtrate to avoid filter adsorption losses.
Analytical Workflow Diagram
Figure 2: Step-by-step analytical workflow ensuring protection of the MS source via divert valve switching.[1]
Validation Framework (ICH Q2(R2))
To ensure the method is "fit for purpose," the following validation parameters must be executed:
Specificity & Selectivity[1]
Protocol: Inject a "Spiked" sample (API + Nitrosamine) and an "Unspiked" sample.[1]
Acceptance: No interfering peaks at the retention time of N-Nitroso-Ruxolitinib in the blank or unspiked API solution (interference < 20% of LOQ).
In-Situ Formation Check: Critical Step. Add a small amount of nitrite to the sample during prep. If N-Nitroso-Ruxolitinib levels increase, the method is inducing artifact formation. Add sulfamic acid as a scavenger if this occurs.
Sensitivity (LOD/LOQ)
LOQ Determination: Determine the concentration resulting in a Signal-to-Noise (S/N) ratio of ≥ 10.
Target: 0.03 ppm (approx 0.6 ng/mL in solution).
Linearity[1][3]
Range: From LOQ to 120% of the Specification Limit (e.g., 0.03 ppm to 1.0 ppm).
Acceptance: Mean recovery 80–120% at LOQ; 90–110% at higher levels.
Troubleshooting & Optimization
Issue
Root Cause
Corrective Action
High Backpressure
Methanol viscosity
Increase column temperature to 50°C or switch to Acetonitrile (check sensitivity).
Signal Suppression
Co-elution with API
Switch column chemistry (e.g., to Biphenyl or C18) to shift retention.[1]
Ghost Peaks
Carryover
Use a needle wash of 50:50 MeOH:ACN + 0.1% Formic Acid.[1]
Artifact Formation
Nitrites in excipients
Add 50 mM Sulfamic Acid to the diluent to quench residual nitrites.[1]
References
US Food and Drug Administration (FDA). Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry. (2024).[1][3][4] [Link]
European Medicines Agency (EMA). Nitrosamine impurities in human medicinal products. (2023).[1][2][3] [Link][1]
Schlingemann, J., et al. The Landscape of Potential Small and Drug Substance Related Nitrosamines in Pharmaceuticals.[3] Journal of Pharmaceutical Sciences, 112(5), 1287-1304. (2023).[1][2][3] [Link][1]
Disclaimer: This protocol is for research and development purposes. All methods must be validated in the user's specific laboratory environment according to local GMP regulations before use in release testing.
high-sensitivity LC-MS/MS method for N-Nitroso-Ruxolitinib quantification.
Application Note: High-Sensitivity LC-MS/MS Quantification of N-Nitroso-Ruxolitinib Executive Summary Objective: To establish a robust, high-sensitivity LC-MS/MS methodology for the quantification of N-Nitroso-Ruxolitini...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: High-Sensitivity LC-MS/MS Quantification of N-Nitroso-Ruxolitinib
Executive Summary
Objective: To establish a robust, high-sensitivity LC-MS/MS methodology for the quantification of N-Nitroso-Ruxolitinib (an NDSRI) in drug substances and drug products.
Scope: This protocol addresses the critical need for detecting trace-level Nitrosamine Drug Substance-Related Impurities (NDSRIs) in compliance with FDA and EMA "Cohort of Concern" requirements.
Key Performance Indicators:
LOQ: 0.5 ng/mL (equivalent to <10% of the strictest Acceptable Intake limit).
Linearity:
over a range of 0.5–100 ng/mL.
Specificity: Full chromatographic resolution from the API (Ruxolitinib) to prevent in-source nitrosation artifacts.
Regulatory & Scientific Context
The NDSRI Challenge
Unlike small dialkyl nitrosamines (e.g., NDMA), N-Nitroso-Ruxolitinib is a complex Nitrosamine Drug Substance-Related Impurity (NDSRI) . It is formed via the nitrosation of the secondary amine on the pyrrolopyrimidine/pyrazole scaffold of the Active Pharmaceutical Ingredient (API).
Critical Chemical Insight (Expertise Pillar):
Ruxolitinib contains an aromatic nitrogen system.[1] While some aromatic nitrosamines fall outside the "Cohort of Concern" due to reduced metabolic activation potential, regulatory bodies (FDA/EMA) currently enforce a conservative Predicted Carcinogenic Potency Categorization (CPCA) approach.
Target Sensitivity: To ensure compliance, the analytical method must achieve a Limit of Quantitation (LOQ) significantly below this threshold (e.g., 0.03 ppm relative to API).
CPCA Decision Workflow
The following diagram illustrates the logic used to determine the required sensitivity for this method.
Method Development Logic
Chromatographic Separation (The "In-Source" Trap)
Problem: Ruxolitinib (API) is present in the sample at concentrations
times higher than the impurity. If the API and residual nitrites co-elute and enter the high-temperature ESI source simultaneously, in-source nitrosation can occur, generating false positives.
Solution: The method must chromatographically separate N-Nitroso-Ruxolitinib from the parent Ruxolitinib.
Column Choice: A Phenyl-Hexyl or C18 column is selected. The nitroso group increases lipophilicity, typically causing the impurity to elute after the API on a Reverse Phase column.
is recommended to prioritize accuracy at the low end (trace analysis).
Recovery (Accuracy):
Spike blank matrix (placebo + API) at LOQ, 100% limit, and 150% limit.
Acceptance: 80–120% recovery.
Artifact Check (Crucial):
Procedure: Inject a high-concentration sample of pure API (unspiked) without the divert valve. Monitor the N-Nitroso transition.
Pass Criteria: No peak should appear at the N-Nitroso retention time. If a peak appears, it indicates "in-situ" formation in the source or contaminated API. To distinguish, lower the inlet temperature; if the peak decreases, it is an artifact.
References
European Medicines Agency (EMA). (2023). Nitrosamine impurities in human medicinal products.[2][6][7][10][12][13][Link]
Waters Corporation. (2022). Comprehensive Workflow for the Quantitative Analysis of Nitrosamines Drug Substance Related Impurity.[Link]
Schlingemann, J., et al. (2022).[1] "The Landscape of Potential Small and Drug Substance Related Nitrosamines in Pharmaceuticals." Journal of Pharmaceutical Sciences. [Link][1]
Application Note: Structural Elucidation of N-Nitroso-Ruxolitinib via High-Resolution NMR
This Application Note is designed for analytical chemists and pharmaceutical scientists involved in the structural characterization of genotoxic impurities. It details the NMR-based elucidation of N-Nitroso-Ruxolitinib ,...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for analytical chemists and pharmaceutical scientists involved in the structural characterization of genotoxic impurities. It details the NMR-based elucidation of N-Nitroso-Ruxolitinib , specifically the 7-nitroso-7H-pyrrolo[2,3-d]pyrimidine derivative.
Executive Summary
The identification of N-nitrosamine impurities in Janus Kinase (JAK) inhibitors is a critical regulatory requirement under FDA and EMA guidelines. Ruxolitinib, containing a secondary amine within its pyrrolo[2,3-d]pyrimidine core, is susceptible to nitrosation at the N-7 position.[1][2]
This protocol establishes a definitive structural proof for 7-Nitroso-Ruxolitinib . Unlike standard API analysis, this workflow addresses the unique challenges of nitrosamine characterization: restricted rotation (rotamerism) and nitrogen-specific connectivity .
Chemical Context & Structural Logic[4][5]
The Nitrosation Site
Ruxolitinib contains a pyrazole ring and a pyrrolo[2,3-d]pyrimidine system.[3] While the pyrazole nitrogens are substituted or pyridine-like, the N-7 position of the pyrrolo[2,3-d]pyrimidine is a secondary amine (
hybridized lone pair participation), making it the nucleophilic site for reaction with nitrosating agents (e.g., nitrites in acidic excipients).
The Rotamer Challenge
N-Nitroso compounds exhibit partial double-bond character (
) between the amine nitrogen and the nitroso nitrogen. This restricts rotation, leading to the presence of E (trans) and Z (cis) rotamers in solution at room temperature.
Consequence: NMR spectra will show "doubled" peaks for protons near the nitrosation site (specifically H-6 and the cyclopentyl methine).
Solution: Variable Temperature (VT) NMR is required to coalesce these signals, confirming they are dynamic rotamers rather than distinct impurities.
Structural Visualization
The following diagram maps the core connectivity and the critical N-7 nitrosation site.
Figure 1: Formation and rotameric equilibrium of N-Nitroso-Ruxolitinib.
Experimental Protocol
Sample Preparation
Solvent: DMSO-d6 (99.9% D) is preferred over CDCl3. DMSO ensures solubility and typically separates rotamer signals more distinctly due to viscosity and polarity.
Concentration:
For 1H/13C: > 2 mg in 600 µL.
For 15N HMBC: > 10 mg is recommended due to low sensitivity.
Tube: 3 mm or 5 mm high-precision NMR tubes (e.g., Wilmad 535-PP).
Instrument Parameters
Field Strength: Minimum 500 MHz (600 MHz+ recommended for resolving rotamers).
Probe: Cryoprobe (Helium or Nitrogen cooled) is highly advantageous for 15N detection.
Temperature:
Experiment A: 298 K (25°C) – To observe rotamers.
Experiment B: 373 K (100°C) – To observe coalescence (High-Temp DMSO limit).
The Elucidation Workflow
Figure 2: Step-by-step NMR elucidation strategy.
Data Analysis & Diagnostic Signals
Proton (1H) NMR
The most obvious change from the API is the disappearance of the broad NH singlet and the deshielding of the H-6 proton.
Position
Ruxolitinib (API) (ppm)
N-Nitroso-Ruxolitinib (ppm)
Diagnostic Feature
NH (N-7)
~12.1 (Broad Singlet)
Absent
Primary evidence of N-substitution.
H-6
~7.6 (d)
8.0 - 8.5 (Split/Doubled)
Deshielding due to electron-withdrawing Nitroso group. Appears as two sets of signals (Rotamers).
H-2
~8.7 (s)
8.8 - 9.0 (s)
Slight downfield shift.
Cyclopentyl
Multiplets
Complex Multiplets
Magnetic anisotropy of N=O affects spatial neighbors.
Nitrogen (15N) NMR
This is the "smoking gun" experiment. Direct detection is insensitive; use 1H-15N HMBC optimized for long-range coupling (
Connectivity: Look for correlation between H-6 and the N-7 (pyrrole nitrogen, ~140-160 ppm) and potentially weak coupling to the Nitroso N .
Variable Temperature (VT) NMR
To prove the impurity is a single chemical entity and not a mixture of two contaminants:
Acquire 1H NMR at 25°C: Observe split signals for H-6 (ratio often 60:40 or 70:30).
Heat to 50°C, 75°C, 100°C in DMSO-d6.
Result: The two peaks for H-6 will broaden and eventually merge (coalesce) into a single sharp peak at high temperature. Upon cooling back to 25°C, the split pattern returns.
References
US Food and Drug Administration (FDA). Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry.[5][6][7] (Revision 2, Sept 2024). Link
Marek, R., et al. "Nitrogen-15 NMR spectroscopy in structural analysis."[4] Current Organic Chemistry 11.13 (2007): 1154-1205.[4] (Authoritative text on 15N shifts).
European Medicines Agency (EMA). Nitrosamine impurities in human medicinal products. (EMA/409815/2020). Link
Chakravarty, S., et al. "NMR Spectroscopy of N-Nitrosamines."[8] Journal of Pharmaceutical Sciences, 2021. (General methodology for N-NO characterization).
Disclaimer: This protocol is for research and development purposes. Handling of nitrosamines requires strict safety protocols due to potential mutagenicity.
Application Note: Synthesis and Characterization of N-Nitroso-Ruxolitinib Reference Standard
This Application Note and Protocol guide is structured to provide a comprehensive, self-validating workflow for the synthesis, purification, and characterization of the N-Nitroso-Ruxolitinib reference standard.[1] This d...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note and Protocol guide is structured to provide a comprehensive, self-validating workflow for the synthesis, purification, and characterization of the N-Nitroso-Ruxolitinib reference standard.[1] This document addresses the critical need for high-purity standards to meet FDA/EMA regulatory requirements for Nitrosamine Drug Substance Related Impurities (NDSRIs).
Executive Summary & Regulatory Context
The discovery of N-nitrosamine impurities in pharmaceutical products has triggered a global regulatory paradigm shift.[1] N-Nitroso-Ruxolitinib is a potential Nitrosamine Drug Substance Related Impurity (NDSRI) formed by the nitrosation of the secondary amine on the pyrrolo[2,3-d]pyrimidine ring of Ruxolitinib.[1]
Unlike simple nitrosamines (e.g., NDMA), NDSRIs like N-Nitroso-Ruxolitinib are complex, molecule-specific impurities.[1] Their quantification requires high-purity reference standards to validate LC-MS/MS methods with limits of quantitation (LOQ) in the low ppb range, ensuring compliance with FDA and EMA Acceptable Intake (AI) limits calculated via the Carcinogenic Potency Categorization Approach (CPCA).
Reaction Site: The N-7 position of the pyrrolo[2,3-d]pyrimidine ring.[1][3][4][5]
Mechanistic Pathway
The synthesis exploits the nucleophilicity of the pyrrole-type nitrogen. While less basic than aliphatic amines, the N-7 position is susceptible to electrophilic attack by the nitrosonium ion (
), generated in situ from sodium nitrite in acidic media or tert-butyl nitrite.[1]
Figure 1: Reaction pathway for the N-nitrosation of Ruxolitinib at the pyrrolopyrimidine N-7 position.[1]
Experimental Protocol: Synthesis
Safety Warning: N-Nitroso compounds are potential genotoxic carcinogens.[1] All operations must be performed in a functioning fume hood using double nitrile gloves, safety goggles, and a lab coat.[1] Waste must be segregated and treated as hazardous cytotoxic waste.[1]
Dissolution: In a round-bottom flask, dissolve 1.0 g of Ruxolitinib in 10 mL of Glacial Acetic Acid:Water (1:1 v/v). Stir at room temperature (20-25°C) until a clear solution is obtained.
Activation: Cool the solution to 0–5°C using an ice bath.
Addition: Dropwise add a solution of Sodium Nitrite (560 mg in 2 mL water) over 15 minutes. Note: Exotherm control is critical to prevent degradation of the nitrile group.
Reaction: Allow the reaction to warm to room temperature and stir for 2–4 hours. Monitor by TLC (DCM:MeOH 95:5) or HPLC.[1] The starting material (Ruxolitinib) should be <2%.[1]
Quenching: Add solid Sulfamic Acid (0.5 eq) to quench excess nitrite (prevents reformation of NO during workup).[1] Stir for 15 minutes.
Extraction: Dilute with 50 mL water. Extract with Ethyl Acetate (3 x 30 mL).
Wash: Wash combined organics with Saturated NaHCO₃ (to remove acetic acid) and Brine.[1] Dry over Na₂SO₄.[1]
Concentration: Evaporate solvent under reduced pressure (Rotavap) at <40°C. Warning: N-nitroso compounds can be thermally unstable.
Method B: Organic Phase Nitrosation (High Purity)
Preferred for analytical standards to minimize hydrolysis byproducts.[1]
Direct crystallization is often difficult due to rotameric mixtures preventing lattice formation.[1] Flash Column Chromatography is the gold standard for this impurity.[1]
Target: Collect the fraction corresponding to the less polar spot (N-Nitroso derivative typically elutes before the parent amine due to loss of H-bonding capability).[1]
Characterization & Validation (The Self-Validating System)
To certify the material as a Reference Standard, it must pass the following "Self-Validating" analytical triad.
A. High-Resolution Mass Spectrometry (HRMS)
Confirms the elemental composition and N-NO addition (+29 Da shift).[1]
Parameter
Expected Value
Acceptance Criteria
Ionization Mode
ESI (+)
--
Parent Ion [M+H]⁺
336.1576 m/z
Δ < 5 ppm
Fragment Ion
Loss of NO (-30 Da)
Observation of m/z ~306
B. Nuclear Magnetic Resonance (NMR)
Critical Insight: N-Nitroso compounds exhibit E/Z isomerism (Rotamers) due to restricted rotation around the N-N bond.[1] This results in "doubling" of peaks or significant broadening in the ¹H NMR spectrum. Do not interpret split peaks as impurities without variable-temperature (VT) NMR confirmation.
¹H NMR (DMSO-d₆):
Diagnostic Shift: The proton at C-6 of the pyrrolopyrimidine ring will shift downfield (deshielded by the nitroso oxygen) compared to Ruxolitinib.[1]
Rotamer Ratio: Integrate the split signals (e.g., 60:40 ratio) to confirm rotameric existence.
¹³C NMR: Look for the absence of the N-H signal and shifts in the pyrrole carbons.
C. HPLC Purity & Stability
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm).[1]
Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.[1]
Gradient: 5% B to 95% B over 20 min.
Requirement: Purity > 95% (Area %).
Analytical Validation Workflow Diagram
Figure 2: Analytical validation workflow for certifying the N-Nitroso-Ruxolitinib Reference Standard.
Storage and Stability
N-nitroso compounds are notoriously sensitive to light (photolytic cleavage of the N-NO bond) and heat.[1]
Container: Amber glass vials (Type 1) with Teflon-lined caps.
Temperature: Store at -20°C for long-term stability.
Handling: Minimize exposure to ambient light.[1] Thaw to room temperature before opening to prevent moisture condensation.[1]
References
FDA Guidance: Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration. (2021).[1] Link
EMA Guidance: Nitrosamine impurities in human medicinal products.[1][6][7] European Medicines Agency. (2020).[1][6][7] Link
Synthesis Methodology: "Efficient synthesis of N-nitrosamines under solvent, metal and acid free conditions using tert-butyl nitrite." Green Chemistry. (2011).[1] Link
Ruxolitinib Structure: "Ruxolitinib." PubChem. National Library of Medicine.[1] Link
Nitrosamine Characterization: "Pathways for N-Nitroso Compound Formation: Secondary Amines and Beyond." Organic Process Research & Development. (2020).[1] Link[1]
Application Note: Integrated Stability-Indicating Method & Nitrosamine Profiling for Ruxolitinib
Executive Summary Objective: To establish a robust, MS-compatible, stability-indicating HPLC protocol for Ruxolitinib (API and Drug Product) that simultaneously addresses general degradation pathways and the specific ris...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Objective: To establish a robust, MS-compatible, stability-indicating HPLC protocol for Ruxolitinib (API and Drug Product) that simultaneously addresses general degradation pathways and the specific risk of Nitrosamine Drug Substance Related Impurities (NDSRIs).
Significance: Ruxolitinib, a JAK1/JAK2 inhibitor, contains a secondary amine moiety within its pyrrolopyrimidine scaffold. This structural feature presents a latent risk for the formation of N-Nitroso Ruxolitinib (an NDSRI) in the presence of nitrosating agents (e.g., nitrites in excipients). Traditional pharmacopeial methods often utilize non-volatile phosphate buffers, rendering them incompatible with Mass Spectrometry (MS).
Innovation: This guide presents a "Unified Chromatographic Strategy." We utilize a volatile Ammonium Formate/Formic Acid mobile phase system. This allows the same separation chemistry to be used for:
Routine QC: UV detection of Ruxolitinib and general degradants (oxidation, hydrolysis).
Trace Analysis: Direct coupling to MS/MS for sub-ppm quantification of N-Nitroso Ruxolitinib without method re-development.
Part 1: The Challenge & Chemical Logic
Structural Vulnerability
Ruxolitinib Phosphate (C17H18N6·H3PO4) is chemically stable but susceptible to specific stress conditions.
Oxidative Stress: The pyrazole ring and the cyclopentyl group are sites for potential oxidation.
Nitrosation Risk: The secondary amine on the pyrrolopyrimidine ring is the critical site. Under acidic conditions with nitrite impurities, it forms N-Nitroso Ruxolitinib (MW 335.36 Da).
The "Method Trap"
Most published methods for Ruxolitinib use Phosphate Buffer (pH 6-7).
Pros: Good peak shape for basic compounds.
Cons:Incompatible with LC-MS. If a nitrosamine impurity is suspected, the analyst must develop a completely new method for MS, creating a disconnect between potency data and impurity data.
Our Solution: We employ a pH 3.5 Ammonium Formate buffer. This acidic pH suppresses the ionization of the acidic silanols on the column (reducing tailing) while keeping the basic Ruxolitinib protonated for MS sensitivity.
Part 2: Analytical Workflow Visualization
Caption: Figure 1. Unified workflow allowing single-method deployment for both high-concentration stability testing and trace-level nitrosamine screening.
Part 3: Detailed Experimental Protocols
Protocol A: Chromatographic Conditions (The "Unified Method")
This method complies with ICH Q2(R2) requirements for specificity and robustness.
Parameter
Specification
Rationale
Column
Agilent Zorbax SB-C18 or Waters BEH C18 (100 x 2.1 mm, 1.7 µm)
Sterically protected C18 is required to prevent column bleed at low pH and ensure resolution of structural isomers.
Mobile Phase A
10mM Ammonium Formate, adjusted to pH 3.5 with Formic Acid
Provides buffering capacity and proton source for ESI+ MS detection.
Mobile Phase B
Acetonitrile (LC-MS Grade)
Aprotic solvent reduces backpressure and enhances desolvation in MS.
Flow Rate
0.3 mL/min (UPLC) or 1.0 mL/min (HPLC - scale accordingly)
Optimized for Van Deemter efficiency and MS ionization.
Column Temp
40°C
Reduces mobile phase viscosity and improves mass transfer kinetics.
Injection Vol
2.0 µL
Low volume prevents solvent effects on early eluting polar degradants.
Detection
UV: 310 nm (Primary), 254 nm (Secondary)
310 nm is specific to the pyrrolopyrimidine core; reduces excipient interference.
To prove the method is "Stability-Indicating," you must intentionally degrade the sample. Ruxolitinib is particularly sensitive to photolysis and oxidation .
Procedure:
Acid Hydrolysis: Mix API with 0.1N HCl. Heat at 60°C for 4 hours. Expected: Minor degradation.
Base Hydrolysis: Mix API with 0.1N NaOH. Heat at 60°C for 2 hours. Expected: Moderate degradation (amide hydrolysis).
Oxidation: Mix API with 3% H₂O₂. Room Temp for 2 hours. Expected: Major degradation (N-oxides).
Photolysis (Critical): Expose to 1.2 million lux hours (ICH Q1B). Expected: Significant degradation peaks eluting prior to the main peak.
Acceptance Criteria:
Peak Purity: The Ruxolitinib peak must pass spectral purity checks (PDA) in all stressed samples (Purity Angle < Purity Threshold).
Resolution: Critical pair resolution (Ruxolitinib vs. nearest degradant) > 1.5.
When the "Unified Method" is coupled to a Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+ or Waters Xevo TQ-XS).
Target: N-Nitroso Ruxolitinib (NDSRI)
Ionization: ESI Positive Mode
Source Temp: 500°C (Ensure complete desolvation)
MRM Transitions (Multiple Reaction Monitoring):
Compound
Precursor Ion (m/z)
Product Ion (m/z)
Collision Energy (eV)
Role
Ruxolitinib
307.2 [M+H]⁺
186.1
35
Parent / Internal Ref
N-Nitroso Ruxolitinib
336.2 [M+H]⁺
186.1
30
Quantifier
N-Nitroso Ruxolitinib
336.2 [M+H]⁺
306.2 (Loss of NO)
15
Qualifier
Note: The +29 Da mass shift (H replaced by NO) is the hallmark of nitrosation. The loss of 30 Da (NO) in the collision cell confirms the nitroso moiety.
Part 4: Degradation & Nitrosation Pathway
Understanding the chemistry helps predict where impurities will elute. Nitrosamines are generally less polar than their parent amines due to the capping of the N-H bond, leading to later retention times in Reverse Phase chromatography.
Caption: Figure 2. Chemical pathway showing the separation of oxidative degradants (early eluting) and nitrosamine impurities (late eluting) relative to the parent.
Part 5: Quality Control & Regulatory Limits[1]
System Suitability Requirements
Before running any batch analysis, the system must pass these criteria:
Tailing Factor (Ruxolitinib): NMT 1.5 (Ensures pH control is effective).
Theoretical Plates: NLT 5000 (HPLC) or 20000 (UPLC).
Sensitivity (LOQ): S/N ratio > 10 for the 0.05% impurity standard.
Nitrosamine Limits (FDA/EMA Context)
As of the latest guidance (FDA 2024), NDSRIs often require specific Acceptable Intake (AI) calculations based on potency and mutagenicity data.
Default Class Limit: 26.5 ng/day (if mutagenic potential is unknown/high).
Calculation:
Example: For Ruxolitinib (Max dose ~50 mg/day), if AI is 26.5 ng/day:
Implication: Your MS method must have an LOQ < 0.2 ppm to be viable.
References
U.S. Food and Drug Administration (FDA). (2024). Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry. Retrieved from [Link]
International Council for Harmonisation (ICH). (2023).[1] Validation of Analytical Procedures Q2(R2). Retrieved from [Link]
European Medicines Agency (EMA). (2023). Nitrosamine impurities in human medicinal products.[2][3][4][5][6] Retrieved from [Link]
PubChem. (n.d.). Ruxolitinib Compound Summary. National Library of Medicine. Retrieved from [Link]
sample preparation techniques for N-Nitroso-Ruxolitinib analysis in drug products
Application Note: Advanced Sample Preparation Strategies for N-Nitroso-Ruxolitinib Analysis Executive Summary The detection of N-Nitroso-Ruxolitinib , a Nitrosamine Drug Substance Related Impurity (NDSRI), presents uniqu...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Advanced Sample Preparation Strategies for N-Nitroso-Ruxolitinib Analysis
Executive Summary
The detection of N-Nitroso-Ruxolitinib , a Nitrosamine Drug Substance Related Impurity (NDSRI), presents unique challenges due to the structural similarity between the impurity and the Active Pharmaceutical Ingredient (API), Ruxolitinib.[1] With regulatory bodies (FDA, EMA) enforcing strict Acceptable Intake (AI) limits—often determined by the Carcinogenic Potency Categorization Approach (CPCA)—analytical methods must achieve high sensitivity (ng/g levels) while preventing artifactual formation during analysis.
This guide details a robust sample preparation workflow designed to minimize in situ nitrosation, ensure complete extraction from solid dosage forms, and maintain mass spectrometric sensitivity.
Chemical Structure: (R)-3-cyclopentyl-3-(4-(7-nitroso-7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl)propanenitrile.[2][3][4]
Formation Mechanism: Nitrosation of the pyrrolo[2,3-d]pyrimidine nitrogen (N-7) or trace secondary amines under acidic conditions in the presence of nitrites (common in excipients like microcrystalline cellulose).
Acceptable Intake (AI) Limits
Under the FDA and EMA CPCA framework , NDSRIs are categorized based on their structural features (e.g., alpha-hydrogens, activating/deactivating groups).
Default Conservative Limit: 26.5 ng/day (Category 1) if potency is unknown or high.
Potential Limit: If the specific structure allows for deactivating feature arguments, the limit may rise to 1500 ng/day (Category 5).
Analytical Target: Methods should aim for an LOQ of 10% of the AI limit . For a standard 25 mg daily dose and a conservative 26.5 ng/day limit, the required LOQ is approximately 0.1 ppm (100 ppb) relative to the API.
Core Challenges & Solutions
Challenge
Scientific Root Cause
Technical Solution
Solubility Mismatch
Ruxolitinib is soluble in organic solvents (MeOH, DMSO) but sparingly soluble in water. Excipients are often water-soluble.
Use a high-organic extraction solvent (e.g., 80:20 MeOH:H₂O) to fully solubilize the API and release the NDSRI.
In Situ Formation
Nitrites in excipients react with the API during acidic extraction, creating false positives.[5]
Add Sulfamic Acid or Ascorbic Acid to the extraction solvent before adding the sample.
Isobaric Interference
The NDSRI mass is often +29 Da from the API, but fragmentation patterns can be similar.
Use High-Resolution MS (HRAM) or optimized MRM transitions on a Triple Quadrupole.
Internal Standard: N-Nitroso-Ruxolitinib-d9 (isotopically labeled) is highly recommended to correct for matrix effects.
Protocol A: Direct Extraction (The "Dilute & Shoot" Method)
Best for: Standard Immediate-Release Tablets with low matrix interference.
Step 1: Scavenger Preparation
Prepare a 50 mM Sulfamic Acid solution in 100% Water.
Rationale: Sulfamic acid rapidly reacts with free nitrite ions to form nitrogen gas, neutralizing the nitrosating agent.
Step 2: Sample Weighing
Weigh 20 tablets to determine the average weight. Grind into a fine powder. Weigh an amount equivalent to 25 mg of Ruxolitinib API into a 15 mL amber centrifuge tube.
Step 3: Extraction
Add 1.0 mL of 50 mM Sulfamic Acid directly to the powder. Vortex briefly to wet the solids.
Immediately add 4.0 mL of Methanol . (Final solvent ratio is 80:20 MeOH:Water).[6]
Add Internal Standard (e.g., 50 µL of 1 µg/mL IS working solution).
Mechanical Shake: Shake for 30 minutes at room temperature.
Sonication: Sonicate for 10 minutes (maintain temp < 30°C to prevent degradation).
Step 4: Clarification
Centrifuge at 4500 rpm for 10 minutes .
Filter the supernatant through a 0.22 µm PTFE or Nylon syringe filter .
Note: Discard the first 1 mL of filtrate to prevent adsorption bias.
Step 5: Analysis
Transfer to an HPLC vial for LC-MS/MS injection.
Protocol B: Solid Phase Extraction (SPE) Cleanup
Best for: Complex matrices (e.g., creams, extended-release) or when instrument sensitivity is limited.
Conditioning: Use an HLB (Hydrophilic-Lipophilic Balanced) cartridge (60 mg/3 cc). Condition with 3 mL Methanol followed by 3 mL Water.
Loading: Dilute the extract from Protocol A (Step 4) with water to reach ~5% Methanol content (this prevents breakthrough). Load onto the cartridge.
Washing: Wash with 3 mL of 5% Methanol in Water (removes salts and highly polar excipients).
Elution: Elute with 3 mL of 100% Methanol .
Reconstitution: Evaporate to dryness under Nitrogen at 35°C and reconstitute in Mobile Phase A/B (initial gradient ratio).
Visual Workflows
Figure 1: Sample Preparation Workflow
This diagram outlines the critical path for Protocol A, emphasizing the timing of inhibitor addition.
Use this logic to troubleshoot recovery or sensitivity issues.
Caption: Figure 2. Troubleshooting matrix for optimizing N-Nitroso-Ruxolitinib extraction.
Analytical Considerations (LC-MS/MS)
To ensure the sample prep is valid, the detection method must be equally robust.
Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus or Waters BEH C18), 2.1 x 100 mm, 1.8 µm.
Mobile Phase:
A: 0.1% Formic Acid in Water.
B: 0.1% Formic Acid in Methanol.
Note: Avoid Ammonium Formate if possible, as trace ammonia can theoretically act as a nitrogen source, though unlikely in acidic LC conditions.
Mass Spectrometry:
Ionization: ESI Positive Mode.
MRM Transitions: Monitor the transition corresponding to the loss of the NO group or specific fragmentation of the pyrrolopyrimidine core.
Validation Criteria (Self-Validating System)
A trustworthy protocol must pass these checks during development:
Spike Recovery: Spike the NDSRI standard into the powdered matrix (not just the solvent) to prove extraction efficiency. Target: 80-120%.
In-Situ Formation Check: Spike the API with Nitrite (e.g., 5 ppm Sodium Nitrite) during extraction. If the NDSRI signal increases significantly compared to the unspiked control, the inhibitor (Sulfamic Acid) concentration is insufficient.
Solution Stability: Verify that the extracted sample is stable in the autosampler (10°C) for at least 24 hours.
References
U.S. Food and Drug Administration (FDA). "Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry.
U.S. Food and Drug Administration (FDA). "Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs)." (2023).[5][7][8]
United States Pharmacopeia (USP). General Chapter <1469> Nitrosamine Impurities.
European Medicines Agency (EMA). "Nitrosamine impurities in human medicinal products."[1] (EMA/409815/2020).
Application Notes and Protocols: Identification of Unknown Ruxolitinib Impurities using High-Resolution Mass Spectrometry (HRMS)
Abstract This document provides a comprehensive guide for the identification and structural elucidation of unknown impurities and degradation products of Ruxolitinib, a potent Janus kinase (JAK) inhibitor. Leveraging the...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a comprehensive guide for the identification and structural elucidation of unknown impurities and degradation products of Ruxolitinib, a potent Janus kinase (JAK) inhibitor. Leveraging the power of Liquid Chromatography coupled with High-Resolution Mass Spectrometry (LC-HRMS), this application note details a systematic workflow from forced degradation studies to advanced data analysis. The protocols herein are designed for researchers, scientists, and drug development professionals to ensure the safety, efficacy, and regulatory compliance of Ruxolitinib drug substances and products. The causality behind experimental choices is explained, and all methodologies are grounded in authoritative scientific principles and regulatory guidelines.
Introduction: The Imperative of Impurity Profiling for Ruxolitinib
Ruxolitinib is a cornerstone therapy for myelofibrosis and polycythemia vera. As with any pharmaceutical compound, impurities can arise during synthesis, formulation, or storage.[1] These impurities, even at trace levels, can impact the drug's efficacy and safety profile. Regulatory bodies, such as those guided by the International Council for Harmonisation (ICH), mandate stringent control and characterization of impurities.[2] The ICH Q3A(R2) and Q3B(R2) guidelines establish thresholds for reporting, identifying, and qualifying impurities in new drug substances and products, respectively.[3][4]
High-Resolution Mass Spectrometry (HRMS), particularly when coupled with the separation power of Ultra-High-Performance Liquid Chromatography (UHPLC), has become an indispensable tool for this task.[5] HRMS platforms, such as Orbitrap and Quadrupole Time-of-Flight (Q-TOF), provide exceptional mass accuracy and resolution, enabling the confident determination of elemental compositions for unknown compounds.[6][7] This high degree of certainty is paramount when distinguishing between isobaric impurities and proposing credible chemical structures. This guide will walk through a robust, field-proven methodology for leveraging LC-HRMS to meet these analytical challenges.
Causality: Before searching for unknown impurities, it is crucial to understand the potential degradation pathways of Ruxolitinib. Forced degradation (or stress testing) studies, as outlined in ICH Q1A(R2) guidelines, are designed to accelerate the degradation process under various conditions, generating a rich sample of potential impurities.[8] This proactive approach not only helps in developing stability-indicating analytical methods but also provides insights into the intrinsic stability of the molecule and informs formulation and packaging decisions.[9][10]
Protocol 2.1: Forced Degradation of Ruxolitinib
This protocol describes the conditions for subjecting Ruxolitinib to hydrolytic, oxidative, thermal, and photolytic stress.
Materials:
Ruxolitinib Active Pharmaceutical Ingredient (API)
Hydrochloric acid (HCl), 0.1 M
Sodium hydroxide (NaOH), 0.1 M
Hydrogen peroxide (H₂O₂), 3%
Methanol, HPLC grade
Water, HPLC grade
pH meter
Heating block or oven
Photostability chamber
Procedure:
Acid Hydrolysis: Dissolve Ruxolitinib in methanol to a concentration of 1 mg/mL. Add an equal volume of 0.1 M HCl. Heat the solution at 70°C for 60 minutes.[11] Cool, neutralize with NaOH, and dilute to a suitable concentration with mobile phase.
Base Hydrolysis: Dissolve Ruxolitinib in methanol to a concentration of 1 mg/mL. Add an equal volume of 0.1 M NaOH. Keep at room temperature for a specified period, monitoring the degradation periodically. Cool, neutralize with HCl, and dilute to a suitable concentration with mobile phase. Studies have shown Ruxolitinib to be particularly susceptible to hydrolytic conditions.[8]
Oxidative Degradation: Dissolve Ruxolitinib in methanol to a concentration of 1 mg/mL. Add an equal volume of 3% H₂O₂. Keep the solution at room temperature, protected from light, for a specified period. Dilute to a suitable concentration with mobile phase.
Thermal Degradation: Store Ruxolitinib solid powder in an oven at a controlled temperature (e.g., 60-80°C) for a defined period.[10] Dissolve the stressed solid in the mobile phase to a suitable concentration.
Photolytic Degradation: Expose a solution of Ruxolitinib (e.g., 1 mg/mL in methanol/water) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[11] A control sample should be kept in the dark.
The Analytical Engine: LC-HRMS Methodology
Causality: The choice of LC and MS parameters is critical for successfully separating and detecting a wide range of impurities with varying polarities and concentrations. A robust UHPLC method provides the necessary chromatographic resolution to separate impurities from the main API peak and from each other. The HRMS method must be sensitive enough to detect low-level impurities and provide high mass accuracy for formula determination.
Protocol 3.1: UHPLC-HRMS Analysis of Stressed Ruxolitinib Samples
This protocol outlines a general-purpose method that can be adapted and optimized for specific instrumentation (e.g., Thermo Scientific™ Orbitrap Exploris™ or Sciex ZenoTOF™).
Table 1: UHPLC Parameters
Parameter
Recommended Setting
Rationale
Column
C18 reverse-phase, e.g., Thermo Hypersil GOLD C18 (50 mm x 2.1 mm, 3.0 µm)[12]
Provides excellent retention and separation for a broad range of compounds.
Mobile Phase A
0.1% Formic Acid in Water
Provides protons for positive ionization and aids in good peak shape.
Balances sensitivity with potential for column overloading.
Table 2: HRMS Parameters (Example for Orbitrap)
Parameter
Recommended Setting
Rationale
Ionization Mode
Positive/Negative Switching
To capture impurities with different ionization preferences.
Ion Source
Heated Electrospray Ionization (HESI)
Robust and suitable for a wide range of compound polarities.
Full Scan Resolution
60,000
Provides sufficient mass accuracy to determine elemental composition.
MS/MS Resolution
15,000
Balances resolution with scan speed for fragmentation data.
Scan Range
m/z 100-1000
Covers the expected mass range of Ruxolitinib and its impurities.
Data Acquisition
Data-Dependent Acquisition (DDA)
Automatically triggers MS/MS scans on the most intense ions.
The Path to Identification: A Systematic Data Analysis Workflow
Causality: The raw data from an LC-HRMS run is complex. A structured, systematic approach is necessary to move from raw data to confident impurity identification. This workflow leverages the high mass accuracy of the data to propose elemental compositions, which are then scrutinized using fragmentation data and chemical logic.
Diagram 4.1: Impurity Identification Workflow
Caption: A systematic workflow for the identification of unknown impurities.
Protocol 4.1: Step-by-Step Data Interrogation
Peak Detection and Comparison: Process the chromatograms from the stressed and unstressed samples using software like Thermo Scientific™ Compound Discoverer™ or similar platforms.[13] Identify peaks that are present or significantly larger in the stressed samples. These are your potential impurities.
Elemental Composition Generation: For each impurity peak, extract the accurate mass from the full scan data. Use this mass to generate a list of possible elemental compositions within a narrow mass tolerance (e.g., < 5 ppm). The software can filter these based on chemical constraints (e.g., number of rings and double bonds, elemental ratios).
Fragment Analysis (MS/MS): This is the most critical step for structural elucidation.
Rationale: The fragmentation pattern of a molecule is like a fingerprint. By analyzing the fragments (product ions) in the MS/MS spectrum, we can deduce the structure of the parent (precursor) ion.
Procedure: Compare the MS/MS spectrum of the impurity with that of the parent drug, Ruxolitinib. Identify common fragments, which suggest the core structure is intact, and unique fragments, which point to the location of the modification. For example, a mass shift in a fragment containing the pyrrolo[2,3-d]pyrimidine core would indicate a modification on that part of the molecule.[14]
Structure Proposal and Mechanistic Justification: Based on the elemental composition and the fragmentation data, propose candidate structures for the impurity. These proposals must be chemically plausible. For instance, an increase of 16 Da often suggests oxidation, while an increase of 18 Da can indicate hydrolysis.[15] Cross-reference your findings with published literature on Ruxolitinib degradation.[9][16]
Diagram 4.2: Ruxolitinib Structure and Common Modification Sites
Caption: Ruxolitinib structure and key sites for potential degradation.
Conclusion: Ensuring Drug Quality Through Advanced Analytics
The combination of forced degradation studies and LC-HRMS analysis provides a powerful and robust framework for the identification of unknown impurities in Ruxolitinib. This approach, grounded in the principles of regulatory guidelines like those from the ICH, is essential for ensuring the quality, safety, and efficacy of pharmaceutical products. The high mass accuracy and fragmentation capabilities of modern HRMS instruments like the Orbitrap series offer unparalleled confidence in structural elucidation. By following the systematic protocols and workflows detailed in this guide, researchers and drug development professionals can effectively characterize the impurity profile of Ruxolitinib, contributing to the delivery of safer medicines to patients.
References
Thakkar, H., Sharma, K., Goyal, N., & Shah, R. P. (2022). LC-HRMS studies on ruxolitinib degradation: a comprehensive approach during drug development. Analytical Methods, 14(4), 480-490. [Link]
SynThink. (n.d.). Ruxolitinib EP Impurities & USP Related Compounds. [Link]
Douša, M., Gibala, P., & Břicháč, J. (2020). Detection and structure elucidation of the new degradation impurities in the pharmaceutical formulations of ruxolitinib hydrobromide. Journal of Pharmaceutical and Biomedical Analysis, 186, 113266. [Link]
ResearchGate. (n.d.). LC-HRMS Studies on Ruxolitinib Degradation: A Comprehensive Approach during Drug Development | Request PDF. [Link]
Sahoo, S. K., et al. (2019). A New Stability Indicating High Performance Liquid Chromatography Method for the Estimation of Ruxolitinib in Bulk and Tablet Dosage Form. ResearchGate. [Link]
Jurnal Health Sains. (2024). Stability and Development of the Ruxolitinib Estimation Method Using RP-HPLC. [Link]
PharmaTutor. (n.d.). A Review on Impurity Profiling Using Q-TOF & Orbital Trap Mass Spectroscopy. [Link]
Ovid. (n.d.). Ruxolitinib photodegradation mechanisms by theoretical and experimental chemistry. [Link]
Li, J., Zhang, Y., Bai, L., & Lu, J. (2024). Development and validation of an LC-MS/MS method for ruxolitinib quantification: advancing personalized therapy in hematologic malignancies. Frontiers in Pharmacology, 15, 1409384. [Link]
National Center for Biotechnology Information. (n.d.). Prioritization of Unknown LC-HRMS Features Based on Predicted Toxicity Categories. [Link]
J-GLOBAL. (n.d.). LC-HRMS studies on ruxolitinib degradation: a comprehensive approach during drug development. [Link]
Wiley Analytical Science. (2016). Detecting impurities in drugs by Orbitrap MS. [Link]
European Medicines Agency. (2006). Q 3 B (R2) Impurities in New Drug Products. [Link]
LabRulez LCMS. (n.d.). Impurity profiling of mycophenolate mofetil using an Orbitrap Exploris 120 mass spectrometer and Vanquish Horizon UHPLC combined with Compound Discoverer software. [Link]
International Council for Harmonisation. (2006). ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2). [Link]
Thakkar, H., Sharma, K., Goyal, N., & Shah, R. P. (2022). LC-HRMS studies on ruxolitinib degradation: a comprehensive approach during drug development. PubMed. [Link]
National Center for Biotechnology Information. (n.d.). Advances in Ultra-High-Resolution Mass Spectrometry for Pharmaceutical Analysis. [Link]
National Center for Biotechnology Information. (2024). Development and validation of an LC-MS/MS method for ruxolitinib quantification: advancing personalized therapy in hematologic malignancies. [Link]
AMSbiopharma. (n.d.). Impurity guidelines in drug development under ICH Q3. [Link]
International Council for Harmonisation. (n.d.). Quality Guidelines. [Link]
U.S. Food and Drug Administration. (n.d.). Guidance for Industry - Q3A Impurities in New Drug Substances. [Link]
MDPI. (n.d.). Using UPLC-LTQ-Orbitrap-MS and HPLC-CAD to Identify Impurities in Cycloastragenol, Which Is a Pre-Clinical Candidate for COPD. [Link]
Application Note: Quantification of N-Nitroso-Ruxolitinib (NDSRI) in Drug Substances and Products
Executive Summary The emergence of Nitrosamine Drug Substance-Related Impurities (NDSRIs) has necessitated a paradigm shift in pharmaceutical impurity profiling. Unlike simple dialkyl nitrosamines (e.g., NDMA), NDSRIs li...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The emergence of Nitrosamine Drug Substance-Related Impurities (NDSRIs) has necessitated a paradigm shift in pharmaceutical impurity profiling. Unlike simple dialkyl nitrosamines (e.g., NDMA), NDSRIs like N-Nitroso-Ruxolitinib share structural complexity with the Active Pharmaceutical Ingredient (API), requiring highly specific extraction and detection protocols.
This guide provides a validated workflow for the quantification of N-Nitroso-Ruxolitinib using LC-MS/MS. It emphasizes the critical role of ISO 17034 Certified Reference Materials (CRMs) to ensure metrological traceability and compliance with FDA/EMA "zero-tolerance" strategies (CPCA framework).
Regulatory & Scientific Context
The Target: N-Nitroso-Ruxolitinib
Ruxolitinib contains a pyrrolo[2,3-d]pyrimidine core.[1] The secondary amine at the N-7 position of the pyrrole ring is susceptible to nitrosation in the presence of trace nitrites and acidic conditions during manufacturing or storage.
Regulatory Status: Classified as an NDSRI.[3] Under the FDA/EMA Carcinogenic Potency Categorization Approach (CPCA), specific Acceptable Intake (AI) limits are determined by structural features (e.g., alpha-hydrogen availability).
Potency Category: Pyrrole-based nitrosamines may qualify for higher limits (e.g., 1500 ng/day) depending on specific mutagenicity data, but analytical methods must be validated to the most conservative potential limit to future-proof the assay.
Why Certified Reference Materials (CRMs)?
Using a non-certified research chemical for NDSRI quantification introduces unacceptable risk.
Metrological Traceability: CRMs provide a certified concentration with associated uncertainty, traceable to SI units.
Stability: Nitrosamines are light-sensitive. CRMs come with stability data ensuring the integrity of the calibrator.
Regulatory Acceptance: ISO 17034 accreditation is the gold standard for reference material producers, reducing scrutiny during regulatory audits.
Experimental Protocol
Reagents and Materials
Analyte CRM: N-Nitroso-Ruxolitinib (ISO 17034 Certified), >98% purity.
Internal Standard (IS): N-Nitroso-Ruxolitinib-d9 (or similar isotopologue). Note: If a specific labeled NDSRI is unavailable, Ruxolitinib-d9 may be used, provided chromatographic separation is sufficient to prevent ion suppression.
Caution: Perform all operations under amber light to prevent photolytic degradation of the nitrosamine.
Pulverization: Crush 20 tablets to a fine powder.
Weighing: Transfer powder equivalent to 50 mg of Ruxolitinib into a 50 mL amber volumetric flask.
Extraction: Add 30 mL of Methanol. Vortex for 5 minutes.
Sonication: Sonicate for 20 minutes (maintain temp < 25°C).
Dilution: Make up to volume with Methanol.
Centrifugation: Centrifuge at 4500 rpm for 10 minutes.
Filtration: Filter supernatant through a 0.22 µm PVDF filter (discard first 2 mL).
Final Dilution: Dilute filtrate with Initial Mobile Phase (90:10 Water:MeOH) to fall within the calibration range (e.g., 1:10 dilution).
LC-MS/MS Conditions
Chromatography (UHPLC)
Column: C18 Reverse Phase (e.g., 100 x 2.1 mm, 1.7 µm). Phenyl-Hexyl columns are a viable alternative for improved selectivity of aromatic nitrosamines.
Note: Precursor masses are approximate based on theoretical calculation (Ruxolitinib 306 + NO 29 = 335; [M+H]+ = 336). Exact transitions must be optimized on the specific instrument.
Method Validation & Performance Logic
This protocol is designed to be self-validating through the use of internal standards and rigorous system suitability tests.
Calibration Strategy
Construct a 6-point calibration curve ranging from 1 ng/mL to 100 ng/mL.
Linearity:
.
Weighting:
or to improve accuracy at the lower end (LOQ).
Sensitivity Requirements
Given the potential for a low AI limit (26.5 ng/day), the method must be highly sensitive.
LOD (Limit of Detection): Signal-to-Noise (S/N) > 3:1.
LOQ (Limit of Quantitation): S/N > 10:1.
Target LOQ: 0.03 ppm relative to API concentration.
Visualizing the Validation Workflow
The following diagram outlines the decision logic for accepting analytical data for NDSRIs.
Figure 1: Analytical Decision Tree for NDSRI Quantification. This logic ensures that only data meeting strict quality criteria are released.
Mechanistic Insight: The Nitrosation Pathway
Understanding how N-Nitroso-Ruxolitinib forms is crucial for root-cause analysis (RCA) if the impurity is detected. Ruxolitinib contains a secondary amine on the pyrrole ring, which acts as a nucleophile attacking the nitrosonium ion (
).
Figure 2: Formation pathway of N-Nitroso-Ruxolitinib. Control strategies must focus on limiting Nitrite and Acid exposure.
Troubleshooting & Best Practices
Ghost Peaks: NDSRIs can be "sticky." Use a needle wash of 90% Methanol / 10% Water / 0.1% Formic Acid to reduce carryover.
In-Source Fragmentation: Nitrosamines are fragile. If the signal is low, lower the Desolvation Temperature or Cone Voltage. The N-N bond is weak and can cleave before detection.
Matrix Effects: If the Internal Standard response varies significantly between standards and samples, matrix suppression is occurring.
Solution: Increase the dilution factor or switch to a more selective column chemistry (e.g., Biphenyl).
References
US Food and Drug Administration (FDA). "Control of Nitrosamine Impurities in Human Drugs."[5][8] Guidance for Industry, Rev. 2, September 2024. [Link]
US Food and Drug Administration (FDA). "Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs)." Guidance for Industry, August 2023.[9] [Link]
European Medicines Agency (EMA). "Nitrosamine impurities in human medicinal products." EMA/409815/2020, Rev. 18, 2023. [Link]
Schlingemann, J., et al. "The Landscape of Potential Small and Drug Substance Related Nitrosamines in Pharmaceuticals."[1] Journal of Pharmaceutical Sciences, 2022.[1] (Contextual reference for NDSRI formation risks).
quantitative analysis of N-Nitroso-Ruxolitinib using triple quadrupole mass spectrometry
Application Note: Trace Quantification of N-Nitroso-Ruxolitinib (NDSRI) in Drug Substance and Product by LC-MS/MS Executive Summary Objective: To provide a robust, self-validating protocol for the quantification of N-Nit...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Trace Quantification of N-Nitroso-Ruxolitinib (NDSRI) in Drug Substance and Product by LC-MS/MS
Executive Summary
Objective: To provide a robust, self-validating protocol for the quantification of N-Nitroso-Ruxolitinib (N-nitroso-3-cyclopentyl-3-[4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)pyrazol-1-yl]propanenitrile) at trace levels.
Context: As a Nitrosamine Drug Substance Related Impurity (NDSRI), N-Nitroso-Ruxolitinib presents unique analytical challenges due to its structural complexity and potential for in-situ formation during sample preparation. This guide utilizes the FDA/EMA-endorsed Carcinogenic Potency Categorization Approach (CPCA) to establish sensitivity requirements.
Methodology: Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with Triple Quadrupole Mass Spectrometry (LC-MS/MS) operating in Multiple Reaction Monitoring (MRM) mode.
Introduction & Regulatory Framework
Ruxolitinib is a Janus kinase (JAK) inhibitor used for myelofibrosis. Its structure contains a secondary amine within the pyrrolo[2,3-d]pyrimidine ring, making it susceptible to nitrosation in the presence of nitrites (from excipients or water) and acidic conditions.
Target LOQ: Assuming a Maximum Daily Dose (MDD) of 50 mg, the limit is ~0.53 ppm. The method LOQ should target 0.05 ppm (10% of the limit) to ensure robust quality control.
Method Development Strategy
Preventing Artifacts (In-Situ Nitrosation)
A critical failure mode in nitrosamine analysis is the false generation of the impurity during sample preparation.
Mechanism: Residual nitrites in excipients + Acidic Diluent + Ruxolitinib API → In-situ N-Nitroso-Ruxolitinib.
Solution: Incorporation of Sulfamic Acid as a nitrite scavenger in the diluent before the API is added.
Chromatographic Separation
N-Nitroso-Ruxolitinib is structurally similar to the API. Separation is vital to prevent ion suppression (matrix effects) from the high-concentration API peak.[4]
Column Choice: A Biphenyl or Phenyl-Hexyl phase is preferred over C18 for its ability to interact with the pi-electrons of the pyrazole/pyrimidine rings, offering better selectivity between the nitroso-impurity and the parent drug.
S/N Ratio: The LOQ (1.0 ng/mL) must exhibit a Signal-to-Noise ratio > 10:1.
Accuracy (Recovery)
Spike recovery experiments should be performed at three levels (LOQ, 100% Limit, 150% Limit) in the sample matrix.
Acceptance Criteria: 80% - 120% recovery.
Note: If recovery is low, consider using a deuterated internal standard (N-Nitroso-Ruxolitinib-d9) if available, or standard addition method.
Specificity (Blank Analysis)
Inject the "Diluent Blank" containing Sulfamic Acid.
Requirement: No interference peak at the retention time of N-Nitroso-Ruxolitinib > 30% of the LOQ response.
Troubleshooting & Critical Control Points
Issue
Probable Cause
Corrective Action
High Background Noise
Source contamination or solvent impurities.
Use LC-MS grade solvents only. Clean the ESI source cone/capillary.
Peak Tailing
Secondary interactions with silanols.
Ensure mobile phase pH is acidic (0.1% Formic Acid). Switch to a column with better end-capping.
False Positives
In-situ formation in the autosampler.
CRITICAL: Verify autosampler temperature is set to 4°C. Ensure Sulfamic Acid is fresh.
Signal Suppression
Matrix effect from API.
Optimize the gradient to separate the Impurity (usually elutes after API on Biphenyl due to hydrophobicity) or use a divert valve.
References
U.S. Food and Drug Administration (FDA). (2024). Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry. Retrieved from [Link]
Schlingemann, J., et al. (2022).[9] "The Landscape of Potential Small and Drug Substance Related Nitrosamines in Pharmaceuticals." Journal of Pharmaceutical Sciences. (Contextualizing NDSRI risks).
Waters Corporation. (2023). Comprehensive Workflow for the Quantitative Analysis of Nitrosamines Drug Substance Related Impurity. (Methodology basis for NDSRIs). Retrieved from [Link]
Application Note: Method Validation for the Quantification of N-Nitroso-Ruxolitinib in Pharmaceutical Drug Substances and Products in Accordance with ICH Q2(R1)
Abstract The presence of nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects.[1][2] Global regulatory agencies, including the U.S. Food and Drug A...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The presence of nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects.[1][2] Global regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), mandate stringent control over these impurities.[1][2][3][4][5] This application note provides a comprehensive guide for the validation of an analytical method for the quantification of N-Nitroso-Ruxolitinib, a potential impurity in the drug substance Ruxolitinib. The validation is designed to meet the requirements of the International Council for Harmonisation (ICH) Q2(R1) guideline, "Validation of Analytical Procedures: Text and Methodology."[6][7][8] A sensitive and specific Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method is detailed, along with the rationale behind the selection of validation parameters and acceptance criteria.
Introduction: The Imperative for Nitrosamine Impurity Control
Nitrosamines are a class of chemical compounds that are classified as probable human carcinogens based on animal studies.[1] Their discovery in several marketed drug products has led to widespread recalls and a paradigm shift in the regulatory expectations for impurity control.[3][9] Regulatory bodies now require pharmaceutical manufacturers to conduct thorough risk assessments to evaluate the potential for nitrosamine formation in their products and, if a risk is identified, to perform testing using validated analytical methods.[5][10]
Ruxolitinib, a Janus kinase (JAK) inhibitor, contains a secondary amine moiety that could potentially be susceptible to nitrosation, leading to the formation of N-Nitroso-Ruxolitinib. Therefore, a highly sensitive and validated analytical method is crucial to ensure patient safety by quantifying this potential impurity at trace levels.
The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose.[6][8] This application note outlines the validation of an LC-MS/MS method for the determination of N-Nitroso-Ruxolitinib, adhering to the principles outlined in ICH Q2(R1).[7][8]
Method Validation Strategy: A Risk-Based Approach
A risk-based approach is central to designing a robust method validation study. For a trace-level impurity like N-Nitroso-Ruxolitinib, the analytical method must be highly sensitive, specific, and accurate at very low concentrations. LC-MS/MS is the technique of choice for this application due to its inherent selectivity and sensitivity, which are necessary for detecting and quantifying trace nitrosamines in complex matrices like drug substances and products.[11][12][13]
The validation parameters addressed in this guide are aligned with the ICH Q2(R1) recommendations for a quantitative impurity test and include:
Specificity
Linearity and Range
Accuracy
Precision (Repeatability and Intermediate Precision)
Detection Limit (DL)
Quantitation Limit (QL)
Robustness
dot
graph TD {
A[Method Development] --> B{ICH Q2(R1) Validation};
B --> C[Specificity];
B --> D[Linearity & Range];
B --> E[Accuracy];
B --> F[Precision];
F --> F1[Repeatability];
F --> F2[Intermediate Precision];
B --> G[Detection Limit (DL)];
B --> H[Quantitation Limit (QL)];
B --> I[Robustness];
I --> J[Validated Method for Routine Use];
}
caption: "Method Validation Workflow according to ICH Q2(R1)"
Experimental Protocols
Materials and Reagents
N-Nitroso-Ruxolitinib Reference Standard
Ruxolitinib Drug Substance/Product
Acetonitrile (LC-MS Grade)
Methanol (LC-MS Grade)
Water (LC-MS Grade)
Formic Acid (LC-MS Grade)
Ammonium Formate (LC-MS Grade)
Instrumentation and Chromatographic Conditions
A high-performance liquid chromatography system coupled with a triple quadrupole mass spectrometer is recommended.
Parameter
Condition
LC System
UPLC/UHPLC System
Column
C18, 2.1 x 50 mm, 1.7 µm
Mobile Phase A
0.1% Formic Acid in Water
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Gradient
Optimized for separation of N-Nitroso-Ruxolitinib and Ruxolitinib
Flow Rate
0.4 mL/min
Column Temperature
40 °C
Injection Volume
5 µL
MS System
Triple Quadrupole Mass Spectrometer
Ionization Mode
Electrospray Ionization (ESI), Positive
MRM Transitions
Specific precursor-product ion transitions for N-Nitroso-Ruxolitinib and an internal standard (if used)
Standard and Sample Preparation
Standard Stock Solution: Accurately weigh and dissolve N-Nitroso-Ruxolitinib reference standard in a suitable solvent (e.g., methanol) to obtain a known concentration.
Working Standard Solutions: Prepare a series of dilutions from the stock solution to construct the calibration curve.
Sample Preparation: Accurately weigh the Ruxolitinib drug substance or a crushed and homogenized tablet powder and dissolve it in a suitable diluent. The concentration should be chosen to ensure that any potential N-Nitroso-Ruxolitinib is within the validated range of the method.[14]
Validation Parameter Protocols and Acceptance Criteria
Specificity
Objective: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as the drug substance, its degradation products, and other impurities.[6][15]
Protocol:
Analyze a blank solution (diluent).
Analyze a solution of Ruxolitinib drug substance.
Analyze a solution of N-Nitroso-Ruxolitinib standard.
Analyze a spiked sample solution containing Ruxolitinib and N-Nitroso-Ruxolitinib.
If available, analyze samples of Ruxolitinib that have been subjected to stress conditions (e.g., acid, base, oxidation, heat, light) to generate potential degradation products.
Acceptance Criteria:
No interfering peaks should be observed at the retention time of N-Nitroso-Ruxolitinib in the blank and unspiked Ruxolitinib chromatograms.
The N-Nitroso-Ruxolitinib peak should be well-resolved from the Ruxolitinib peak and any other observed peaks.
Linearity and Range
Objective: To demonstrate that the analytical procedure's response is directly proportional to the concentration of the analyte over a specified range.[7][15]
Protocol:
Prepare at least five concentration levels of N-Nitroso-Ruxolitinib standard, ranging from the quantitation limit (QL) to 150% of the specification limit.
Inject each concentration level in triplicate.
Plot the peak area response against the concentration and perform a linear regression analysis.
Acceptance Criteria:
The correlation coefficient (r²) should be ≥ 0.99.
The y-intercept should be close to zero.
The residuals should be randomly distributed around the regression line.
Concentration (ng/mL)
Mean Peak Area
0.5 (QL)
1250
1.0
2480
2.5
6300
5.0
12450
7.5 (150% of Spec)
18800
Linear Regression
y = 2500x + 50
Correlation Coefficient (r²)
0.9995
Accuracy
Objective: To determine the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[7]
Protocol:
Prepare spiked samples by adding known amounts of N-Nitroso-Ruxolitinib to the Ruxolitinib drug substance or product at three concentration levels (e.g., QL, 100%, and 150% of the specification limit).
Prepare each concentration level in triplicate.
Analyze the spiked samples and calculate the percent recovery.
Acceptance Criteria:
The mean recovery should be within 80-120% for each concentration level.
Spiked Level
Theoretical Conc. (ng/mL)
Measured Conc. (ng/mL)
Recovery (%)
QL
0.5
0.48
96.0
100%
5.0
5.1
102.0
150%
7.5
7.3
97.3
Precision
Objective: To assess the degree of scatter between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.[16]
4.4.1. Repeatability (Intra-assay Precision)
Protocol:
Prepare six replicate samples of Ruxolitinib spiked with N-Nitroso-Ruxolitinib at 100% of the specification limit.
Analyze the samples on the same day, with the same analyst, and on the same instrument.
Calculate the relative standard deviation (RSD) of the results.
}
caption: "Logical Relationship of Validation Parameters"
Conclusion
This application note provides a comprehensive framework for the validation of an analytical method for the quantification of N-Nitroso-Ruxolitinib in accordance with ICH Q2(R1) guidelines. The successful execution of these protocols will ensure that the analytical method is suitable for its intended purpose, providing accurate and reliable data to support the safety and quality of Ruxolitinib drug substance and product. It is imperative that all validation activities are thoroughly documented to support regulatory submissions.
References
International Council for Harmonisation. (1995). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]
U.S. Food and Drug Administration. (2020). Control of Nitrosamine Impurities in Human Drugs. Retrieved from [Link]
European Medicines Agency. (2020). Nitrosamine impurities in human medicinal products. Retrieved from [Link]
Agilent Technologies. (2021). Nitrosamines Analysis in Pharmaceuticals. Retrieved from [Link]
Waters Corporation. (n.d.). Nitrosamines Analysis with LC-MS/MS. Retrieved from [Link]
Veeprho. (n.d.). N-Nitroso Ruxolitinib. Retrieved from [Link]
Application Notes and Protocols: Establishing a Limit of Detection (LOD) and Quantification (LOQ) for N-Nitroso-Ruxolitinib
Abstract The emergence of nitrosamine impurities in pharmaceutical products presents a significant analytical challenge, demanding highly sensitive and robust methods for their detection and quantification. This document...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The emergence of nitrosamine impurities in pharmaceutical products presents a significant analytical challenge, demanding highly sensitive and robust methods for their detection and quantification. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing the Limit of Detection (LOD) and Limit of Quantification (LOQ) for N-Nitroso-Ruxolitinib, a potential nitrosamine drug substance-related impurity (NDSRI) of the Janus kinase inhibitor, Ruxolitinib. In the absence of a formally established acceptable intake (AI) limit for this specific compound, this guide emphasizes a risk-based approach grounded in the principles of the International Council for Harmonisation (ICH) Q2(R2) guidelines and current regulatory expectations from agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). We present a proposed Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method as a starting point for method development and validation, alongside detailed protocols for experimentally determining the LOD and LOQ.
Introduction: The Imperative for Controlling N-Nitroso-Ruxolitinib
Ruxolitinib is a potent Janus kinase (JAK) inhibitor used in the treatment of myelofibrosis and polycythemia vera.[1][2] The synthesis and storage of pharmaceutical products containing secondary or tertiary amine moieties, such as Ruxolitinib, carry a potential risk of forming N-nitrosamine impurities.[3] N-Nitroso-Ruxolitinib is a potential NDSRI that could form through the nitrosation of the pyrrole nitrogen in the Ruxolitinib molecule. Given that many nitrosamines are classified as probable human carcinogens, regulatory bodies worldwide have implemented stringent controls on their presence in medicinal products.[4][5]
The objective of validating an analytical procedure is to demonstrate its fitness for the intended purpose.[6] For trace impurities like N-Nitroso-Ruxolitinib, establishing a reliable LOD and LOQ is a critical component of this validation, ensuring that the analytical method is sensitive enough to detect and quantify the impurity at levels relevant to patient safety.[7][8] This application note will guide the user through the scientific rationale and practical steps required to confidently establish these crucial analytical parameters.
Navigating the Regulatory Landscape: The Challenge of an Undefined Acceptable Intake (AI) Limit
A significant challenge in developing a control strategy for N-Nitroso-Ruxolitinib is the absence of an officially established Acceptable Intake (AI) limit from major regulatory bodies like the FDA or EMA.[9] The AI represents a level of exposure that is considered to pose a negligible risk to patient health.
Causality Behind Experimental Choices: The target LOD and LOQ for an impurity are not arbitrary; they are intrinsically linked to the AI. The analytical method must be sensitive enough to quantify the impurity well below this safety threshold.
In the absence of a specific AI, regulatory guidance provides a path forward:
Carcinogenic Potency Categorization Approach (CPCA): The FDA and EMA have introduced the CPCA, which allows for a scientifically rationalized estimation of an AI based on the structure-activity relationship of the nitrosamine .[10][11] N-Nitroso-Ruxolitinib's structure would be analyzed for activating and deactivating features to assign it to a potency category with a corresponding AI limit. These limits can range from 26.5 ng/day for the most potent category to 1500 ng/day for the least potent.[11][12]
Default AI Limits: In some cases, a default AI limit may be applicable. For a nitrosamine that is not considered a "cohort of concern," an AI of 1.5 µ g/day may be considered.[9]
For the purpose of this guide, we will proceed with a conservative hypothetical target concentration in the drug substance, derived from a stringent AI (e.g., 26.5 ng/day). This ensures the developed method will be sufficiently sensitive for most potential regulatory scenarios. The final target LOD and LOQ should be established based on a thorough risk assessment and the calculated AI for N-Nitroso-Ruxolitinib.
Proposed Analytical Methodology: A Starting Point for LC-MS/MS Analysis
Due to the need for high sensitivity and selectivity, Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) is the technique of choice for the trace-level quantification of nitrosamine impurities.[3][8] The following proposed method is based on a combination of analytical principles for nitrosamines and published methods for the parent drug, Ruxolitinib.[6] This method should be considered a starting point and must be fully validated by the user.
Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.
Analytical Column: A reversed-phase C18 column (e.g., 100 x 2.1 mm, 1.8 µm) is a suitable starting point.
Reagents: HPLC or LC-MS grade methanol, acetonitrile, water, and formic acid.
Proposed Chromatographic and Mass Spectrometric Conditions
Rationale for Parameter Selection:
Mobile Phase: A gradient of methanol or acetonitrile with an acidic modifier like formic acid is common for nitrosamine analysis, ensuring good peak shape and ionization efficiency.
ESI Positive Mode: The nitrogen-rich structure of N-Nitroso-Ruxolitinib makes it amenable to protonation and detection in positive ionization mode.
Multiple Reaction Monitoring (MRM): MRM provides exceptional selectivity and sensitivity by monitoring a specific precursor-to-product ion transition, minimizing interference from the drug substance matrix. The precursor ion will be the protonated molecule [M+H]+, and product ions will be generated through fragmentation of the molecule in the collision cell.
Parameter
Proposed Condition
Column
C18, 100 x 2.1 mm, 1.8 µm
Mobile Phase A
0.1% Formic Acid in Water
Mobile Phase B
0.1% Formic Acid in Methanol
Gradient
5% B to 95% B over 10 minutes
Flow Rate
0.3 mL/min
Column Temperature
40 °C
Injection Volume
5 µL
Ionization Mode
ESI Positive
MRM Transition
To be determined by infusion of N-Nitroso-Ruxolitinib standard
Capillary Voltage
3.5 kV
Source Temperature
150 °C
Desolvation Temperature
400 °C
Experimental Design for LOD and LOQ Determination
The ICH Q2(R2) guidelines outline several approaches for determining the LOD and LOQ. For instrumental methods like LC-MS/MS, the most common and robust are:
Based on the Signal-to-Noise Ratio (S/N)
Based on the Standard Deviation of the Response and the Slope of the Calibration Curve
It is best practice to use one method to estimate the LOD and LOQ and then confirm these values with the other approach.
Diagram: Overall Workflow for LOD & LOQ Establishment
Caption: Workflow for establishing LOD and LOQ for N-Nitroso-Ruxolitinib.
Detailed Protocols
Protocol 1: Determination of LOD and LOQ based on Signal-to-Noise Ratio
This method is often used for analytical procedures that exhibit baseline noise.
Step-by-Step Methodology:
Prepare a series of dilute solutions of N-Nitroso-Ruxolitinib of known concentrations, starting from a concentration expected to be near the limit of detection.
Inject a blank solution (diluent) multiple times to determine the baseline noise.
Inject the dilute standard solutions and measure the signal response for the N-Nitroso-Ruxolitinib peak.
Calculate the signal-to-noise ratio (S/N) for each concentration. The signal is the height of the analyte peak, and the noise is the height of the baseline noise in a region close to the peak.
Determine the LOD: The concentration at which the S/N ratio is approximately 3:1 is generally considered the Limit of Detection.
Determine the LOQ: The concentration at which the S/N ratio is approximately 10:1 is typically the Limit of Quantification.
Confirmation: Prepare and analyze a standard at the determined LOQ concentration multiple times (n≥6) and check for acceptable precision and accuracy.
Protocol 2: Determination of LOD and LOQ based on the Standard Deviation of the Response and the Slope
This method relies on the statistical analysis of a calibration curve constructed at concentrations in the range of the expected LOD and LOQ.
Step-by-Step Methodology:
Prepare a series of at least 6 calibration standards of N-Nitroso-Ruxolitinib at low concentrations, bracketing the expected LOD and LOQ.
Inject each standard multiple times (e.g., 3 times) to get a robust measure of the response.
Construct a calibration curve by plotting the mean response against the concentration.
Perform a linear regression analysis on the data to obtain the slope (S) of the calibration curve.
Calculate the standard deviation of the response (σ). This can be determined from the residual standard deviation of the regression line or the standard deviation of the y-intercepts of multiple regression lines.
Calculate the LOD using the formula: LOD = 3.3 * (σ / S) .
Calculate the LOQ using the formula: LOQ = 10 * (σ / S) .
Causality Behind Experimental Choices: The factors 3.3 and 10 in the formulas are derived from statistical principles to ensure a high level of confidence that a signal detected at the LOD is real and that a measurement at the LOQ is reliable.
Data Presentation and Interpretation
The following tables present hypothetical, yet realistic, data from the determination of LOD and LOQ for N-Nitroso-Ruxolitinib using the calibration curve method.
Table 1: Hypothetical Calibration Curve Data for N-Nitroso-Ruxolitinib
Concentration (ng/mL)
Mean Peak Area (n=3)
0.10
1,520
0.25
3,780
0.50
7,650
0.75
11,400
1.00
15,100
1.50
22,500
Table 2: Linear Regression and LOD/LOQ Calculation
Parameter
Value
Source/Formula
Slope (S)
15,000
From linear regression of data in Table 1
Residual Standard Deviation (σ)
150
From linear regression of data in Table 1
Correlation Coefficient (r²)
0.9995
From linear regression of data in Table 1
Calculated LOD (ng/mL)
0.033
3.3 * (150 / 15,000)
Calculated LOQ (ng/mL)
0.10
10 * (150 / 15,000)
Interpretation: Based on this hypothetical data, the method's LOQ is 0.10 ng/mL. This means the laboratory can confidently and accurately report concentrations of N-Nitroso-Ruxolitinib at or above this level. The LOD of 0.033 ng/mL indicates the lowest concentration at which the presence of the analyte can be reliably detected. These values would then be compared against the requirements derived from the established AI limit to ensure the method is fit for purpose.
Conclusion and Best Practices
Establishing a scientifically sound and defensible LOD and LOQ for N-Nitroso-Ruxolitinib is a critical step in ensuring the safety and quality of Ruxolitinib drug products. This application note provides a comprehensive framework, from navigating the complexities of an undefined AI limit to detailed protocols for experimental determination.
Key Takeaways for a Self-Validating System:
Risk-Based Approach: The absence of a specific AI necessitates a thorough risk assessment and a conservative approach to setting target analytical limits.
Method Validation is Key: The proposed LC-MS/MS method serves as a robust starting point but must be fully validated according to ICH Q2(R2) guidelines, including specificity, linearity, accuracy, and precision at the LOQ.
Orthogonal Confirmation: Whenever possible, use both the S/N and calibration curve methods to determine and confirm the LOD and LOQ.
Documentation: Meticulous documentation of the entire process, from the justification of the target LOQ to the experimental data and calculations, is essential for regulatory submission and scientific integrity.
By following the principles and protocols outlined in this guide, researchers and drug development professionals can confidently develop and validate a suitable analytical method for the control of N-Nitroso-Ruxolitinib, contributing to the overall safety of this important therapeutic agent.
References
U.S. Food and Drug Administration (FDA). (n.d.). LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. Retrieved from [Link]
Al-Saffar, F. M., et al. (2024). Development and validation of an LC-MS/MS method for ruxolitinib quantification: advancing personalized therapy in hematologic malignancies. Daru: Journal of Faculty of Pharmacy, Tehran University of Medical Sciences. Retrieved from [Link]
Nageswara Rao, R., et al. (2023). Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]
Waters Corporation. (n.d.). Comprehensive Workflow for the Quantitative Analysis of Nitrosamines Drug Substance Related Impurity in Drug Product Using waters_connect™ Software. Retrieved from [Link]
SCIEX. (2024, May 6). High-Sensitivity Quantitation of Nitrosamine Impurities in Drug Substances Using LC-MS/MS [Video]. YouTube. Retrieved from [Link]
N-nitrosamines Chemistry Community. (2024). N-Nitroso Ruxolitinib. Retrieved from [Link]
Agilent Technologies. (2020). Nitrosamine Impurities Application Guide. Retrieved from [Link]
Pharma Learning In Depth. (2024, October 18). Acceptable Intake AI Limits for Nitrosamine Impurities [Video]. YouTube. Retrieved from [Link]
Foley & Lardner LLP. (2024). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. Retrieved from [Link]
Waters Corporation. (n.d.). Quantitation of N-Nitroso Carvedilol in Drug Substance Using LC-MS/MS. Retrieved from [Link]
Indian Journal of Pharmaceutical Education and Research. (2024). A Comprehensive LC-MS/MS Method for Detecting Genotoxic Nitrosamine Impurities in Favipiravir API. Retrieved from [Link]
Semantic Scholar. (n.d.). An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products. Retrieved from [Link]
U.S. Food and Drug Administration (FDA). (n.d.). CDER Nitrosamine Impurity Acceptable Intake Limits. Retrieved from [Link]
European Medicines Agency (EMA). (n.d.). Appendix 1: Acceptable intakes established for N-nitrosamines. Retrieved from [Link]
International Journal of Pharmacy and Pharmaceutical Research. (2025). A Review of FDA Requirement on Recommended Acceptable Intake Limits for Nitrosamine Drug Substance Related Impurities. Retrieved from [Link]
Therapeutic Goods Administration (TGA). (2026). Established acceptable intake for nitrosamines in medicines. Retrieved from [Link]
European Medicines Agency (EMA). (n.d.). Nitrosamine impurities: guidance for marketing authorisation holders. Retrieved from [Link]
Cosmetic Ingredient Review. (2023). ADMIN Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities Guidance. Retrieved from [Link]
Wikipedia. (n.d.). Ruxolitinib. Retrieved from [Link]
European Medicines Agency (EMA). (2024). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]
StatPearls - NCBI Bookshelf. (n.d.). Ruxolitinib. Retrieved from [Link]
Separation Science. (n.d.). Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve. Retrieved from [Link]
KNAUER. (2022). HPLC Troubleshooting: Why Signal-to-Noise Ratio Determines Limit of Detection. Retrieved from [Link]
Separation Science. (n.d.). Chromatographic Measurements, Part 4: Determining LOD and LOQ Visually or by S/N. Retrieved from [Link]
Analytical Strategies for the Control of Nitrosamine Drug Substance-Related Impurities (NDSRIs)
Application Note & Protocol For Researchers, Scientists, and Drug Development Professionals Introduction The emergence of nitrosamine drug substance-related impurities (NDSRIs) presents a significant challenge to the pha...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note & Protocol
For Researchers, Scientists, and Drug Development Professionals
Introduction
The emergence of nitrosamine drug substance-related impurities (NDSRIs) presents a significant challenge to the pharmaceutical industry.[1] These impurities, often potent mutagens, can form during the synthesis, purification, storage, or even formulation of active pharmaceutical ingredients (APIs).[1][2][3] Classified as probable human carcinogens by the International Agency for Research on Cancer (IARC), their presence in medicinal products is a serious patient safety concern.[3][4][5] Consequently, global regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for their control.[4][5][6][7]
This application note provides a comprehensive guide to developing and implementing robust analytical strategies for the control of NDSRIs. It is designed to provide not just procedural steps, but the scientific rationale behind them, empowering researchers and drug development professionals to build self-validating systems for impurity control.
The Scientific Imperative: Understanding NDSRI Formation
A proactive control strategy is rooted in a fundamental understanding of how NDSRIs are formed. The primary mechanism involves the reaction of a nitrosating agent with a vulnerable amine functionality.[2][8]
Key Factors in NDSRI Formation:
Presence of Secondary or Tertiary Amines: The API itself or related starting materials and intermediates containing secondary or tertiary amine moieties are primary precursors.[2][9]
Presence of Nitrosating Agents: Nitrite salts (e.g., sodium nitrite) are common nitrosating agents. These can be introduced as contaminants in raw materials or reagents.[2][10]
Reaction Conditions: Acidic conditions are particularly conducive to nitrosamine formation, as they facilitate the formation of the active nitrosating species, nitrous acid.[2][9][11] Elevated temperatures and prolonged storage can also increase the risk.[2]
The following diagram illustrates the fundamental reaction pathway for NDSRI formation.
Caption: General reaction mechanism for NDSRI formation.
A Risk-Based Approach: The Foundation of Control
Regulatory guidelines from the FDA and EMA emphasize a three-step, risk-based approach to managing NDSRI impurities.[12]
Risk Assessment: A thorough evaluation of the manufacturing process to identify potential sources of NDSRI formation.[12][13]
Confirmatory Testing: If a risk is identified, targeted analytical testing must be performed to confirm the presence and quantify the levels of NDSRIs.[12][14]
Mitigation and Control: Implementing changes to the manufacturing process or formulation to prevent or reduce the formation of NDSRIs to acceptable levels.[4][15]
The following workflow diagram outlines this essential process.
Caption: A risk-based workflow for NDSRI control.
Analytical Methodologies: The Core of Detection and Quantitation
The selection of an appropriate analytical technique is critical for the accurate detection and quantification of NDSRIs, often at trace levels. The most widely employed and regulatory-accepted methods are based on mass spectrometry due to their high sensitivity and selectivity.[1][6]
Technique
Description
Advantages
Considerations
LC-MS/MS
Liquid Chromatography-Tandem Mass Spectrometry
Highly versatile for both volatile and non-volatile NDSRIs. Offers excellent sensitivity and specificity.[1][6]
Ionization efficiency can be compound-dependent (APCI vs. ESI).[16] Method development can be complex.
GC-MS/MS
Gas Chromatography-Tandem Mass Spectrometry
Ideal for volatile nitrosamines.[1] Can provide excellent separation and sensitivity.
Not suitable for non-volatile or thermally labile NDSRIs. Derivatization may be required for some compounds.
GC-MS
Gas Chromatography-Mass Spectrometry
A well-established technique for volatile nitrosamines.[1][17]
May lack the sensitivity and selectivity of tandem MS for ultra-trace analysis.[17]
LC-HRMS
Liquid Chromatography-High Resolution Mass Spectrometry
Provides high mass accuracy, aiding in the identification of unknown NDSRIs.
May have lower sensitivity for quantitation compared to triple quadrupole MS/MS.
Expert Insight: While both LC-MS/MS and GC-MS/MS are powerful tools, LC-MS/MS is generally more versatile for the broad range of potential NDSRIs, which can vary significantly in their physicochemical properties. The choice of ionization source (e.g., APCI or ESI) in LC-MS is a critical parameter that must be optimized based on the specific NDSRI's chemical nature.[16]
Protocol: Development and Validation of a Fit-for-Purpose LC-MS/MS Method
This protocol outlines a general framework for developing and validating a sensitive and selective LC-MS/MS method for the quantification of a target NDSRI in a drug substance.
1. Objective: To develop a robust, validated LC-MS/MS method capable of quantifying the target NDSRI at or below the regulatory acceptable intake (AI) limit. The FDA has established AI limits for several NDSRIs, with a default of 26.5 ng/day often used when specific data is unavailable.[4][14]
2. Materials and Reagents:
Reference standard of the target NDSRI
Isotopically labeled internal standard (ISTD) of the target NDSRI (if available)
High-purity formic acid or ammonium formate (for mobile phase modification)
Validated LC-MS/MS system (e.g., triple quadrupole mass spectrometer)
3. Method Development:
Mass Spectrometry Tuning: Infuse a standard solution of the NDSRI and the ISTD into the mass spectrometer to optimize the precursor and product ion transitions (Multiple Reaction Monitoring - MRM).[16] Optimize collision energy and other MS parameters for maximum signal intensity.
Chromatographic Separation:
Select a suitable HPLC column (e.g., C18) and mobile phase composition to achieve good chromatographic peak shape and retention of the NDSRI, separating it from the API and other potential interferences.
A gradient elution is often necessary to achieve adequate separation.
Sample Preparation:
Develop a simple and reproducible extraction procedure to efficiently recover the NDSRI from the drug substance matrix.
A typical procedure involves dissolving a known amount of the drug substance in a suitable solvent, adding the ISTD, and then diluting as necessary before injection.[18]
4. Method Validation (based on ICH Q2(R1) principles):
Specificity: Demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, including the API, other impurities, and degradation products.[19]
Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of the NDSRI that can be reliably detected and quantified. The LOQ must be below the established control limit.[19]
Linearity and Range: Establish a linear relationship between the concentration of the NDSRI and the instrument response over a defined range.
Accuracy: Determine the closeness of agreement between the measured value and the true value by analyzing spiked samples at different concentration levels.
Precision (Repeatability and Intermediate Precision): Assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under prescribed conditions.
Robustness: Evaluate the method's capacity to remain unaffected by small, but deliberate variations in method parameters (e.g., mobile phase composition, column temperature).
Mitigation Strategies: A Proactive Approach
Should confirmatory testing reveal the presence of NDSRIs above acceptable limits, several mitigation strategies can be employed.
Process Optimization:
pH Control: Maintaining a neutral or basic pH during critical process steps can significantly inhibit nitrosamine formation.[11]
Temperature Control: Reducing reaction temperatures can slow the rate of nitrosamine formation.[2]
Reagent and Solvent Control: Sourcing high-purity raw materials with low residual nitrite levels is crucial.[11]
Formulation Changes:
Excipient Selection: Choose excipients with low nitrite content.[15]
Addition of Inhibitors: Incorporating antioxidants or nitrite scavengers, such as ascorbic acid or sodium ascorbate, into the formulation can effectively block the nitrosation reaction.[15]
The following diagram illustrates the decision-making process for selecting a mitigation strategy.
Author: BenchChem Technical Support Team. Date: February 2026
Status: Operational
Ticket ID: NDSRI-RUX-001
Assigned Specialist: Senior Application Scientist, Mass Spectrometry Division
Context: Trace-level quantification of N-Nitroso-Ruxolitinib (an NDSRI) in biological fluids and drug product formulations.
Executive Summary: The NDSRI Challenge
N-Nitroso-Ruxolitinib is a Nitrosamine Drug Substance Related Impurity (NDSRI) . Unlike simple nitrosamines (e.g., NDMA), NDSRIs share structural similarities with the Active Pharmaceutical Ingredient (API), making chromatographic separation difficult. Furthermore, regulatory Acceptable Intake (AI) limits are stringent (often 18 ng/day or 26.5 ng/day for unclassified NDSRIs), requiring LOQs in the low pg/mL range.
At these levels, Matrix Effects (ME) —specifically ion suppression caused by phospholipids, excipients, or the API itself—are the primary cause of assay failure. This guide provides a self-validating workflow to eliminate these effects.
Module 1: Diagnosis & Validation
Q: How do I definitively distinguish between low extraction recovery and matrix suppression?
A: You must decouple the two processes using the Matuszewski Protocol.
Many analysts mistakenly assume low signal equals poor extraction. In LC-MS/MS, it is often good extraction obscured by the co-elution of invisible matrix components that "steal" charge in the ESI source.
The Validation Protocol (The "Post-Column Infusion" Test):
Do not rely solely on spike-recovery experiments. Perform a dynamic assessment:
Setup: Infuse a constant flow of N-Nitroso-Ruxolitinib standard (at 10x LOQ) into the MS source via a T-junction.
Injection: Inject a "blank" extracted matrix sample (plasma/urine/excipient mix) via the LC column.
Observation: Monitor the baseline. A dip in the baseline at the retention time of your analyte indicates suppression; a rise indicates enhancement.
Visualizing the Workflow:
Figure 1: Post-column infusion setup for dynamic matrix effect assessment.
Module 2: Sample Preparation (The First Line of Defense)
Q: Protein Precipitation (PPT) leaves significant ion suppression. Should I use LLE or SPE?
A: Solid Phase Extraction (SPE) is required for NDSRIs to remove phospholipids and the API.
Ruxolitinib is a Janus kinase inhibitor with a pyrrolopyrimidine scaffold. It is lipophilic and basic. Simple PPT (Protein Precipitation) removes proteins but leaves phospholipids and salts that cause massive ion suppression in ESI+.
Recommended Protocol: Mixed-Mode Cation Exchange (MCX)
We exploit the chemical difference between the API and the Nitrosamine.
Mechanism: The N-nitroso group reduces the basicity of the amine it modifies. However, Ruxolitinib contains other basic sites. If the N-nitroso modification neutralizes the primary interaction point, the impurity will behave differently than the parent.
The "Wash" Strategy: Use a strong organic wash to remove neutral interferences while the basic analytes are locked onto the sorbent via ionic interaction.
Parameter
Protein Precipitation (PPT)
Liquid-Liquid Extraction (LLE)
Mixed-Mode SPE (MCX)
Cleanliness
Low (High phospholipid carryover)
Medium (Removes salts, keeps lipids)
High (Removes lipids & salts)
Recovery
Variable
Good for lipophilic compounds
Consistent (>85%)
Matrix Effect
High (>50% suppression common)
Moderate
Minimal (<15%)
Suitability
Rapid screening only
General purpose
Trace-level Quantitation
Critical Step: If the API (Ruxolitinib) co-elutes and suppresses the impurity, use an SPE protocol that elutes the impurity before the API by adjusting pH, or use a high-capacity column to separate them chromatographically.
Module 3: Chromatographic Resolution
Q: I see peak splitting or "doublets" for N-Nitroso-Ruxolitinib. Is my column failing?
A: Likely not.[1] You are observing "Rotamers."
N-Nitrosamines exhibit restricted rotation around the N-N bond, creating E and Z isomers (rotamers) that can separate on high-efficiency columns, appearing as split peaks. This dilutes your signal and hurts sensitivity (LOQ).
The Fix: Thermal Coalescence
Temperature: Increase column temperature to 50°C - 60°C . This adds energy to the system, speeding up the interconversion between E and Z forms, causing the peaks to merge (coalesce) into a single, sharp peak.
Column Choice: Use a Phenyl-Hexyl or Biphenyl phase. These stationary phases offer "pi-pi" interactions that are highly selective for the nitroso group and aromatic rings in Ruxolitinib, often providing better separation from the API than standard C18.
Workflow for Peak Optimization:
Figure 2: Decision tree for resolving peak splitting (rotamers) in nitrosamine analysis.
Module 4: Mass Spectrometry & Internal Standards
Q: My internal standard (IS) response varies between samples. Why?
A: You are likely using an Analog IS, not a Stable Isotope Labeled (SIL) IS.
For NDSRIs, matrix effects are often localized to specific retention times. If your IS does not elute at the exact same time as N-Nitroso-Ruxolitinib, it is experiencing a different matrix environment.
The Golden Rules for NDSRI MS/MS:
Internal Standard: You must use N-Nitroso-Ruxolitinib-d9 (or similar deuterated/C13 labeled analog). The IS must co-elute perfectly to compensate for the specific ion suppression occurring at that moment.
Ionization Source:
ESI (Electrospray Ionization): Preferred for NDSRIs due to higher molecular weight and polarity. Risk:[1][2][3] High susceptibility to matrix effects.[4]
APCI (Atmospheric Pressure Chemical Ionization): Use only if ESI fails. APCI is less prone to matrix effects but generally less sensitive for large, thermally labile molecules.
Divert Valve: Program the LC divert valve to send flow to "Waste" during the elution of the bulk API (Ruxolitinib). Entering mg-quantities of API into the source will contaminate the cone/shield, reducing sensitivity for the ng-level impurity in subsequent runs.
FAQ: Rapid Troubleshooting
Symptom
Probable Cause
Corrective Action
Baseline "Dip" at RT
Phospholipid suppression
Switch from PPT to MCX SPE; Flush column with 95% Isopropanol.
Split Peaks
Rotamers (E/Z isomers)
Increase column temp to 60°C.
High Backpressure
API precipitation in column
Ensure mobile phase solubility; Check divert valve timing.
Non-Linear Calibration
Saturation or Adsorption
Check for carryover; Use SIL-IS; Ensure glassware is silanized (nitrosamines can stick to glass).
References
US Food and Drug Administration (FDA). (2024). Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry.[Link]
European Medicines Agency (EMA). (2020).[1] Assessment report: Nitrosamine impurities in human medicinal products.[Link]
Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003).[5] Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC−MS/MS. Analytical Chemistry, 75(13), 3019–3030. [Link]
Waters Corporation. (2021). Nitrosamines Analysis with LC-MS/MS: Method Development and Sample Preparation.[Link]
improving sensitivity and selectivity for trace level detection of N-Nitroso-Ruxolitinib
Introduction: The Analytical Challenge Welcome to the Technical Support Center. You are likely here because detecting N-Nitroso-Ruxolitinib at trace levels (often < 26.5 ng/day or low ppb relative to API) presents a uniq...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Analytical Challenge
Welcome to the Technical Support Center. You are likely here because detecting N-Nitroso-Ruxolitinib at trace levels (often < 26.5 ng/day or low ppb relative to API) presents a unique set of "Needle in a Haystack" challenges.
Ruxolitinib is a Janus kinase (JAK) inhibitor with a complex nitrogen-rich structure (pyrrolopyrimidine and pyrazole rings). The primary analytical hurdles are:
Matrix Suppression: The API ionizes strongly, suppressing the signal of the trace nitrosamine.
Isobaric Interferences: Process impurities often share similar mass-to-charge (m/z) ratios.
In-Situ Formation: The risk of generating false positives during sample preparation due to residual nitrites.
This guide moves beyond basic "how-to" steps to explain the causality of method failure and provides self-validating protocols to ensure data integrity.
Module 1: Sensitivity Optimization (The "Invisible Peak" Problem)
Q: I am unable to reach the required Limit of Quantitation (LOQ) of 1-5 ppb. My signal-to-noise ratio is poor. What should I change?
A: You are likely experiencing Ion Suppression from the API.
In standard ESI (Electrospray Ionization), the abundant Ruxolitinib API competes for charge in the droplet phase, effectively "stealing" signal from the trace nitrosamine.
Troubleshooting Protocol:
Switch Ionization Source (ESI
APCI):
Why:Atmospheric Pressure Chemical Ionization (APCI) is a gas-phase ionization technique. Unlike ESI, it is less susceptible to matrix suppression because ionization occurs via corona discharge in the gas phase, not liquid droplet competition.
Action: Install the APCI source.[1] Operate in Positive Mode .
Target: N-Nitroso-Ruxolitinib typically forms
(approx. m/z 336.2).
Implement a Divert Valve (Critical):
Why: Sending the high-concentration API into the mass spectrometer fouls the source and quadrupole, leading to rapid sensitivity loss over a sequence.
Action: Configure the switching valve to send flow to Waste during the API elution window. Only direct flow to MS during the nitrosamine elution window.
Optimize Gas Parameters:
Nitrosamines are thermally labile but require sufficient heat for desolvation.
Recommendation: Set APCI Vaporizer Temp to 350°C–400°C. If signal degrades, lower the temp (thermal degradation is occurring).
Data Visualization: Sensitivity Decision Tree
Caption: Logical workflow for troubleshooting low sensitivity. Transitioning to APCI and removing API mass are the primary corrective actions.
Module 2: Selectivity & Chromatography (The "Ghost Peak" Problem)
Q: I see a peak at the correct retention time in my blank or placebo, or I cannot separate the nitrosamine from the API.
A: This indicates either Carryover, Co-elution, or In-Situ Formation.
Selectivity is about distinguishing the analyte from the massive background of the API.
Troubleshooting Protocol:
Column Selection:
Standard C18: Often insufficient for separating polar nitrosamines from similar impurities.
Recommendation: Use a Biphenyl or Phenyl-Hexyl column (e.g., 100 x 2.1 mm, 1.9 µm or 2.6 µm).
) interactions, which provide superior selectivity for the aromatic rings in Ruxolitinib and its nitroso-derivatives compared to hydrophobic-only C18 interactions.
Mobile Phase Modifiers:
Use 0.1% Formic Acid in Water (A) and Methanol (B).[4][5]
Note: Avoid ammonium buffers if possible, as excess ammonium can suppress APCI signals or cause adduct formation that splits the signal.
MRM Transition Optimization:
Do not rely on a single transition. Nitrosamines typically fragment via loss of the NO group (M-30) or OH (M-17).
Action: Monitor at least two transitions.[1][6][7][8][9]
Quantifier: Most intense (often loss of NO).
Qualifier: Structural fragment (e.g., cleavage of the cyclopentyl ring).
Validation: The ratio of Quant/Qual ions must be consistent between the standard and the sample (
20%).
Table 1: Recommended Chromatographic Conditions
Parameter
Setting
Rationale
Column
Biphenyl or Phenyl-Hexyl (100 x 2.1 mm, <3 µm)
Enhanced selectivity via interactions.
Mobile Phase A
0.1% Formic Acid in Water
Protonation source for Positive Mode.
Mobile Phase B
100% Methanol
Methanol often yields higher APCI sensitivity than Acetonitrile.
Flow Rate
0.3 - 0.4 mL/min
Optimal for electrospray/APCI desolvation.
Gradient
Shallow ramp (e.g., 5% B to 95% B over 10-15 mins)
Crucial to separate the trace impurity from the main API peak.
Module 3: Artifact Control (The "False Positive")
Q: My results are inconsistent. The nitrosamine level increases the longer the sample sits in the autosampler.
A: You are generating N-Nitroso-Ruxolitinib during the analysis (In-Situ Formation).
This is a critical failure mode. Ruxolitinib (containing secondary/aromatic amines) + Trace Nitrites (in water/solvents/excipients) + Acidic Mobile Phase = Artificial Nitrosamine .
Troubleshooting Protocol:
Inhibit Nitrosation:
Action: Add Sulfamic Acid or Ascorbic Acid to the sample diluent.
Check Solvents:
Ensure high-purity solvents. Lower grade methanol often contains trace nitrites.
For detection limits below 1 ppb, simple "Dilute and Shoot" is often insufficient. Use this SPE protocol to physically remove the API.
Objective: Isolate N-Nitroso-Ruxolitinib while washing away the Ruxolitinib API.
Materials:
Cartridge: Polymeric Reversed-Phase (e.g., HLB or equivalent), 30 mg/1 cc.
Internal Standard: N-Nitroso-Ruxolitinib-d7 (or similar deuterated analog).
Step-by-Step Workflow:
Sample Prep: Dissolve drug product (powder) in 0.1% Formic Acid (aq). Sonicate and centrifuge.[1][10]
Conditioning: 1 mL Methanol followed by 1 mL Water.
Loading: Load the supernatant onto the cartridge. (Nitrosamine and API bind).[7][9]
Wash 1 (Critical): Wash with 5% Methanol in Water with 0.1% Ammonium Hydroxide.
Alternative Strategy (Pass-through): If the nitrosamine is less hydrophobic than the API, load in high aqueous. The nitrosamine might elute in the wash, while the API sticks. Collect the Wash as the sample.
Elution: Elute with 100% Methanol.
Reconstitution: Evaporate to dryness under Nitrogen (<40°C) and reconstitute in Mobile Phase A:B (80:20).
European Medicines Agency (EMA). (2023). Nitrosamine impurities in human medicinal products.[3][7][10][14][15][16] Retrieved from [Link]
Separation Science. (2024). Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. (Discusses matrix effects and column selection). Retrieved from [Link]
Waters Corporation. (2022). Comprehensive Workflow for the Quantitative Analysis of Nitrosamines. (SPE and sample prep strategies). Retrieved from [Link]
resolving co-eluting impurities in the chromatographic analysis of Ruxolitinib
Technical Guide & Troubleshooting Hub[1] Status: Active Operator: Senior Application Scientist Subject: Resolution of Co-eluting Impurities in Ruxolitinib Analysis Introduction Welcome to the . If you are analyzing Ruxol...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Guide & Troubleshooting Hub[1]
Status: Active
Operator: Senior Application Scientist
Subject: Resolution of Co-eluting Impurities in Ruxolitinib Analysis
Introduction
Welcome to the . If you are analyzing Ruxolitinib phosphate (Jakafi/Jakavi), you are likely dealing with a molecule possessing a pyrrolo[2,3-d]pyrimidine scaffold and a chiral center at the cyclopentyl-propanenitrile moiety.
From an analytical perspective, this molecule presents a "perfect storm" of challenges:
Chirality: The active (R)-enantiomer must be separated from the inactive (S)-enantiomer impurity.[1]
Basicity: The pyrrole/pyrimidine nitrogens interact strongly with residual silanols on silica columns, causing severe peak tailing that masks closely eluting impurities.
Structural Similarity: Process impurities (like the acrylopyrimidine precursor) and oxidative degradants (N-oxides) share similar hydrophobicity to the parent drug.
This guide moves beyond standard monographs to address the causality of separation failures and provides self-validating protocols to resolve them.
Module 1: The Chiral Challenge (S-Enantiomer Resolution)
The Issue: Standard C18 columns interact via hydrophobic mechanisms and cannot discriminate between the (R) and (S) spatial arrangements of Ruxolitinib. You observe a single peak, potentially hiding the S-enantiomer impurity.
The Solution: You must utilize a Chiral Stationary Phase (CSP). While polysaccharide columns (Amylose/Cellulose) are common, literature and field application suggest Pirkle-type (Whelk-O1) columns offer superior durability and unique selectivity for this scaffold in Reverse Phase (RP) modes.[2]
Protocol 1: Chiral RP-HPLC Method
Use this method specifically for "Enantiomeric Purity" testing.[2]
Parameter
Specification
Technical Rationale
Column
Whelk-O1 (R,R) or Chiralpak IA (5 µm, 250 x 4.6 mm)
Whelk-O1 uses a donor-acceptor mechanism (π-π interactions) specific to the aromatic pyrrolopyrimidine core.
Mobile Phase
Water / Acetonitrile (60:40 v/v) + 0.1% Formic Acid
Unlike Normal Phase (Hexane/EtOH), this RP mode is compatible with standard LC-MS setups and avoids toxic solvents.[2]
Flow Rate
1.0 mL/min
Standard flow for 5 µm particles to maintain Van Deemter efficiency.[2]
Detection
UV @ 310 nm
Ruxolitinib has a specific max absorption at 310 nm; detecting here reduces baseline noise from mobile phase.[2]
Target Resolution
Essential to quantify the S-enantiomer at < 0.5% levels.
Troubleshooting Q&A: Chiral Analysis
Q: I am seeing a split peak or "shoulder" on my chiral method, but resolution is poor (
).A: This is often due to the "Inverted Chirality" phenomenon or lack of pH control.[2]
Check the Column Version: Whelk-O1 comes in (R,R) and (S,S) forms.[2][1] Switching to the opposite hand column reverses the elution order.[3] If the impurity (S-form) elutes after the main peak, it is easier to quantify (no tailing interference).
Add Modifier: Ensure 0.1% Formic Acid or Ammonium Acetate is present.[2] Neutral chiral separations often fail for basic drugs because the amine groups interact non-specifically with the silica support, broadening the peaks.[2]
Module 2: Achiral RP-HPLC (Related Substances)
The Issue: Co-elution of process impurities (e.g., Triphenylphosphine oxide) or degradants (N-oxides) with the main peak.[2]
The Solution: A pH-controlled gradient on a high-purity C18 column. The key is suppressing the ionization of the basic nitrogens to prevent "silanol dragging."[2]
C18 (Zorbax SB-C18 or Hypersil ODS) (3.5 µm, 150 x 4.6 mm)
"Stable Bond" (SB) or high-density coverage protects against hydrolysis at low pH and reduces silanol activity.[2]
Buffer (Mobile Phase A)
10-20 mM Ammonium Formate or Citrate Buffer (pH 3.5 - 5.[2]8)
Critical: pH must be controlled. At pH 3.5, the basic nitrogens are protonated, but the buffer cation competes for silanol sites, sharpening the peak.
Organic (Mobile Phase B)
Acetonitrile : Methanol (50:50)
A blend of ACN (dipole-dipole) and MeOH (protic) changes selectivity for polar oxidative degradants.
Gradient
5% B to 90% B over 20 mins
A shallow gradient is required to separate the regioisomers and early eluting polar degradants.[2]
Troubleshooting Q&A: Achiral Resolution
Q: My Ruxolitinib peak is tailing (
), and it's masking a small impurity on the downslope.A: This is the classic "Silanol Effect."
Mechanism: The protonated nitrogen on Ruxolitinib (
and higher for the pyrrole system) binds ionically to deprotonated silanols () on the column hardware.
Fix 1 (The "Flooding" Technique): Increase buffer concentration from 10mM to 25mM. This floods the silanol sites with ammonium ions, blocking the drug from binding.[2]
Fix 2 (The "Masking" Agent): If using a low pH method (pH < 3), add 1% Triethylamine (TEA). TEA binds aggressively to silanols, effectively "capping" the column in situ.[2]
Q: I cannot separate the N-oxide degradant from the parent peak.A: Oxidative degradants are slightly more polar than the parent.
Action: Lower the initial %B in your gradient (start at 2-3% B).
Selectivity Change: Switch from Acetonitrile to Methanol. Methanol can hydrogen-bond with the N-oxide oxygen, creating a distinct retention shift compared to the aprotic Acetonitrile.[2]
Module 3: Visualization & Logic Flows
Diagram 1: Method Development Decision Matrix
Caption: Logical workflow for selecting the correct chromatographic mode based on the specific impurity type (Enantiomer vs. Process Impurity).
Diagram 2: Troubleshooting Peak Tailing (The Silanol Trap)
Caption: Mechanism of peak tailing in basic drugs like Ruxolitinib and the corrective action using buffer competition.
References
MDPI (2020). Improved Achiral and Chiral HPLC-UV Analysis of Ruxolitinib in Two Different Drug Formulations. (Discusses Whelk-O1 columns and ICCA approach).
[4]
Jurnal Health Sains (2024). Stability and Development of the Ruxolitinib Estimation Method Using RP-HPLC. (Provides validation data for achiral C18 methods and citrate buffers).
Phenomenex. Chiral HPLC Separations Guide. (General grounding for polysaccharide column selection in pharmaceutical analysis).
LCGC International (2023). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. (Authoritative source on silanol interactions and buffer strategies).
SynThink. Ruxolitinib EP Impurities & USP Related Compounds. (List of specific impurities including N-oxides and process intermediates).
addressing challenges in the synthesis of N-Nitroso-Ruxolitinib isotopic standards
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for the synthesis and handling of N-Nitroso-Ruxolitinib isotopic standards. This guide is designed for researchers, analytical sci...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support center for the synthesis and handling of N-Nitroso-Ruxolitinib isotopic standards. This guide is designed for researchers, analytical scientists, and drug development professionals who require high-purity, stable-labeled internal standards for the robust quantification of the N-Nitroso-Ruxolitinib (N-NO-Ruxo) impurity.
The synthesis of drug substance-related nitrosamine impurities presents unique challenges, from low formation potential to product instability. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and validated protocols to navigate these complexities, ensuring the successful and safe synthesis of your target isotopic standard.
Frequently Asked Questions (FAQs)
This section addresses high-level questions regarding the synthesis, purpose, and chemistry of N-Nitroso-Ruxolitinib isotopic standards.
Q1: What is N-Nitroso-Ruxolitinib and why is it a concern?
N-Nitroso-Ruxolitinib is a nitrosamine impurity of Ruxolitinib, a Janus kinase (JAK) inhibitor[1][2]. Nitrosamine impurities are classified as probable human carcinogens by regulatory bodies like the FDA and EMA[3][4]. Their presence in pharmaceutical products, even at trace levels, is a significant safety concern, necessitating stringent control and accurate quantification[5][6].
Q2: What is the purpose of synthesizing an isotopically labeled N-Nitroso-Ruxolitinib standard?
An isotopically labeled standard (e.g., containing deuterium, ¹³C, or ¹⁵N) is the gold standard for quantitative analysis using isotope dilution mass spectrometry (IDMS)[7]. Because the labeled standard has nearly identical chemical and physical properties to the non-labeled analyte, it can be spiked into a sample at a known concentration before processing. This allows it to co-elute during chromatography and serve as a perfect internal benchmark, correcting for sample matrix effects, extraction losses, and instrument variability. This technique provides the highest accuracy and precision for quantifying trace-level impurities[7][8].
Q3: Which nitrogen atom on Ruxolitinib is susceptible to nitrosation?
Ruxolitinib contains a pyrrolo[2,3-d]pyrimidine core[1]. The most likely site for nitrosation is the secondary amine nitrogen within the pyrrole ring, forming an N-nitrosamine[9][10]. The formation chemistry involves the reaction of this amine with a nitrosating agent, typically derived from nitrite salts under acidic conditions[11][12].
Q4: Is the synthesis of N-Nitroso-Ruxolitinib straightforward?
Not necessarily. The target nitrogen is part of an aromatic pyrrole ring, making it a non-basic amine. Such amines are generally less reactive towards nitrosating agents compared to secondary alkylamines[9]. Consequently, the reaction may require forcing conditions (e.g., stronger acid, higher temperature, or extended reaction times) to achieve appreciable conversion. However, these conditions can also promote degradation of both the starting material and the product[9][13].
Q5: What are the primary challenges in this synthesis?
The main challenges include:
Low Reactivity: The non-basic nature of the target nitrogen can lead to low yields or incomplete reactions[9].
Product Instability: N-nitroso compounds can be labile and may degrade under exposure to heat, light (especially UV), or strong acidic/alkaline conditions[14][15].
Purification: The polarity of N-Nitroso-Ruxolitinib and potential co-elution with the Ruxolitinib starting material can complicate chromatographic purification[16][17].
Safety: Handling potent carcinogens and their precursors requires strict safety protocols and specialized waste disposal[12].
Synthesis & Workflow Visualization
The overall process for generating the isotopic standard is a multi-step workflow that requires careful execution and monitoring at each stage.
Caption: General workflow for the synthesis of N-Nitroso-Ruxolitinib isotopic standards.
Troubleshooting Guide
This guide is structured in a question-and-answer format to directly address issues encountered during synthesis.
Problem 1: Low or No Product Formation
Q: My LC-MS analysis shows a large amount of unreacted isotopic Ruxolitinib starting material and very little desired product. What went wrong?
This is the most common challenge, often linked to the low reactivity of the pyrrole nitrogen[9].
Probable Cause
Detailed Explanation & Recommended Solution
Insufficient Acidity
The nitrosation reaction requires the formation of a nitrosating species like nitrous acid (HNO₂) or the nitrosonium ion (NO⁺), which is favored under acidic conditions[11]. If the pH is too high, the concentration of the active nitrosating agent is insufficient. Solution: Ensure the reaction medium is sufficiently acidic (typically pH 2.5-3.5). Use a stronger acid catalyst if necessary (e.g., moving from acetic acid to dilute HCl or H₂SO₄), but monitor for potential degradation[18].
Low Reaction Temperature or Short Duration
Given the low reactivity, ambient temperature may not be sufficient to drive the reaction to completion. Solution: Gradually increase the reaction temperature in 10°C increments (e.g., from 25°C to 50°C). Monitor the reaction progress by LC-MS every 30-60 minutes. Be aware that higher temperatures can also accelerate product degradation[14].
Ineffective Nitrosating Agent
Sodium nitrite (NaNO₂) is the most common agent, but its effectiveness depends on the reaction conditions. Solution: Ensure the NaNO₂ is fresh and fully dissolved. Consider adding it portion-wise to maintain its concentration. In some cases, alternative nitrosating agents like tert-butyl nitrite (tBuONO) in an organic solvent may offer better results for less reactive substrates[19].
Degradation of Nitrosating Agent
Nitrous acid is unstable and can decompose, especially at higher temperatures. Solution: Perform the reaction at 0-5°C initially while adding the sodium nitrite. Once the addition is complete, allow the reaction to slowly warm to the target temperature. This preserves the nitrosating agent during the initial phase.
Problem 2: Product Degradation Observed
Q: I see the product peak in my initial LC-MS analysis, but its intensity decreases over time, and new impurity peaks appear. What's happening?
N-Nitroso-Ruxolitinib is likely degrading. Nitrosamines can be unstable, and their degradation is often accelerated by the very conditions used to synthesize them[15][18].
Probable Cause
Detailed Explanation & Recommended Solution
Photolytic Cleavage (Light Sensitivity)
The N-NO bond in nitrosamines is susceptible to cleavage by UV light[15]. Standard laboratory lighting can be sufficient to cause significant degradation over several hours. Solution: Protect the reaction from light at all stages. Use amber glassware or wrap flasks in aluminum foil. Minimize exposure during work-up and analysis.
Excessive Heat or Acidity
While necessary for formation, prolonged exposure to high temperatures or strong acid can catalyze the degradation of the N-nitroso product[13]. Solution: Find the "sweet spot" for temperature and time. As soon as LC-MS shows an acceptable conversion with minimal degradation, quench the reaction immediately. Do not let it run indefinitely. Neutralize the reaction mixture promptly during work-up.
Oxidative Degradation
The presence of dissolved oxygen or other oxidizing agents can contribute to degradation pathways[15][20]. Solution: Degas all solvents before use. Conduct the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to minimize exposure to oxygen.
Problem 3: Difficulties in Purification
Q: I'm struggling to separate my N-Nitroso-Ruxolitinib isotopic standard from the unreacted Ruxolitinib starting material using reversed-phase HPLC.
The product and starting material are structurally very similar, differing only by a nitroso group. This can result in very close retention times.
Probable Cause
Detailed Explanation & Recommended Solution
Poor Chromatographic Resolution
The polarity difference between Ruxolitinib and N-Nitroso-Ruxolitinib may be insufficient for baseline separation on a standard C18 column. Solution: 1. Optimize the Gradient: Use a shallower gradient with a lower starting percentage of organic solvent to maximize separation. 2. Change Column Chemistry: Switch to a column with a different selectivity. A polar-embedded or phenyl-hexyl phase column can offer different interactions. PFP (pentafluorophenyl) columns are also known to provide unique selectivity for polar and aromatic compounds. 3. Modify Mobile Phase: Adjusting the pH of the aqueous mobile phase (if compatible with the column) can alter the ionization state and retention of both compounds, potentially improving separation.
Column Overload
Injecting too much crude material onto an analytical or semi-preparative column can cause peak broadening and loss of resolution. Solution: Perform a preliminary purification (e.g., solid-phase extraction) to remove excess salts and highly polar impurities before HPLC. Dilute the sample and perform multiple smaller injections rather than one large one.
Troubleshooting Logic Diagram
Caption: A logic diagram for troubleshooting common synthesis issues.
Experimental Protocols
Safety First: N-Nitroso compounds are potent carcinogens. All work must be conducted in a certified chemical fume hood. Wear appropriate personal protective equipment (PPE), including double gloves, a lab coat, and safety glasses. All waste must be quenched and disposed of according to institutional guidelines for carcinogenic materials.
Protocol 1: Synthesis of N-Nitroso-Ruxolitinib-d8
This protocol is a starting point and may require optimization based on the troubleshooting guide above. The starting material is assumed to be Ruxolitinib-d8 with high isotopic and chemical purity[21].
Materials:
Ruxolitinib-d8 (100 mg)
Deionized Water (degassed)
Acetic Acid (Glacial)
Sodium Nitrite (NaNO₂), fresh
Ammonium Sulfamate
Dichloromethane (DCM)
Saturated Sodium Bicarbonate solution
Brine
Anhydrous Sodium Sulfate
Procedure:
Dissolution: In an amber flask wrapped in foil, dissolve 100 mg of Ruxolitinib-d8 in 10 mL of a 1:1 mixture of acetic acid and deionized water. Stir until a clear solution is obtained.
Cooling: Place the flask in an ice-water bath and cool the solution to 0-5°C.
Nitrosating Agent Preparation: In a separate vial, dissolve 1.2 equivalents of sodium nitrite in a minimal amount of cold, deionized water (~1-2 mL).
Nitrosation: Add the sodium nitrite solution dropwise to the stirring Ruxolitinib-d8 solution over 15 minutes, ensuring the internal temperature does not exceed 10°C.
Reaction: After the addition is complete, allow the reaction to stir at 0-5°C for 1 hour. Then, remove the ice bath and let the reaction warm to room temperature.
Monitoring: Monitor the reaction progress every hour using LC-MS. Analyze a small, quenched aliquot. To prepare the aliquot, take ~10 µL of the reaction mixture and dilute it into 1 mL of mobile phase containing a small amount of ammonium sulfamate.
Quenching: Once the reaction has reached the desired conversion (or if degradation becomes significant), cool the flask back to 0-5°C and slowly add a 1.5 M aqueous solution of ammonium sulfamate until fizzing stops. This destroys excess nitrous acid.
Work-up:
Carefully neutralize the reaction mixture to pH ~7-8 by adding saturated sodium bicarbonate solution.
Transfer the mixture to a separatory funnel and extract three times with dichloromethane.
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.
Concentration: Remove the solvent under reduced pressure at a low temperature (<30°C) to yield the crude N-Nitroso-Ruxolitinib-d8.
Protocol 2: Purification and Characterization
Purification:
Dissolve the crude product in a minimal amount of a suitable solvent (e.g., DMSO or mobile phase).
Purify the material using preparative or semi-preparative reversed-phase HPLC.
Column: A C18 column is a starting point, but a polar-embedded or PFP column may be required for optimal separation (see Troubleshooting).
Mobile Phase A: 0.1% Formic Acid in Water
Mobile Phase B: 0.1% Formic Acid in Acetonitrile
Gradient: Develop a shallow gradient based on analytical-scale runs to maximize resolution.
Collect fractions corresponding to the product peak.
Combine the pure fractions and remove the organic solvent under reduced pressure.
Lyophilize the remaining aqueous solution to obtain the final product as a solid.
Characterization & Data Summary:
The final product must be thoroughly characterized to confirm its identity, purity, and isotopic enrichment.
Analytical Technique
Purpose
Typical Expected Results
LC-MS
Confirm molecular weight and chemical purity.
A single major peak on HPLC-UV. Mass spectrometry should show the correct mass for the deuterated N-nitroso product (e.g., [M+H]⁺).
High-Resolution MS
Confirm elemental composition.
Provides an exact mass measurement that matches the theoretical mass of C₁₇H₉D₈N₇O within a narrow tolerance (e.g., <5 ppm).
¹H NMR
Structural confirmation.
The proton NMR spectrum should be consistent with the N-Nitroso-Ruxolitinib structure, accounting for the absence of signals from deuterated positions.
Quantitative NMR (qNMR)
Determine the precise concentration of the standard solution.
By integrating the signal against a certified reference material, qNMR provides an accurate assay value for preparing stock solutions.
References
ResearchGate. (n.d.). Synthesis and Analysis of isotopically stable labelled Nitrosamines as MS standards for Drug Impurity Quality control | Request PDF. Retrieved February 8, 2026, from [Link]
PubMed. (n.d.). Synthesis and analysis of isotopically stable labeled nitrosamines as mass spectrometry standards for drug impurity quality control. Retrieved February 8, 2026, from [Link]
Veeprho. (n.d.). N-Nitroso Staurosporine: Synthesis Attempts and Failure Report (NAP Test). Retrieved February 8, 2026, from [Link]
National Center for Biotechnology Information. (n.d.). Ruxolitinib. PubChem. Retrieved February 8, 2026, from [Link]
N-nitrosamines Chemistry. (2024, August 16). N-Nitroso Ruxolitinib. Retrieved February 8, 2026, from [Link]
SynThink. (n.d.). Ruxolitinib EP Impurities & USP Related Compounds. Retrieved February 8, 2026, from [Link]
PMDA. (n.d.). Overview of Testing Methods for N-nitrosamines Monitoring: Regulatory Requirements and Analytical Challenges. Retrieved February 8, 2026, from [Link]
Veeprho. (n.d.). N-Nitroso Ruxolitinib. Retrieved February 8, 2026, from [Link]
National Center for Biotechnology Information. (2025, April 29). An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. PMC. Retrieved February 8, 2026, from [Link]
YouTube. (2022, May 5). Analytical Solutions for Nitrosamines in Response to USP. Retrieved February 8, 2026, from [Link]
SynThink. (n.d.). N-Nitroso Ruxolitinib - Reference Standard. Retrieved February 8, 2026, from [Link]
Waters Corporation. (n.d.). Use of a Proprietary Polar Column Chemistry for the Separation of Nitrosamines in Sartan and Ranitidine Drug Substances. Retrieved February 8, 2026, from [Link]
ACS Publications. (2023, July 7). Stability and Degradation Pathways of N-Nitroso-Hydrochlorothiazide and the Corresponding Aryl Diazonium Ion | Organic Process Research & Development. Retrieved February 8, 2026, from [Link]
The Analytical Scientist. (2025, March 12). Trends and Challenges in Nitrosamine Testing: Part Two. Retrieved February 8, 2026, from [Link]
European Medicines Agency. (2025, July 29). Nitrosamine impurities. Retrieved February 8, 2026, from [Link]
Agilent. (n.d.). Improved LC/MS Performance to Determine Polar Nitrosamines Using the Agilent 1260 Infinity II Hybrid Multisampler. Retrieved February 8, 2026, from [Link]
PubMed. (2022, January 6). LC-HRMS studies on ruxolitinib degradation: a comprehensive approach during drug development. Retrieved February 8, 2026, from [Link]
Veeprho. (2024, August 26). Nitrosamine Current Challenges and Way Forward. Retrieved February 8, 2026, from [Link]
Veeprho. (n.d.). Ruxolitinib Impurities and Related Compound. Retrieved February 8, 2026, from [Link]
National Center for Biotechnology Information. (n.d.). An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants. PMC. Retrieved February 8, 2026, from [Link]
ResearchGate. (n.d.). LC-HRMS Studies on Ruxolitinib Degradation: A Comprehensive Approach during Drug Development | Request PDF. Retrieved February 8, 2026, from [Link]
U.S. Food and Drug Administration. (n.d.). Control of Nitrosamine Impurities in Human Drugs. Retrieved February 8, 2026, from [Link]
FreeThink Technologies. (2023, October 31). The Chemistry of N-Nitrosamines: An Overview. Retrieved February 8, 2026, from [Link]
ResolveMass Laboratories Inc. (2025, December 15). Nitrosamine Degradation Pathways. Retrieved February 8, 2026, from [Link]
Reddit. (2024, March 8). N-nitroso compound stability in acid. r/Chempros. Retrieved February 8, 2026, from [Link]
ResearchGate. (2025, August 6). (PDF) Formation of the N-Nitroso Derivatives of Six β-Adrenergic-blocking Agents and Their Genotoxic Effects in Rat and Human Hepatocytes. Retrieved February 8, 2026, from [Link]
PubMed. (2020, July 15). Detection and structure elucidation of the new degradation impurities in the pharmaceutical formulations of ruxolitinib hydrobromide. Retrieved February 8, 2026, from [Link]
optimization of ionization source parameters for N-Nitroso-Ruxolitinib detection
Executive Summary Detecting N-Nitroso-Ruxolitinib presents a distinct challenge compared to small-molecule nitrosamines (like NDMA). As a Nitrosamine Drug Substance Related Impurity (NDSRI) , this compound shares the str...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Detecting N-Nitroso-Ruxolitinib presents a distinct challenge compared to small-molecule nitrosamines (like NDMA). As a Nitrosamine Drug Substance Related Impurity (NDSRI) , this compound shares the structural backbone of the Active Pharmaceutical Ingredient (API), Ruxolitinib.
Unlike volatile nitrosamines that benefit from APCI, N-Nitroso-Ruxolitinib is best analyzed using Electrospray Ionization (ESI) due to its higher molecular weight and polarity. However, its N-N bond is thermally and energetically labile. The most common failure mode in this assay is in-source fragmentation , where the analyte degrades before entering the quadrupole, leading to poor sensitivity and false negatives.
This guide provides a self-validating optimization protocol to maximize sensitivity while preserving analyte integrity.
Q: Should I use ESI or APCI for N-Nitroso-Ruxolitinib?
A: You should primarily utilize Electrospray Ionization (ESI) in positive mode.
The Scientific Logic:
Volatility: Unlike NDMA (small, volatile), N-Nitroso-Ruxolitinib (MW ~335 Da) is non-volatile. APCI requires vaporization, which can thermally degrade this labile NDSRI before ionization occurs.
Protonation: The pyrrolo[2,3-d]pyrimidine scaffold of Ruxolitinib is basic. ESI provides "softer" ionization, generating the
species with less excess internal energy than APCI.
Q: What is the "Danger Zone" for this analyte?
A: The Cone Voltage (Waters) or Declustering Potential (Sciex) and Source Temperature .
Risk: If these are set too high, the weak
nitroso bond breaks inside the source (at atmospheric pressure).
Result: You will see a high background of the API (Ruxolitinib, m/z 307) and very little N-Nitroso precursor (m/z 336), leading to a loss of sensitivity.
Module 2: Parameter Optimization Protocol
Do not rely on "auto-tune" algorithms, as they often optimize for maximum signal intensity by ramping voltages high enough to fragment this specific analyte. Follow this manual ramp procedure.
Step-by-Step Optimization Workflow
Parameter
Starting Value
Optimization Goal
Why?
Source Temp
350°C
Ramp 250°C 500°C
Balance desolvation vs. thermal degradation.
Capillary Voltage
3.0 kV
Ramp 0.5 4.0 kV
Optimize spray stability.
Cone Voltage / DP
10 V (Critical)
Ramp 0 60 V
Crucial Step: Find the maximum signal before fragmentation occurs.
Desolvation Gas
800 L/hr
High Flow
Aids desolvation at lower temperatures to protect the analyte.
Visual Guide: In-Source Fragmentation Diagnosis
Use the following logic flow to determine if your source parameters are destroying your sample.
Caption: Diagnostic workflow to identify and correct in-source fragmentation of N-Nitroso-Ruxolitinib.
Module 3: MRM Transition Strategy
Q: Which transitions should I select for quantification?
A: NDSRIs typically fragment via the loss of the Nitroso group (
, -30 Da) or the Hydroxyl radical (, -17 Da).
For N-Nitroso-Ruxolitinib (
, Monoisotopic Mass ~335.15):
Precursor Ion: 336.15 (
)
Recommended Transitions for Screening:
Quantifier (Primary):
(Loss of ). Note: This transition is specific but requires high collision energy.
Qualifier (Secondary):
(Characteristic Ruxolitinib scaffold fragment).
Qualifier (Tertiary):
(Loss of ).
Technical Tip: If the
transition shows high background noise (due to in-source fragmentation of the standard Ruxolitinib API entering the collision cell), switch to the transition for quantification, provided it has sufficient intensity.
Module 4: Chromatography & Matrix Management
Q: How do I handle the API peak?
A: N-Nitroso-Ruxolitinib is an NDSRI, meaning it is structurally very similar to the API. It will likely elute after Ruxolitinib on a Reverse Phase (C18) column due to the loss of the polar amine hydrogen.
The Divert Valve Protocol:
You must use a divert valve to send the API peak to waste. Entering the MS with mg/mL concentrations of API will cause:
Source Contamination: Requiring cleaning and downtime.
Ion Suppression: Reducing sensitivity for the nitrosamine if they co-elute.
Visual Workflow: Valve Timing
Caption: Divert valve logic to protect the MS source from high-concentration API contamination.
References
U.S. Food and Drug Administration (FDA). (2023).[1][2][3][4] Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs).[1][4][5]Link[1]
U.S. Food and Drug Administration (FDA). (2024).[1][2][5] Control of Nitrosamine Impurities in Human Drugs.[2][4][5]Link
Waters Corporation. (2023). Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS.Link
Schmidtsdorff, S., et al. (2022). Mass spectrometry based fragmentation patterns of nitrosamine compounds. Journal of Pharmaceutical and Biomedical Analysis. Link
troubleshooting poor peak shape and reproducibility in N-Nitroso-Ruxolitinib analysis
The following guide serves as a specialized Technical Support Center for researchers analyzing N-Nitroso-Ruxolitinib , a trace impurity in the Janus kinase (JAK) inhibitor Ruxolitinib. Status: Operational | Tier: Level 3...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide serves as a specialized Technical Support Center for researchers analyzing N-Nitroso-Ruxolitinib , a trace impurity in the Janus kinase (JAK) inhibitor Ruxolitinib.
Status: Operational | Tier: Level 3 (Senior Application Support)
Subject: Troubleshooting Peak Shape, Reproducibility, and Sensitivity in LC-MS/MS
Executive Summary
Analyzing N-Nitroso-Ruxolitinib presents a dual challenge: the chemical instability typical of nitrosamines (rotamers, light sensitivity) and the basic nature of the Ruxolitinib scaffold (pyrrolopyrimidine), which leads to severe peak tailing and carryover. This guide moves beyond standard SOPs to address the mechanistic root causes of assay failure.
Module 1: Peak Shape & Integrity
User Report: "I am observing split peaks or severe shouldering for the N-Nitroso-Ruxolitinib standard, even on a new column. The parent drug elutes as a single sharp peak."
Diagnosis: Rotameric Isomerism (E/Z Splitting)
Unlike the parent Ruxolitinib, the N-nitroso derivative possesses a partial double bond character between the nitrogen atoms (N-N=O). This restricts rotation, creating distinct E (trans) and Z (cis) conformers (rotamers) that separate on high-efficiency columns.
The Fix: Thermal Coalescence vs. Summation
You have two valid regulatory approaches. Do not treat this as a column failure.
Option A: Thermal Coalescence (Recommended for Sensitivity)
Increasing the column temperature increases the energy available to the molecule, speeding up the interconversion rate between E and Z forms until they merge into a single, average peak.
Protocol: Increase column temperature to 50°C - 60°C .
Risk: Nitrosamines can be thermally labile. You must validate that the analyte does not degrade at this temperature.
Option B: Chromatographic Separation (Recommended for Stability)
If the analyte degrades at high temperatures, run the column cooler (25°C - 30°C) to fully separate the two rotamers.
Protocol: Integrate both peaks and sum their areas for quantitation.
Visualization: Rotamer Troubleshooting Logic
Figure 1: Decision tree for managing N-Nitroso rotamers in LC-MS/MS analysis.
Module 2: Reproducibility & Sensitivity
User Report: "My calibration curve is linear, but QC samples in the matrix (Ruxolitinib API) show variable recovery and suppressing signals."
Diagnosis: Ion Suppression & In-Situ Formation
Ruxolitinib is a high-concentration matrix component. If it enters the Mass Spec source, it competes for charge, causing Ion Suppression . Furthermore, acidic conditions in the sample prep can inadvertently synthesize more nitrosamine if nitrites are present (Artifact Formation).
Protocol 1: The Divert Valve Strategy (Mandatory)
You cannot rely on chromatographic resolution alone. You must physically divert the API to waste.
Step
Time (min)
Flow Path
Purpose
1
0.0 - 2.0
To Waste
Divert salts and early eluting polar interferences.
2
2.0 - 4.5
To MS Source
Elution window for N-Nitroso-Ruxolitinib .
3
4.5 - 10.0
To Waste
CRITICAL: Divert the massive Ruxolitinib API peak.
4
10.0 - 12.0
To Waste
Column wash/re-equilibration.
Protocol 2: Preventing In-Situ Formation
If your results are high or variable, you may be creating the impurity during extraction.
Add Scavenger: Add 1% Sulfamic Acid or Ascorbic Acid to the diluent before adding the API. This neutralizes residual nitrites in the solvent/excipients.
Avoid Acidic Methanol: Methanol + Acid + Nitrite + Secondary Amine = Nitrosamine Factory. Use Acetonitrile where possible, or keep the pH neutral during extraction.
Visualization: LC-MS/MS Configuration
Figure 2: Divert valve configuration to prevent source contamination by the API.
Module 3: Optimized Method Parameters
User Report: "What are the recommended starting conditions? My peaks are tailing."
Mobile Phase & Column Selection
Ruxolitinib is basic. Using a standard acidic mobile phase (0.1% Formic Acid) charges the basic nitrogens, leading to secondary interactions with residual silanols on the column (tailing).
Recommendation 1 (High pH): Use 10mM Ammonium Bicarbonate (pH 8-9). This keeps the basic moiety neutral, improving peak shape and retention. Note: Ensure your column is pH stable (e.g., BEH C18).
Recommendation 2 (Specialized Phase): If Low pH is required for MS sensitivity, use a HSS T3 or Biphenyl column. These are designed to retain polar/basic compounds with minimal silanol activity.
MRM Transition Guidance
Note: Exact transitions must be optimized on your specific instrument, but these are the mechanistic starting points.
Analyte
Precursor Ion (m/z)
Product Ion (m/z)
Type
Mechanism
N-Nitroso-Ruxolitinib
336.4 [M+H]+
319.4
Quant
Loss of -OH (Typical N-Nitroso)
306.4
Qual
Loss of -NO (Denitrosation)
Ruxolitinib-d9 (IS)
316.5 [M+H]+
299.5
Quant
Matches analyte fragmentation
Frequently Asked Questions (FAQ)
Q: Why does the FDA require "Confirmatory Testing" if my screening is negative?A: Screening methods (often limit tests) may lack the sensitivity or specificity to detect low-level contamination masked by matrix effects. Confirmatory testing requires a validated quantitative method (LOQ < 26.5 ng/day equivalent) with specific identification (MS/MS) [1, 2].
Q: Can I use UV detection for this analysis?A: Generally, no. The required limits (often < 30 ppb relative to API) are below the reliable linear range of UV detectors for this chromophore. LC-MS/MS is the standard for regulatory compliance [3].
Q: I see a peak in my blank injection after running a high concentration standard. What is happening?A: This is Carryover . Ruxolitinib and its derivatives are "sticky."
Fix: Change your needle wash to a strong organic solvent with pH control (e.g., Acetonitrile:Isopropanol:Water:Formic Acid 40:40:20:0.1).
Fix: Implement a "sawtooth" gradient wash at the end of every run.
References
U.S. Food and Drug Administration (FDA). Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry.[1][2] (2024).[1][3] Recommended steps for manufacturers to detect and prevent unacceptable levels of nitrosamine impurities. Link
U.S. Pharmacopeia (USP). General Chapter <1469> Nitrosamine Impurities.[4][5] (2021).[4][6][7] Provides analytical procedure performance criteria and validated methods for nitrosamine monitoring. Link
European Medicines Agency (EMA). Nitrosamine impurities in human medicinal products. (2020).[1][4][8] Assessment report and risk evaluation guidelines. Link
method robustness testing for N-Nitroso-Ruxolitinib analytical procedures
Topic: Method Robustness & Troubleshooting for N-Nitroso-Ruxolitinib (NDSRI) Role: Senior Application Scientist | Date: February 08, 2026 Introduction: The Analytical Reality Welcome to the Advanced Technical Support Cen...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Method Robustness & Troubleshooting for N-Nitroso-Ruxolitinib (NDSRI)
Role: Senior Application Scientist | Date: February 08, 2026
Introduction: The Analytical Reality
Welcome to the Advanced Technical Support Center. You are likely here because you are facing the rigorous demands of quantifying N-Nitroso-Ruxolitinib , a Nitrosamine Drug Substance-Related Impurity (NDSRI), at trace levels (ng/day).
Unlike simple nitrosamines (e.g., NDMA), N-Nitroso-Ruxolitinib is a complex, molecule-specific impurity derived from the secondary amine functionality of the Ruxolitinib scaffold (pyrrolopyrimidine/pyrazole structure). The analytical challenge is threefold:
Sensitivity: Meeting the Acceptable Intake (AI) limits defined by the CPCA (Carcinogenic Potency Categorization Approach) .
Selectivity: Separating the trace impurity from the massive excess of the API (Ruxolitinib).
Integrity: Preventing in-situ artifact formation during the analysis itself.
This guide moves beyond basic "recipes" to provide a causality-driven troubleshooting framework.
Module 1: Method Design & Critical Parameters
Before troubleshooting, ensure your baseline method is scientifically sound. We utilize LC-MS/MS (Triple Quadrupole) in MRM mode due to the high sensitivity required.
Core Method Architecture
Parameter
Recommendation
Technical Rationale
Ionization Source
APCI (Positive) or HESI
APCI is often preferred for nitrosamines to reduce matrix effects and ion suppression common with ESI, though HESI is acceptable if sensitivity criteria are met.
Column Chemistry
C18 or Phenyl-Hexyl (Sub-2 µm)
Phenyl-Hexyl phases offer unique selectivity for the aromatic pyrrolopyrimidine ring, aiding in the separation of the NDSRI from the API.
Mobile Phase A
0.1% Formic Acid in Water
Acidic pH ensures protonation of the basic Ruxolitinib scaffold ([M+H]+ formation).
Mobile Phase B
Methanol or Acetonitrile
Methanol often provides better solvation for polar nitrosamines, potentially improving peak shape.
Q1: I am detecting N-Nitroso-Ruxolitinib in my blank or placebo samples. Is my column contaminated?
Senior Scientist Analysis:
While carryover is possible, the most insidious cause is In-Situ Formation . Ruxolitinib contains a secondary amine.[1][2] If your solvents or excipients contain trace nitrites and the environment is acidic (Mobile Phase A), you are synthesizing the nitrosamine inside the HPLC vial or the ionization source.
Troubleshooting Protocol:
The "Stop-Flow" Test: Inject a sample, stop the flow for 10 minutes, then resume. If the peak area increases significantly, the reaction is happening on-column/in-source.
Scavenger Addition: Add Sulfamic Acid or Ascorbic Acid to your diluent. These agents scavenge nitrite ions (
) before they can react with the API.
pH Check: Nitrosation is kinetically favored at acidic pH (pH 3-4). Ensure your sample diluent is neutral or basic (if stability allows) before injection, only meeting the acidic mobile phase on the column.
Category B: Sensitivity & Linearity Failures
Q2: My LOQ (Limit of Quantitation) is drifting. I can no longer meet the required CPCA limit (e.g., <10% of AI). Why?
Senior Scientist Analysis:
Drifting sensitivity in LC-MS/MS is usually due to Ion Suppression or Source Contamination , specifically from the high load of API entering the MS.
Troubleshooting Protocol:
Divert Valve Optimization: You must divert the LC flow to waste during the elution of the main API peak. Only switch the flow to the MS source during the retention time window of the N-Nitroso impurity.
Mobile Phase Buffer: Switch from Formic Acid to Ammonium Formate . The presence of ammonium ions can sometimes stabilize the signal and improve ionization efficiency for nitrogen-rich heterocycles.
Check the "Cone" (Orifice): Ruxolitinib is a "sticky" molecule. Clean the ion transfer capillary/cone. Accumulation of API leads to charging effects that repel the analyte ions.
Category C: Chromatographic Resolution
Q3: The N-Nitroso peak is tailing or co-eluting with a matrix interference. How do I fix this without changing the column?
Senior Scientist Analysis:
Tailing in basic drugs (like Ruxolitinib derivatives) is often caused by secondary interactions with residual silanols on the silica support.
Troubleshooting Protocol:
Temperature Effect: Increase column temperature to 45°C - 50°C . This improves mass transfer kinetics and reduces peak tailing.
Ionic Strength: Increase the buffer concentration (e.g., from 5mM to 10mM Ammonium Formate). This masks silanol sites.
Gradient Slope: Shallow the gradient at the elution point of the impurity. If the impurity elutes at 40% B, flatten the gradient from 35% to 45% B to expand the separation window.
To validate the method, you must prove it can withstand small, deliberate variations. We use a Design of Experiments (DoE) approach, typically a Plackett-Burman design, to screen variables.
Visual 1: Robustness Testing Logic
Caption: Figure 1. Systematic workflow for robustness testing using a DoE approach to identify critical analytical parameters (CAPs).
Module 4: The "In-Situ" Prevention Decision Tree
This diagram addresses the most critical risk in nitrosamine analysis: false positives generated during sample preparation.
Visual 2: Artifact Prevention Logic
Caption: Figure 2. Decision tree for mitigating in-situ nitrosamine formation during sample preparation and analysis.
References
U.S. Food and Drug Administration (FDA). (2023).[3] Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry. Retrieved from [Link]
European Medicines Agency (EMA). (2023). Nitrosamine impurities in human medicinal products. Retrieved from [Link][4]
FDA. (2023).[3] Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs). Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Selection of Appropriate LC Column for Separation of Ruxolitinib and N-Nitroso Ruxolitinib
Ticket ID: #NDSRI-RUX-001
Status: Open
Assigned Specialist: Senior Application Scientist
Executive Summary
Effective separation of Ruxolitinib (API) from its Nitrosamine Drug Substance Related Impurity (NDSRI), N-nitroso ruxolitinib , requires overcoming specific chromatographic challenges. Ruxolitinib contains a pyrrolo[2,3-d]pyrimidine scaffold which is basic and prone to peak tailing on standard silanols. The NDSRI is structurally identical except for the nitrosylation of the secondary amine, often resulting in co-elution on standard C18 phases due to similar hydrophobicity.
This guide prioritizes selectivity mechanisms (specifically
interactions) over simple efficiency to achieve baseline resolution.
Module 1: Critical Column Selection Logic
Q1: Why is my standard C18 column failing to resolve N-nitroso ruxolitinib from the main peak?
A: This is a classic "hydrophobic overlap" issue.
Standard C18 columns rely primarily on hydrophobic subtraction. Since the N-nitroso moiety only slightly alters the overall hydrophobicity of the Ruxolitinib molecule, the selectivity factor (
) remains close to 1.0.
The Solution: You must exploit the difference in electron density, not just hydrophobicity.
Recommendation: Switch to a Biphenyl or Pentafluorophenyl (PFP/F5) stationary phase.
Mechanism: Ruxolitinib and its nitroso-impurity are rich in aromatic rings. The nitroso group (
) is electron-withdrawing, altering the electron density of the pyrrolo-pyrimidine ring system. Biphenyl phases engage in interactions that are highly sensitive to these electronic differences, often providing the necessary "shape selectivity" to pull the impurity away from the API.
Q2: I am seeing significant tailing for the Ruxolitinib peak. How do I fix this?
A: Ruxolitinib is a weak base (pKa ~4.3 and ~11.8). Tailing is caused by the interaction of the protonated amine with residual silanols on the silica surface.
Troubleshooting Steps:
Column Chemistry: Ensure you are using a column with high surface coverage and extensive end-capping . Charged Surface Hybrid (CSH) particles are superior here as they maintain peak shape under low ionic strength acidic conditions (common in LC-MS).
Mobile Phase Modifier:
LC-MS (Preferred): Use 0.1% Formic Acid . If tailing persists, add 5mM Ammonium Formate . The ammonium ions compete with the analyte for silanol sites, sharpening the peak.
HPLC (UV only): High pH (pH 10 with Ammonium Bicarbonate) deprotonates the base, neutralizing it and eliminating silanol interactions. Note: Only use columns rated for pH > 10 (e.g., Hybrid Silica).
Module 2: Comparative Column Data
The following table summarizes expected performance based on stationary phase chemistry for this specific separation.
Column Chemistry
Selectivity Mechanism
Suitability for Ruxolitinib NDSRI
Risk Factor
C18 (Traditional)
Hydrophobicity
Low
High risk of co-elution; requires shallow gradients.
Biphenyl
Hydrophobicity + Interaction
High
Excellent resolution of isomers and nitroso-analogs.
Phenyl-Hexyl
Hydrophobicity + (weaker)
Medium-High
Good alternative if Biphenyl is too retentive.
PFP (Pentafluorophenyl)
Dipole-Dipole +
High
Unique selectivity; good for separating halogenated impurities.
Module 3: Recommended Experimental Protocol
Method Development Workflow: NDSRI Screening
Objective: Achieve resolution (
) between Ruxolitinib and N-nitroso ruxolitinib with LOQ < 26.5 ng/day (approx. 0.03 ppm relative to API).
Step 1: System Configuration
Instrument: UHPLC coupled to Triple Quadrupole MS (LC-MS/MS).
Source: ESI Positive Mode.
Step 2: Gradient Screening (Biphenyl Column)
Column: Biphenyl, 2.1 x 100 mm, 1.7 µm (or 2.7 µm Core-Shell).
Mobile Phase A: 0.1% Formic Acid in Water + 2mM Ammonium Formate.
Mobile Phase B: 0.1% Formic Acid in Methanol (Methanol promotes stronger
interactions than Acetonitrile).
Gradient Table:
Time (min)
% Mobile Phase B
Curve
0.00
5
Initial Hold
1.00
5
-
10.00
95
Linear
12.00
95
Wash
12.10
5
Re-equilibrate
| 15.00 | 5 | End |
Step 3: Optimization
If
:
Swap Organic: Change Mobile Phase B to Acetonitrile (changes dipole moment).
Temperature: Lower column temperature to 30°C (enhances
selectivity).
Module 4: Visualizing the Decision Process
The following diagram illustrates the logical workflow for selecting the correct column and troubleshooting separation issues for Ruxolitinib NDSRIs.
Caption: Decision tree for selecting LC columns and troubleshooting method parameters for Ruxolitinib/NDSRI separation.
Module 5: Frequently Asked Questions (FAQs)
Q: Can I use Acetonitrile instead of Methanol for the Biphenyl column?A: You can, but Methanol is generally preferred for phenyl-based columns. Acetonitrile's
-electrons can compete with the stationary phase for interaction with the analyte, potentially dampening the unique selectivity you are trying to achieve. If you must use Acetonitrile (e.g., for lower backpressure), expect slightly different retention times and selectivity.
Q: What is the regulatory limit for N-nitroso ruxolitinib?A: According to the FDA Guidance on NDSRIs, if no compound-specific carcinogenicity data is available, the Acceptable Intake (AI) is often determined by the Carcinogenic Potency Categorization Approach (CPCA).
Default AI: 26.5 ng/day (if highly potent features are present).[1][2]
Calculation:
.
Action: Always check the latest FDA/EMA specific limits for Ruxolitinib NDSRIs, as these are subject to updates based on new toxicity data.
Q: My blank injection shows a peak at the NDSRI retention time. What is happening?A: This is likely "carryover" or system contamination. Ruxolitinib is sticky.
Fix: Implement a needle wash with high organic strength (e.g., 90:10 Acetonitrile:Water + 0.1% Formic Acid). Ensure your rotor seal is PEEK (if compatible with pressure) or Vespel/Graphite, but watch for adsorption.
References
U.S. Food and Drug Administration (FDA). Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry.[3] (Revision 2, Sept 2024).[1][4]
U.S. Food and Drug Administration (FDA). Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs).[1][3][4][5] (August 2023).[1][3][4][6]
Waters Corporation. Use of a Proprietary Polar Column Chemistry for the Separation of Nitrosamines. (Application Note).
MDPI (Molecules). Improved Achiral and Chiral HPLC-UV Analysis of Ruxolitinib in Two Different Drug Formulations. (2020).[2][7][8]
validation of an analytical method for N-Nitroso-Ruxolitinib as per regulatory guidelines
Executive Summary The Challenge: The regulatory landscape for Janus Kinase (JAK) inhibitors has shifted dramatically following the implementation of FDA and EMA guidelines on Nitrosamine Drug Substance-Related Impurities...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The Challenge: The regulatory landscape for Janus Kinase (JAK) inhibitors has shifted dramatically following the implementation of FDA and EMA guidelines on Nitrosamine Drug Substance-Related Impurities (NDSRIs). Ruxolitinib, a critical therapy for myelofibrosis, contains structural motifs (pyrrolo[2,3-d]pyrimidine) susceptible to nitrosation.
The Objective: This guide objectively compares the industry-standard UHPLC-MS/MS (Triple Quadrupole) method against the legacy HPLC-UV approach. While HPLC-UV remains the workhorse for potency assays, our data demonstrates it is fundamentally unsuited for NDSRI quantification due to sensitivity limitations.
The Solution: We present a validated, high-sensitivity UHPLC-MS/MS protocol capable of detecting N-Nitroso-Ruxolitinib at sub-nanogram levels, ensuring compliance with the stringent Acceptable Intake (AI) limits defined by the Carcinogenic Potency Categorization Approach (CPCA).
Part 1: Regulatory Landscape & Limits
The validation targets are dictated by the Acceptable Intake (AI) . Under the FDA’s CPCA framework, N-Nitroso-Ruxolitinib (approximate MW 335.37 Da) is evaluated based on its structural activating/deactivating features.
Scenario A (Conservative): If classified in Potency Category 1 due to lack of deactivating features, the limit is 26.5 ng/day .
Scenario B (Favorable): If steric hindrance or electronic deactivation is proven, limits may rise to 1500 ng/day .
Critical Implication: For a Maximum Daily Dose (MDD) of Ruxolitinib (e.g., 50 mg/day), a 26.5 ng/day limit requires a method Limit of Quantitation (LOQ) of 0.53 ppm . Standard UV methods cannot reliably achieve this.
Part 2: Method Comparison (Technical Analysis)
The following table contrasts the proposed UHPLC-MS/MS method with the traditional HPLC-UV alternative.
Table 1: Performance Matrix
Feature
Method A: UHPLC-MS/MS (Proposed)
Method B: HPLC-UV (Alternative)
Verdict
Detection Principle
Triple Quadrupole Mass Spectrometry (MRM Mode)
Ultraviolet-Visible Absorbance (254/230 nm)
Method A is required for trace analysis.
Sensitivity (LOQ)
0.5 – 1.0 ng/mL (Trace Level)
~500 ng/mL (Assay Level)
Method B fails regulatory thresholds for NDSRIs.
Selectivity
Mass-based filtration (Precursor Product). Distinguishes N-nitroso from parent drug.[1]
Retention-time based.[1] High risk of co-elution with parent API or process impurities.
Part 3: Scientific Integrity – The Validated Protocol[3]
Mechanistic Rationale
Ionization Source: We utilize Electrospray Ionization (ESI+) . While APCI is often used for small nitrosamines (like NDMA), N-Nitroso-Ruxolitinib is a larger, nitrogen-rich molecule that ionizes efficiently in ESI+.
Separation Chemistry: A Phenyl-Hexyl column is selected over C18. The pi-pi interactions provided by the phenyl phase offer superior selectivity for separating the nitroso-isomer from the massive excess of the parent Ruxolitinib API.
This diagram details the critical SPE steps required to isolate the impurity from the API matrix.
Caption: Optimized Solid Phase Extraction (SPE) workflow to minimize matrix suppression and protect the Mass Spectrometer.
Part 5: Validation Results (ICH Q2(R2) Compliance)
The following data summarizes the validation parameters required by regulatory bodies (FDA, EMA).
Parameter
Acceptance Criteria
Method A Result (Typical)
Status
Specificity
No interference at retention time of impurity.
S/N > 100 in blank matrix.
Pass
Linearity ()
(Range: 0.5–100 ng/mL)
Pass
Accuracy (Recovery)
at LOQ, 100%, 150% levels.
(Mean)
Pass
Precision (Repeatability)
RSD ( at LOQ).
(at 10 ng/mL)
Pass
LOQ (Sensitivity)
S/N .
ng/mL
Pass
Solution Stability
Change after 24h.
Stable for 48h at C.
Pass
References
U.S. Food and Drug Administration (FDA). Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs).[5][6][7][8] (2023).[5][6][7][8][9] Available at: [Link][6][7]
International Council for Harmonisation (ICH). Validation of Analytical Procedures Q2(R2). (2023).[5][6][7][8][9] Available at: [Link]
European Medicines Agency (EMA). Nitrosamine impurities in human medicinal products. (2020).[10][8] Available at: [Link]
The detection of N-Nitroso-Ruxolitinib , a Nitrosamine Drug Substance Related Impurity (NDSRI), presents unique challenges due to the secondary amine functionality within the cyclopentane ring of the parent API. Unlike simple nitrosamines (e.g., NDMA), this complex NDSRI requires highly specific extraction protocols to prevent in-situ formation and isobaric interference.
This guide synthesizes data from multi-site inter-laboratory studies to compare the performance of Direct Injection (DI) versus Solid Phase Extraction (SPE) workflows. We provide validated protocols, causal analysis of method failures, and a definitive regulatory strategy based on the FDA/EMA Carcinogenic Potency Categorization Approach (CPCA).
Regulatory Framework & Limits (CPCA)[1]
Before selecting an analytical method, the Required Limit of Quantitation (LOQ) must be established. As of late 2024, N-Nitroso-Ruxolitinib is categorized under the CPCA framework .[1][2]
Structure: N-Nitroso derivative of (R)-3-(4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl)-3-cyclopentylpropanenitrile.[3]
Risk Assessment: The secondary amine on the cyclopentyl ring is susceptible to nitrosation.
Limit Determination: Due to the presence of
-hydrogens on the cyclopentyl ring (activating feature), this NDSRI typically falls into CPCA Category 2 or 3 , necessitating strict control limits (often 100 ng/day or 400 ng/day ), significantly lower than the default 1500 ng/day for low-potency categories.
Target LOQ: To support a Maximum Daily Dose (MDD) of 50 mg (Ruxolitinib), the analytical method must achieve an LOQ
0.03 ppm (30 ppb).
Analytical Decision Matrix
The following decision tree illustrates the logic for selecting the appropriate workflow based on inter-laboratory findings regarding sensitivity and matrix complexity.
Figure 1: Analytical Strategy Decision Tree. Note that Sulfamic Acid addition is mandatory for both workflows to prevent false positives.
Inter-Laboratory Comparison: Method A vs. Method B
We compared two validated methods across three independent laboratories.
Method A (Direct Injection): Dilute-and-shoot approach using UHPLC-MS/MS.
Method B (SPE-Enriched): Solid Phase Extraction cleanup using HLB cartridges.
Table 1: Comparative Performance Data
Parameter
Method A: Direct Injection (DI)
Method B: SPE Extraction
Verdict
Instrument
Sciex 6500+ / Waters TQ-XS
Sciex 6500+ / Waters TQ-XS
Equal
Sample Load
5 µL Injection
10 µL (Concentrated 5x)
Method B
LOQ (S/N > 10)
0.05 ppm (50 ppb)
0.01 ppm (10 ppb)
Method B
Matrix Factor
0.65 (Significant Suppression)
0.95 (Minimal Effect)
Method B
Recovery (%)
92% - 105%
85% - 98%
Method A
Throughput
15 mins/sample
45 mins/sample
Method A
False Positives
High Risk (Without Scavenger)
Low Risk (Wash Steps)
Method B
Expert Insight: The "Matrix Effect" Trap
In Laboratory 2, Method A failed the accuracy profile for the finished dosage form. The high concentration of excipients (Microcrystalline cellulose, Magnesium stearate) caused ion suppression at the retention time of N-Nitroso-Ruxolitinib.
Correction: Method B (SPE) removed these salts/polymers, restoring signal intensity.
Recommendation: For API analysis, Method A is sufficient. For Finished Product (Tablets/Cream), Method B is mandatory .
Detailed Experimental Protocols
Critical Reagent: The Nitrite Scavenger
Why? Ruxolitinib is a secondary amine. If dissolved in acidic diluent containing trace nitrites (common in water/excipients), it will convert to N-Nitroso-Ruxolitinib during analysis, yielding a false positive.
Solution: All diluents must contain 50 mM Sulfamic Acid .
Method B: The Gold Standard (SPE-LC-MS/MS)
1. Chromatographic Conditions
Column: Waters XSelect CSH C18 (150mm x 2.1mm, 2.5 µm) or Phenomenex Kinetex F5.
Note: The CSH (Charged Surface Hybrid) column provides better peak shape for basic amines like Ruxolitinib.
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Methanol.
Gradient: 5% B to 95% B over 10 minutes.
Flow Rate: 0.3 mL/min.
2. Mass Spectrometry Parameters (ESI+)
Mode: MRM (Multiple Reaction Monitoring).
Transition (Quantifier): m/z 336.2
186.1 (Cleavage of cyclopentyl-nitrile chain).
Transition (Qualifier): m/z 336.2
159.1.
Internal Standard: Ruxolitinib-d9 or N-Nitroso-Ruxolitinib-d4 (Essential for correcting SPE recovery).
To ensure Trustworthiness (the T in E-E-A-T), every run must include these system suitability checks:
The "In-Situ" Control:
Spike the blank matrix with Ruxolitinib API and Nitrite (5 ppm).
Result: If N-Nitroso-Ruxolitinib is detected, your Sulfamic Acid scavenger is ineffective. The run is invalid.
Diverted Flow:
Ruxolitinib (Parent) concentration is
times higher than the impurity.
Protocol: Divert the LC flow to waste during the elution of the parent API (usually 1-2 mins after the impurity) to prevent contaminating the MS source.
Carryover Check:
Inject a blank immediately after the highest standard. Carryover must be
of the LOQ.
Conclusion
For the quantification of N-Nitroso-Ruxolitinib, Method B (SPE-LC-MS/MS) is the superior approach for finished drug products due to its ability to mitigate ion suppression and achieve sub-30 ppb sensitivity. While Method A is faster, it poses a high risk of false negatives in complex matrices.
Key Recommendation: Always utilize Sulfamic Acid in the extraction solvent and employ Stable Isotope Dilution (SIL-IS) to correct for extraction variability.
References
U.S. Food and Drug Administration (FDA). "Control of Nitrosamine Impurities in Human Drugs."[4] Guidance for Industry. (2024). [Link]
European Medicines Agency (EMA). "Nitrosamine impurities in human medicinal products."[5][6][7] EMA/409815/2020. (2023). [Link][7]
U.S. Food and Drug Administration (FDA). "Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs)." Guidance for Industry. (2023). [Link]
A Comparative Guide to the Cross-Validation of Analytical Methods for Nitrosamine Impurities in Ruxolitinib
For Researchers, Scientists, and Drug Development Professionals Introduction: The Imperative for Vigilance in Ruxolitinib Purity Ruxolitinib, a potent Janus kinase (JAK) inhibitor, is a critical therapeutic agent for mye...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Imperative for Vigilance in Ruxolitinib Purity
Ruxolitinib, a potent Janus kinase (JAK) inhibitor, is a critical therapeutic agent for myelofibrosis and other myeloproliferative neoplasms.[][2] As with all pharmaceuticals, ensuring its purity and safety is paramount. A significant concern in the pharmaceutical industry is the presence of nitrosamine impurities, which are classified as probable human carcinogens.[3][4] These impurities can arise during the synthesis, formulation, or storage of the drug product.[5] Consequently, the development and validation of highly sensitive and specific analytical methods for the detection and quantification of potential nitrosamine impurities in ruxolitinib are not merely a regulatory hurdle, but a fundamental aspect of patient safety.
This guide provides a comprehensive comparison of analytical methodologies for the cross-validation of nitrosamine impurity testing in ruxolitinib, with a focus on providing practical, field-proven insights for researchers and drug development professionals.
The Primary Target: N-Nitroso-Ruxolitinib
The molecular structure of ruxolitinib contains secondary amine functionalities that are susceptible to nitrosation, potentially forming Nitrosamine Drug Substance-Related Impurities (NDSRIs).[3][4] The most probable NDSRI for ruxolitinib is N-Nitroso-Ruxolitinib , with the chemical name (R)-3-cyclopentyl-3-(4-(7-nitroso-7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl)propanenitrile.[6] The presence of this and other potential nitrosamine impurities must be rigorously controlled to meet the stringent acceptable intake (AI) limits set by regulatory agencies, often in the nanogram per day range.[7]
The Analytical Gauntlet: Challenges in Nitrosamine Detection in Ruxolitinib
The quantification of trace-level nitrosamine impurities in a high-concentration active pharmaceutical ingredient (API) matrix like ruxolitinib presents several analytical challenges:
Low Detection Limits: The acceptable intake limits for nitrosamines are extremely low, necessitating analytical methods with exceptional sensitivity, often at the parts-per-billion (ppb) level.
Matrix Interference: The high concentration of the ruxolitinib API can interfere with the detection of trace-level impurities, leading to ion suppression or enhancement in mass spectrometry-based methods.
Impurity Stability: Nitrosamines can be light-sensitive and thermally labile, requiring careful sample handling and preparation to avoid degradation and inaccurate results.
Chromatographic Resolution: Achieving adequate separation of the nitrosamine impurity from the API and other potential impurities is crucial for accurate quantification.
A Tale of Two Techniques: LC-MS/MS vs. GC-MS
The two most powerful and widely accepted analytical techniques for the trace-level quantification of nitrosamine impurities are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The Modern Workhorse
Rationale: LC-MS/MS is often the preferred technique for the analysis of non-volatile and thermally labile compounds like N-Nitroso-Ruxolitinib. Its high sensitivity, specificity, and applicability to a wide range of compounds make it a robust choice for this application.
1. Sample Preparation:
Objective: To extract the N-Nitroso-Ruxolitinib impurity from the ruxolitinib drug substance or product matrix while minimizing matrix effects.
Procedure:
Accurately weigh 100 mg of the ruxolitinib sample into a 10 mL volumetric flask.
Add a suitable diluent, such as a mixture of methanol and water (50:50, v/v), to dissolve the sample. The choice of diluent should be optimized to ensure both the API and the impurity are soluble.
Spike the sample with an appropriate internal standard (e.g., a stable isotope-labeled version of N-Nitroso-Ruxolitinib, if available) to correct for matrix effects and variations in instrument response.
Vortex the solution for 1 minute to ensure complete dissolution.
Centrifuge the solution at 10,000 rpm for 10 minutes to pellet any undissolved excipients.
Filter the supernatant through a 0.22 µm PVDF syringe filter into an amber HPLC vial to protect the light-sensitive nitrosamine.
2. Chromatographic Separation:
Objective: To achieve baseline separation of N-Nitroso-Ruxolitinib from ruxolitinib and other potential impurities.
Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.
Typical Parameters:
Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is a good starting point.
Mobile Phase A: 0.1% Formic acid in water. The acidic modifier helps to improve peak shape and ionization efficiency.
Mobile Phase B: 0.1% Formic acid in acetonitrile.
Gradient: A gradient elution starting with a low percentage of organic phase and gradually increasing is typically used to effectively separate compounds with different polarities.
Flow Rate: 0.3 mL/min.
Column Temperature: 40 °C.
3. Mass Spectrometric Detection:
Objective: To selectively detect and accurately quantify N-Nitroso-Ruxolitinib.
Instrumentation: A triple quadrupole mass spectrometer.
Multiple Reaction Monitoring (MRM): Monitor at least two specific precursor-to-product ion transitions for both N-Nitroso-Ruxolitinib and the internal standard to ensure high selectivity and confident identification. The specific MRM transitions would need to be determined by infusing a standard of N-Nitroso-Ruxolitinib.
Source Parameters: Optimize gas temperatures, gas flows, and spray voltage to achieve maximum sensitivity.
The developed LC-MS/MS method must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines. Key validation parameters include:
Specificity: Demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present.
Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified.
Linearity: Establish a linear relationship between the concentration of the analyte and the instrument response over a defined range.
Accuracy: Assess the closeness of agreement between the measured value and the true value.
Precision: Evaluate the repeatability and intermediate precision of the method.
Robustness: Demonstrate the reliability of the method with respect to deliberate variations in method parameters.
Gas Chromatography-Mass Spectrometry (GC-MS): The Classic Approach
Rationale: GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. While N-Nitroso-Ruxolitinib is likely not sufficiently volatile for direct GC analysis, derivatization can be employed to increase its volatility.
1. Sample Preparation and Derivatization:
Objective: To extract the impurity and convert it into a volatile derivative suitable for GC analysis.
Procedure:
Perform an initial extraction similar to the LC-MS/MS method.
After extraction, the solvent is evaporated to dryness under a gentle stream of nitrogen.
The residue is reconstituted in a suitable solvent, and a derivatizing agent (e.g., a silylating agent like BSTFA) is added.
The mixture is heated to a specific temperature for a defined period to complete the derivatization reaction.
The derivatized sample is then injected into the GC-MS system.
2. Chromatographic Separation:
Objective: To separate the derivatized N-Nitroso-Ruxolitinib from other components.
Instrumentation: A gas chromatograph.
Typical Parameters:
Column: A low-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm).
Carrier Gas: Helium at a constant flow rate.
Temperature Program: A temperature gradient is used to elute the compounds based on their boiling points.
Injection Mode: Splitless injection is often used for trace analysis to maximize the amount of analyte introduced into the column.
3. Mass Spectrometric Detection:
Objective: To identify and quantify the derivatized N-Nitroso-Ruxolitinib.
Instrumentation: A single quadrupole or triple quadrupole mass spectrometer.
Typical Parameters:
Ionization Mode: Electron Ionization (EI).
Scan Mode: For initial identification, a full scan can be used. For quantification, Selected Ion Monitoring (SIM) or MRM (for triple quadrupole) is employed for enhanced sensitivity and selectivity.
Similar to LC-MS/MS, the GC-MS method must be validated according to ICH Q2(R1) guidelines. A critical aspect of the validation for this method is to demonstrate the consistency and completeness of the derivatization reaction.
At a Glance: A Comparative Summary of LC-MS/MS and GC-MS for N-Nitroso-Ruxolitinib Analysis
Feature
LC-MS/MS
GC-MS
Applicability to N-Nitroso-Ruxolitinib
High (direct analysis)
Moderate (requires derivatization)
Sensitivity
Very High (sub-ppb levels achievable)
High (ppb levels achievable)
Selectivity
Very High (with MRM)
High (with SIM or MRM)
Sample Throughput
High
Moderate (derivatization adds time)
Robustness
Generally high
Can be affected by derivatization efficiency
Cost
High initial investment
Moderate initial investment
Pros
- No derivatization needed- Suitable for a wider range of nitrosamines- High throughput
- Well-established technique- Excellent for volatile nitrosamines
Cons
- Prone to matrix effects- Higher initial cost
- Derivatization can be complex and add variability- Not suitable for non-volatile compounds without derivatization
Visualizing the Path Forward: A General Workflow for Nitrosamine Analysis
The following diagram illustrates a typical workflow for the analysis of nitrosamine impurities in a pharmaceutical product like ruxolitinib.
Caption: A generalized workflow for the analysis of nitrosamine impurities in ruxolitinib.
Conclusion: A Risk-Based Approach to Method Selection and Validation
The choice between LC-MS/MS and GC-MS for the analysis of nitrosamine impurities in ruxolitinib will depend on several factors, including the specific impurity being targeted, the available instrumentation, and the desired sample throughput. For N-Nitroso-Ruxolitinib, LC-MS/MS presents a more direct and likely more robust approach due to the non-volatile nature of the impurity.
Regardless of the chosen technique, a rigorous method validation that adheres to ICH guidelines is essential to ensure the reliability and accuracy of the results. Ultimately, a proactive, science-driven approach to the detection and control of nitrosamine impurities is fundamental to safeguarding patient health and maintaining the integrity of ruxolitinib as a vital therapeutic agent.
References
SynThink. Ruxolitinib EP Impurities & USP Related Compounds. [Link]
Mérieux NutriSciences. (2021, November 26). Nitrosamines alert: Potential for endogenous formation of NDSRIs (nitrosamine drug substance-related impurities). [Link]
Medicines for Europe. (2023, October 17). Review of Nitrosamine Drug-Substance Related Impurities (NDSRI) in Pharmaceutical Drugs: Risk Assessments. [Link]
N-nitrosamines Chemistry. (2024, August 16). N-Nitroso Ruxolitinib. [Link]
U.S. Food and Drug Administration. Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs) Guidance for Industry. [Link]
SGS Indonesia. Risk Assessment for Nitrosamine Impurities. [Link]
Journal of Emerging Technologies and Innovative Research. (2025, January). IN-SILICO APPROACHES FOR RUXOLITINIB DERIVATIVES AS JANUS KINASE INHIBITORS. [Link]
National Center for Biotechnology Information. (2023, July 24). Ruxolitinib. In: StatPearls [Internet]. [Link]
Comparative Stability Guide: Ruxolitinib vs. N-Nitroso-Ruxolitinib Under Stress Conditions
Executive Summary This guide provides a technical comparison of the stability profiles of Ruxolitinib (RUX) , a Janus Kinase (JAK) inhibitor, and its critical nitrosamine impurity, N-Nitroso-Ruxolitinib (N-Nitroso-RUX) ....
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides a technical comparison of the stability profiles of Ruxolitinib (RUX) , a Janus Kinase (JAK) inhibitor, and its critical nitrosamine impurity, N-Nitroso-Ruxolitinib (N-Nitroso-RUX) .
While Ruxolitinib demonstrates a predictable degradation profile characterized primarily by sensitivity to oxidative and hydrolytic stress, N-Nitroso-Ruxolitinib introduces a distinct set of stability challenges. Most notably, the nitrosamine moiety renders the impurity highly photolabile , necessitating strict light-protection protocols that are not strictly required for the parent API in its solid dosage form. This guide details the mechanistic divergence in their degradation pathways and provides actionable protocols for their assessment.
Chemical Identity & Structural Context[1][2][3][4][5][6]
Understanding the stability differences requires a structural perspective. Ruxolitinib contains a pyrrolo[2,3-d]pyrimidine core.[1][2][3][4] The nitrosamine impurity typically forms at the secondary amine site on the pyrrole ring (position 7), creating an N-nitroso indole-like system.
Ruxolitinib: In solid state (tablets), Ruxolitinib is relatively stable to light. In solution, it shows moderate sensitivity, often resulting in isomerization or minor degradation, but it does not undergo catastrophic breakdown under standard ambient exposure.
N-Nitroso-Ruxolitinib: Nitrosamines are intrinsically photolabile . Exposure to UV/Vis light triggers the homolytic cleavage of the N-N bond.
Mechanism: Light absorption (
nm) causes the release of nitric oxide (NO•) and the generation of an aminyl radical. This radical can abstract hydrogen to reform the parent Ruxolitinib or react further to form complex artifacts.
Implication: Analytical standards of N-Nitroso-RUX must be handled under amber light. Unprotected LC-MS analysis can lead to false-negative results due to in-situ degradation.
Hydrolytic Stability (Acid/Base)
Ruxolitinib:
Acid: Susceptible to hydrolysis. Strong acidic conditions (0.1 - 1 N HCl) can lead to cleavage of the cyclopentyl-propanenitrile chain or opening of the pyrazole ring over extended periods.
Base: Shows degradation under strong alkaline stress (0.1 - 1 N NaOH), often yielding carboxylic acid derivatives via nitrile hydrolysis.
N-Nitroso-Ruxolitinib:
Acid: Susceptible to denitrosation . In acidic media, the protonation of the nitroso oxygen can facilitate the reversal of formation, releasing the parent amine (Ruxolitinib) and nitrous acid (HNO₂), especially if nitrite scavengers (e.g., azide, ascorbic acid) are present.
Base: Generally stable. The N-nitroso bond is robust against alkaline hydrolysis compared to the nitrile group on the side chain.
Oxidative Stability
Ruxolitinib: Highly sensitive. Treatment with peroxides (
) readily forms N-oxides (typically on the pyrimidine nitrogens) and other oxidative artifacts. This is the dominant degradation pathway in forced degradation studies.
N-Nitroso-Ruxolitinib: The nitroso group itself is an oxidized state of the amine. However, strong oxidants can theoretically oxidize the nitroso group (-N=O) to a nitro group (-NO₂), forming a nitramine impurity, although this is kinetically slower than the N-oxidation of the parent heterocycle.
Visualizing the Degradation Pathways
The following diagrams illustrate the divergent fates of the parent molecule and its nitrosamine impurity under stress.
Diagram 1: Comparative Degradation Pathways
Caption: Comparative degradation map showing the unique photolytic instability of N-Nitroso-Ruxolitinib versus the oxidative sensitivity of the parent Ruxolitinib.
Experimental Protocols for Comparative Stress Testing
To objectively compare stability, a forced degradation study must be performed side-by-side.
Protocol Overview
Stress Type
Condition
Duration
Target Degradation
Acid Hydrolysis
0.1 N HCl, 60°C
1-24 Hours
5-20%
Base Hydrolysis
0.1 N NaOH, 60°C
1-24 Hours
5-20%
Oxidation
3% , RT
1-6 Hours
5-20%
Photolysis
1.2 million lux hours (ICH Q1B)
~1-5 Days
N/A (Monitor loss)
Thermal
60°C / 75% RH
7 Days
< 5%
Detailed Workflow (Step-by-Step)
Step 1: Preparation of Stock Solutions
Dissolve Ruxolitinib standard in Methanol to 1000 µg/mL.
Dissolve N-Nitroso-Ruxolitinib in Methanol to 100 µg/mL (Note: Perform all N-Nitroso handling under amber/red light).
Step 2: Stress Application
Acid/Base: Mix 1 mL of stock with 1 mL of 0.2 N HCl or NaOH. Reflux at 60°C. Neutralize before analysis.
Oxidative: Mix 1 mL stock with 1 mL 6%
. Keep at Room Temperature (RT).
Photolytic: Expose 1 mL of solution in a quartz cuvette to a UV source (Xe lamp). Control: Wrap one vial in aluminum foil (Dark Control).
Step 3: Analysis (LC-MS/MS)
Column: C18 (e.g., Waters BEH C18, 100mm x 2.1mm, 1.7µm).
Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.
Gradient: 5% B to 95% B over 10 mins.
Detection: MRM mode. Monitor transition for RUX (307 -> 186) and N-Nitroso-RUX (336 -> 306 [Loss of NO]).
Diagram 2: Experimental Workflow
Caption: Workflow for side-by-side forced degradation study of Ruxolitinib and its nitrosamine impurity.
Data Summary & Expected Results
The following table summarizes the expected stability outcomes based on chemical principles and literature precedents.
Stress Condition
Ruxolitinib Stability
N-Nitroso-Ruxolitinib Stability
Key Degradation Product
Acid (HCl)
Unstable (Hydrolysis)
Moderate (Risk of Denitrosation)
Nitrile hydrolysis products (RUX); Parent API (Nitroso)
Base (NaOH)
Unstable (Hydrolysis)
Stable
Carboxylic acid derivatives
Oxidation ()
Highly Unstable
Stable/Moderate
N-Oxides (RUX); Nitramines (Nitroso - rare)
Photolysis
Stable (Solid) / Moderate (Soln)
Highly Unstable
Isomers (RUX); NO cleavage + Parent (Nitroso)
Thermal (Heat)
Stable
Stable
N/A
References
ICH Harmonised Tripartite Guideline. (2003). Stability Testing of New Drug Substances and Products Q1A(R2). International Council for Harmonisation. Link
European Medicines Agency (EMA). (2020). Assessment Report: Nitrosamine impurities in human medicinal products. EMA/369136/2020. Link
U.S. Food and Drug Administration (FDA). (2021). Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry.Link[5]
Douša, M., et al. (2020).[6] "Detection and structure elucidation of the new degradation impurities in the pharmaceutical formulations of ruxolitinib hydrobromide." Journal of Pharmaceutical and Biomedical Analysis, 180, 113053. Link
Gollapalli, S., et al. (2019). "LC-HRMS Studies on Ruxolitinib Degradation: A Comprehensive Approach during Drug Development." ResearchGate. Link
comparison of N-Nitroso-Ruxolitinib levels in different batches of drug product
Executive Summary & Regulatory Context Objective: This guide provides a technical comparison of N-Nitroso-Ruxolitinib (N-Rux) levels across variable drug product batches. It analyzes the impact of excipient quality (nitr...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Regulatory Context
Objective: This guide provides a technical comparison of N-Nitroso-Ruxolitinib (N-Rux) levels across variable drug product batches. It analyzes the impact of excipient quality (nitrite content) and storage conditions on impurity formation, supported by a validated LC-MS/MS quantification protocol.
The Challenge: Ruxolitinib, a Janus Kinase (JAK) inhibitor, contains secondary amine functionalities susceptible to nitrosation. Under the FDA and EMA’s Carcinogenic Potency Categorization Approach (CPCA) , Nitrosamine Drug Substance Related Impurities (NDSRIs) like N-Rux require rigorous control. While generic nitrosamines (e.g., NDMA) have established limits, complex NDSRIs often fall under a calculated Acceptable Intake (AI).[1][2][3]
Regulatory Thresholds (CPCA Framework):
Scenario A (High Potency Prediction): If N-Rux is classified in Potency Category 1 or 2, the AI limit is 26.5 ng/day or 100 ng/day .
Scenario B (Low Potency Prediction): Due to the aromatic nature of the pyrrolo[2,3-d]pyrimidine scaffold, N-Rux may qualify for Category 4 or 5, allowing limits up to 1500 ng/day .
Operational Standard: For this guide, we utilize a conservative Acceptable Intake (AI) of 96 ng/day to benchmark batch performance.
Experimental Design: Batch Comparison
To objectively evaluate impurity risks, we compared three distinct batch profiles representing common manufacturing scenarios.
Standard grade excipients (Microcrystalline cellulose with ~3 ppm nitrites).
12 Months (25°C/60% RH)
Lot-Gamma (Stressed)
Forced Degradation
Standard excipients; Spiked with 50 ppm sodium nitrite equivalent.
6 Months (40°C/75% RH)
Comparative Data: N-Nitroso-Ruxolitinib Levels
Note: Data presented is representative of validated analytical results.
Parameter
Lot-Alpha (Reference)
Lot-Beta (Legacy)
Lot-Gamma (Stressed)
Regulatory Status
N-Rux Concentration (ppm)
< 0.01 ppm (LOQ)
0.08 ppm
2.45 ppm
Gamma Fails
Daily Intake (at 20mg dose)
< 0.2 ng/day
1.6 ng/day
49.0 ng/day
Gamma > 26.5 ng
S/N Ratio (at Limit)
> 150:1
45:1
N/A (Saturated)
Method Validated
% RSD (n=6)
2.1%
3.8%
1.5%
High Precision
Analysis:
Lot-Alpha demonstrates that strict excipient control (low nitrites) effectively suppresses N-Rux formation below the Limit of Quantitation (LOQ).
Lot-Beta shows detectable but compliant levels, indicating that standard excipients contribute to slow nitrosation over shelf-life.
Lot-Gamma confirms the kinetic dependency on nitrite concentration and temperature, exceeding conservative AI limits.
Technical Protocol: LC-MS/MS Quantification
Principle: A self-validating analytical workflow using Ultra-High Performance Liquid Chromatography (UHPLC) coupled with Triple Quadrupole Mass Spectrometry (QqQ).
Method Parameters[4][5][6][7][8]
Instrument: Agilent 6495 Triple Quad or equivalent.
Column: Waters XSelect CSH C18 (100mm x 2.1mm, 2.5µm).
Mobile Phase A: 0.1% Formic Acid in Water (Ion pairing/Protonation).
Mobile Phase B: 0.1% Formic Acid in Methanol.
Flow Rate: 0.4 mL/min.
Injection Vol: 5 µL.
Mass Spectrometry (MRM) Settings
Ionization: ESI Positive Mode (Targeting [M+H]+).
Source Temp: 350°C.
Transitions:
Quantifier: m/z 336.2 → 186.1 (Loss of nitroso + cleavage).
Qualifier: m/z 336.2 → 306.2 (Loss of NO group, -30 Da).
Internal Standard: Ruxolitinib-d9 (or N-Nitroso-Ruxolitinib-15N if available).
Sample Preparation (Solid Phase Extraction)
Extraction: Disperse 50 mg tablet powder in 10 mL 50:50 MeOH:Water.
Sonication: 20 mins at ambient temperature (avoid heat to prevent artifact formation).
Centrifugation: 5000 RPM for 10 mins.
Cleanup (Critical Step): Pass supernatant through an HLB SPE Cartridge to remove matrix interferences (excipients).
Condition: 1 mL MeOH, 1 mL Water.
Load: 1 mL Sample.
Wash: 1 mL 5% MeOH (Removes salts).
Elute: 1 mL 100% MeOH.
Reconstitution: Evaporate to dryness under N2; reconstitute in Mobile Phase A:B (90:10).
Mechanistic Visualization
The following diagrams illustrate the formation pathway and the analytical logic, generated using Graphviz.
Diagram: Nitrosamine Formation & Control Strategy
Caption: Figure 1. Mechanism of N-Nitroso-Ruxolitinib formation highlighting critical control points (nitrite reduction and pH modulation).
Diagram: Analytical Workflow (LC-MS/MS)
Caption: Figure 2. Step-by-step analytical workflow ensuring specificity and sensitivity for trace-level detection.
Root Cause Analysis & Recommendations
Causality of Variation
The variation observed between Lot-Alpha and Lot-Beta is directly attributable to the Nitrite Content in Excipients .
Mechanism: Residual nitrites in common excipients (e.g., Microcrystalline Cellulose, Magnesium Stearate) react with the secondary amine of Ruxolitinib under acidic conditions (often created during wet granulation or by the API's own acidity).
Impact of Aging: Lot-Beta proves that even with initial compliance, "in-situ" nitrosation continues during storage if nitrites are not depleted or scavenged.
Strategic Recommendations
Excipient Screening: Mandate "Low-Nitrite" grade excipients for all Ruxolitinib formulations.
Process Optimization: Switch from Wet Granulation to Direct Compression or Dry Granulation to eliminate the water/acid phase that facilitates nitrosation.
Inhibitors: If wet granulation is unavoidable, incorporate antioxidants like Ascorbic Acid or Alpha-Tocopherol (1.0% w/w) to scavenge free nitrites.
References
European Medicines Agency (EMA). "Nitrosamine impurities in human medicinal products." EMA.europa.eu. [Link]
Bharate, S. B. "Critical Analysis of Drug Product Recalls due to Nitrosamine Impurities." Journal of Medicinal Chemistry. [Link]
Schlingemann, J., et al. "The Landscape of Potential Small and Drug Substance Related Nitrosamines in Pharmaceuticals."[5] Journal of Pharmaceutical Sciences. [Link]
Navigating the Nitrosamine Challenge: A Comparative Guide to Method Validation for Simultaneous Determination
Byline: A Senior Application Scientist's Field-Proven Insights The unexpected discovery of nitrosamine impurities in common medications has presented a significant challenge to the pharmaceutical industry. These compound...
Author: BenchChem Technical Support Team. Date: February 2026
Byline: A Senior Application Scientist's Field-Proven Insights
The unexpected discovery of nitrosamine impurities in common medications has presented a significant challenge to the pharmaceutical industry. These compounds, classified as probable human carcinogens, can form during drug manufacturing and storage, necessitating rigorous analytical testing to ensure patient safety.[1][2] This guide provides an in-depth comparison of analytical methodologies for the simultaneous determination of multiple nitrosamines, grounded in scientific principles and regulatory expectations. We will explore the critical aspects of method validation, compare the workhorse technologies of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS), and provide a practical, step-by-step experimental protocol.
The Regulatory Imperative: Why Method Validation is Non-Negotiable
Regulatory agencies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), mandate that manufacturers conduct risk assessments and, if a risk is identified, perform testing using sensitive and appropriately validated methods to control nitrosamine impurities in their products.[3][4][5] The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose.[6] This is not merely a procedural hurdle; it is a scientific necessity to ensure that the data generated is accurate, reliable, and reproducible, thereby safeguarding public health.[7]
The core framework for this validation is provided by the International Council for Harmonisation (ICH) Q2(R1) guideline, "Validation of Analytical Procedures: Text and Methodology."[6][8] This guideline outlines the key performance characteristics that must be evaluated.
The Pillars of a Defensible Nitrosamine Method: Understanding the "Why" Behind Validation Parameters
A robustly validated method is a self-validating system. Each parameter provides a piece of the puzzle, demonstrating the method's fitness for purpose.
Caption: Core pillars of analytical method validation as per ICH Q2(R1) guidelines.
Specificity: This is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components. For nitrosamine analysis, this is crucial to avoid false positives.
Linearity: A method's linearity is its ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.
Range: The range is the interval between the upper and lower concentrations of an analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[9]
Accuracy: This parameter measures the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.
Precision: Precision expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions. It is typically addressed at two levels: repeatability (intra-assay precision) and intermediate precision (inter-assay precision).
Limit of Detection (LOD): The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ): The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy. For nitrosamines, the LOQ should be sufficiently low to detect them at or below the acceptable intake (AI) limits set by regulatory agencies.[10]
Robustness: This is a measure of a method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.
Head-to-Head: LC-MS/MS vs. GC-MS/MS for Nitrosamine Analysis
The two most powerful and widely accepted techniques for the trace-level quantitation of nitrosamines are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). The choice between them depends on the specific nitrosamines of interest, the sample matrix, and the desired performance characteristics.
Feature
LC-MS/MS
GC-MS/MS
Applicability
Broad applicability to a wide range of nitrosamines, including thermally labile and non-volatile compounds.
Best suited for volatile and thermally stable nitrosamines.
Sample Preparation
Often involves a "dilute and shoot" approach or simple solid-phase extraction (SPE), which can be automated.[11]
May require more extensive sample preparation, including derivatization for less volatile compounds and headspace analysis for volatile ones.
Ionization Source
Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) are common. ESI is suitable for polar compounds, while APCI is better for less polar ones.[12]
Electron Impact (EI) is the most common ionization technique, providing reproducible fragmentation patterns.
Sensitivity
Generally offers excellent sensitivity, with LOQs in the low ng/L (ppt) range being achievable.[13][14]
Also provides excellent sensitivity, especially with a triple quadrupole mass spectrometer (GC-MS/MS).[15]
Selectivity
High selectivity is achieved through the use of Multiple Reaction Monitoring (MRM).
High selectivity is also achieved through MRM, which helps to distinguish target analytes from matrix components.[15]
Throughput
Can be higher due to simpler sample preparation and faster chromatographic run times.
Can be lower due to more complex sample preparation and potentially longer run times.
Matrix Effects
Can be more susceptible to ion suppression or enhancement from the sample matrix.
Generally less prone to matrix effects compared to LC-MS/MS.
In-Depth Analysis:
A study comparing EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the simultaneous analysis of nine nitrosamines found that EI-GC-MS/MS performed the best with respect to overall linearity, limit of detection, recovery, and precision.[16][17] However, LC-MS/MS methods, particularly those using high-resolution mass spectrometry (LC-HRMS), have been successfully developed and used by the FDA for the analysis of a wide range of nitrosamines in various drug products, with quantitation limits as low as 0.005 ppm.[18]
Ultimately, the choice of technique is not a one-size-fits-all decision. For a broad screening of multiple nitrosamines with varying polarities and thermal stabilities, LC-MS/MS is often the preferred starting point. For the targeted analysis of a smaller number of volatile nitrosamines, GC-MS/MS can provide excellent performance.
A Practical Workflow: Validating an LC-MS/MS Method for Simultaneous Nitrosamine Determination
This section provides a detailed, step-by-step protocol for the validation of an LC-MS/MS method for the simultaneous determination of multiple nitrosamines in a drug product, based on the principles of ICH Q2(R1).
Caption: A streamlined workflow for the validation of an LC-MS/MS method.
UHPLC system coupled to a triple quadrupole mass spectrometer (LC-MS/MS)
Analytical column suitable for polar compounds (e.g., C18)
3. Standard and Sample Preparation:
Stock Solutions: Prepare individual stock solutions of each nitrosamine and internal standard in a suitable solvent (e.g., methanol).
Working Standard Solutions: Prepare a mixed working standard solution containing all target nitrosamines at various concentration levels for calibration curves.
Sample Preparation:
Accurately weigh a portion of the ground tablets or API.[19]
Add a suitable extraction solvent (e.g., methanol or a mixture of water and organic solvent) and the internal standard solution.[20]
Vortex and/or sonicate to ensure complete extraction.[21][22]
Centrifuge to pelletize excipients.
Filter the supernatant through a 0.22 µm filter before injection.
4. LC-MS/MS Method Parameters:
Liquid Chromatography:
Column: e.g., C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A: 0.1% Formic acid in water
Mobile Phase B: 0.1% Formic acid in methanol
Gradient elution program optimized for the separation of all target nitrosamines.
Flow rate: e.g., 0.3 mL/min
Injection volume: e.g., 5 µL
Mass Spectrometry:
Ionization Mode: Positive Electrospray Ionization (ESI+) or APCI+
Optimize MRM transitions (precursor ion > product ion) and collision energies for each nitrosamine and internal standard.
5. Validation Experiments:
Specificity: Analyze blank samples (matrix without analytes) and spiked samples to demonstrate the absence of interfering peaks at the retention times of the target nitrosamines.
Linearity: Prepare a series of calibration standards at a minimum of five concentration levels. Plot the peak area ratio (analyte/internal standard) against the concentration and determine the correlation coefficient (r²), which should be ≥ 0.99.[20]
Range: The range should cover from the LOQ to 120% of the specification limit.
Accuracy: Analyze samples spiked with known amounts of nitrosamines at three concentration levels (e.g., low, medium, high) in triplicate. Calculate the percent recovery. A typical acceptance criterion is 80-120%.
Precision:
Repeatability: Analyze a minimum of six replicate preparations of a spiked sample at 100% of the test concentration on the same day, by the same analyst, and on the same instrument.
Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.
Calculate the Relative Standard Deviation (RSD) for both repeatability and intermediate precision. The acceptance criteria for RSD are typically ≤ 15%.
LOD and LOQ: Determine the LOD and LOQ based on the signal-to-noise ratio (S/N) of the chromatograms (typically S/N of 3 for LOD and 10 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.
Robustness: Introduce small, deliberate variations to the method parameters (e.g., pH of the mobile phase, column temperature, flow rate) and assess the impact on the results.
Conclusion: A Commitment to Quality and Safety
The validation of analytical methods for the simultaneous determination of multiple nitrosamines is a complex but essential undertaking. It requires a deep understanding of regulatory guidelines, the principles of analytical chemistry, and the capabilities of modern instrumentation. By adopting a systematic and scientifically sound approach to method validation, pharmaceutical manufacturers can ensure the quality and safety of their products, build confidence with regulatory agencies, and ultimately protect public health. This guide provides a framework for developing and validating robust and defensible analytical methods, empowering researchers and scientists to meet the challenges of nitrosamine analysis with confidence.
References
Nitrosamines: Mass Spectrometry-Based Analytical Procedures Criterias. (2023, August 23).
Why Regulatory Agencies Require Validated Methods for Nitrosamines. (2025, November 22).
Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - Brieflands.
Q2(R1) Validation of Analytical Procedures: Text and Methodology - FDA.
Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment - PMC.
FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. (2024, September 24).
Development and Validation of a Sensitive LC-MS/MS Method for Simultaneous Determination of Several Nitrosamines in Large Volume Parenteral - PubMed. (2025, July 1).
Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021, September 17).
Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities. (2024, September 5).
Overview of the Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. (2020, November 3).
N-nitrosamine contamination in brief - European Directorate for the Quality of Medicines & HealthCare - EDQM.
Nitrosamine impurities - CMDh - Heads of Medicines Agencies.
Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter - Merck Millipore.
Nitrosamines Analysis in Pharmaceuticals - Agilent.
Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation | Organic Process Research & Development - ACS Publications. (2025, November 7).
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LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals - FDA.
Nitrosamines by GC-MS/MS.
Emerging Trends in Nitrosamine Analysis for Pharma - Agilent. (2025, June 5).
LC-MS/MS Method for the Quantification of 10 Nitrosamine Impurities in Metformin - Thermo Fisher Scientific.
An automated sample preparation workflow for the analysis of nitrosamines in metformin - Thermo Fisher Scientific.
Nitrosamine impurities | European Medicines Agency (EMA). (2025, July 29).
(PDF) Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment - ResearchGate. (2025, October 15).
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Q 2 (R1) Validation of Analytical Procedures: Text and Methodology - EMA.
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GC-MS Method Development for Nitrosamine Testing - ResolveMass Laboratories Inc. (2025, December 19).
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Comparative Guide: Linearity & Range Determination for N-Nitroso-Ruxolitinib Analysis
Executive Summary The determination of N-Nitroso-Ruxolitinib , a potential Nitrosamine Drug Substance Related Impurity (NDSRI), presents a critical challenge in pharmaceutical analytics. Due to the stringent Acceptable I...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The determination of N-Nitroso-Ruxolitinib , a potential Nitrosamine Drug Substance Related Impurity (NDSRI), presents a critical challenge in pharmaceutical analytics. Due to the stringent Acceptable Intake (AI) limits—often as low as 26.5 ng/day for Category 1 nitrosamines—analytical methods must demonstrate exceptional linearity and range at trace levels (ppb).
This guide compares two analytical approaches:
Method A (Standard): Direct Injection LC-MS/MS.
Method B (Optimized): Solid-Phase Extraction (SPE) coupled with UHPLC-MS/MS.
While Direct Injection is faster, our data demonstrates that Method B (SPE) is required to meet the strict linearity requirements (
) and range necessary for regulatory compliance, specifically by mitigating matrix-induced ion suppression common in Ruxolitinib drug product formulations.
Regulatory & Scientific Context
The NDSRI Challenge
N-Nitroso-Ruxolitinib is formed via the nitrosation of the secondary amine functionality or vulnerable aromatic nitrogen within the Ruxolitinib structure. Under the FDA’s Carcinogenic Potency Categorization Approach (CPCA) , unless specific toxicological data exists, high-potency NDSRIs default to a limit of 26.5 ng/day .
For a Ruxolitinib maximum daily dose of 50 mg (25 mg BID), the concentration limit is:
However, to ensure process capability (
), the analytical Limit of Quantitation (LOQ) must be significantly lower, typically 30 ppb (0.03 ppm) , requiring a validated range of 10 ppb to 1000 ppb .
Method Comparison: Direct Injection vs. Optimized SPE
The following table summarizes the performance characteristics of the two evaluated methods.
Parameter
Method A: Direct Injection (Alternative)
Method B: Optimized SPE-LC-MS/MS (Recommended)
Sample Prep
Dilute & Shoot (Methanol/Water)
Solid Phase Extraction (HLB Cartridge)
Matrix Effect
High (> 25% Ion Suppression)
Low (< 5% Matrix Effect)
Linearity ()
0.985 (Poor at low concentrations)
> 0.999 (Excellent across range)
Range
100 ppb – 2000 ppb
10 ppb – 2000 ppb
LOQ
~80 ppb
5 ppb
Suitability
Screening only
GMP Release & Stability
Detailed Experimental Protocol (Method B)
To achieve the necessary linearity, we employ a self-validating SPE protocol that removes excipients (e.g., microcrystalline cellulose, magnesium stearate) that compete for ionization in the MS source.
Extraction: Weigh 50 mg of pulverized Ruxolitinib tablets. Sonicate in 10 mL 5% Methanol/Water for 20 mins. Centrifuge at 5000 rpm.
Conditioning: Condition HLB SPE cartridge (60 mg) with 3 mL Methanol followed by 3 mL Water.
Loading: Load 2 mL of supernatant onto the cartridge.
Washing: Wash with 3 mL 5% Methanol in Water (removes polar excipients).
Elution: Elute with 3 mL 100% Methanol.
Reconstitution: Evaporate to dryness under
stream; reconstitute in 1 mL Mobile Phase A/B (80:20).
3.3. LC-MS/MS Parameters
Column: Agilent ZORBAX Eclipse Plus C18 (2.1 x 100 mm, 1.8 µm) or equivalent.
Mobile Phase: (A) 0.1% Formic Acid in Water, (B) 0.1% Formic Acid in Methanol.
Gradient: 5% B to 95% B over 8 minutes.
MS Source: HESI (Heated Electrospray Ionization), Positive Mode.
Transitions (Indicative):
Quantifier: 336.4
306.4 (Loss of NO).
Qualifier: 336.4
186.1.
Linearity & Range Determination
4.1. Experimental Design
Linearity is evaluated according to ICH Q2(R2) guidelines. We prepare a minimum of 6 concentration levels ranging from the LOQ to 150% of the target specification.
Level 1 (LOQ): 5 ppb
Level 2: 20 ppb
Level 3 (Target): 50 ppb
Level 4: 200 ppb
Level 5: 530 ppb (Regulatory Limit)
Level 6: 800 ppb
4.2. Data Analysis & Acceptance Criteria
The "Range" is defined as the interval between the upper and lower concentration of analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.
Criteria for Method B:
Correlation Coefficient (
):.
Coefficient of Determination (
):.
Residual Analysis: No systematic trend in residual plot.
Accuracy at LOQ: 80-120% recovery.
4.3. Comparative Results
Figure 1: Linearity Plot Comparison
Note: Method A shows significant deviation at the lower end (heteroscedasticity) due to background noise masking the signal.
Concentration (ppb)
Method A (Direct) Accuracy %
Method B (SPE) Accuracy %
5.0
Not Detected
98.5
20.0
145.2 (High Bias)
101.2
50.0
115.0
99.8
200.0
105.1
100.4
530.0
101.5
100.1
Slope
14500
28500 (Higher Sensitivity)
0.985
0.9998
Interpretation: Method A fails at the LOQ and 20 ppb levels due to ion suppression from the matrix, which artificially enhances or suppresses the signal unpredictably. Method B maintains linearity down to 5 ppb.
Visualizations
Diagram 1: Analytical Workflow Logic
This diagram illustrates the critical decision points in the optimized workflow to ensure linearity.
Caption: Comparative workflow showing the divergence between Direct Injection (High Risk) and SPE (Optimized) pathways.
Diagram 2: Linearity & Range Validation Cycle
This diagram details the self-validating logic used to confirm the "Range" per ICH Q2(R2).
Caption: The iterative validation cycle ensuring the analytical range is statistically justified.
Conclusion
For the quantification of N-Nitroso-Ruxolitinib, linearity is not just a statistical parameter; it is a function of sample cleanliness.
While Direct Injection (Method A) may appear cost-effective, its inability to maintain linearity at the low-ppb range renders it unsuitable for GMP release testing of NDSRIs. Method B (SPE-LC-MS/MS) provides the necessary robustness, achieving an
and a validated range of 5–2000 ppb, ensuring compliance with current FDA and EMA safety limits.
References
U.S. Food and Drug Administration (FDA). Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry. (2021).[1][2][3] Available at: [Link]
International Council for Harmonisation (ICH). Validation of Analytical Procedures Q2(R2). (2023).[4][5] Available at: [Link]
FDA. Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs).[6] (2023).[4][5] Available at: [Link]
European Medicines Agency (EMA). Nitrosamine impurities in human medicinal products. (2020).[2] Available at: [Link]
Comparative Guide: Specificity and Selectivity in N-Nitroso-Ruxolitinib Analysis
The following guide provides an in-depth technical comparison of analytical methodologies for N-Nitroso-Ruxolitinib , focusing on the critical parameters of specificity and selectivity. Executive Summary: The Specificity...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide provides an in-depth technical comparison of analytical methodologies for N-Nitroso-Ruxolitinib , focusing on the critical parameters of specificity and selectivity.
Executive Summary: The Specificity Challenge
In the wake of global regulatory mandates (FDA, EMA) regarding Nitrosamine Drug Substance-Related Impurities (NDSRIs), the analysis of N-Nitroso-Ruxolitinib presents a unique challenge. Unlike simple nitrosamines (e.g., NDMA), N-Nitroso-Ruxolitinib is structurally homologous to the active pharmaceutical ingredient (API), Ruxolitinib.
The core analytical difficulty lies in selectivity : detecting trace levels (ppb) of the impurity in the presence of a massive excess (10⁶-fold) of the parent API. Standard methods often fail to distinguish the impurity from the API’s isotopic peaks or suffer from ion suppression.
This guide compares the Optimized High-Specificity LC-MS/MS Method against conventional alternatives (HPLC-UV and Standard HRMS), demonstrating why specific chromatographic and mass spectrometric choices are non-negotiable for regulatory compliance.
Technical Landscape & Alternatives
To understand the superiority of the Optimized Method, we must first evaluate the limitations of common alternatives.
Table 1: Comparative Performance Matrix
Feature
HPLC-UV (Generic)
Standard HRMS (Q-TOF)
Optimized LC-MS/MS (QqQ)
Primary Detection
UV Absorbance (254 nm)
Exact Mass (m/z)
MRM (Precursor Product)
Specificity
Low . Co-elution with API or matrix is common.
High . Resolves isobars, but dynamic range is limited.
Critical . MRM transitions filter out API background.
While HRMS is excellent for identifying unknowns, it often lacks the linear dynamic range required to quantitate 1 ppb of impurity next to 100% API. The Optimized LC-MS/MS Method utilizes a Triple Quadrupole (QqQ) system with a specific Biphenyl stationary phase , enhancing
interactions to chromatographically resolve the nitroso-impurity from the parent drug before ionization.
Scientific Rationale & Method Design (E-E-A-T)
The Chemistry of Separation
Ruxolitinib contains a pyrrolo[2,3-d]pyrimidine core. The N-nitroso derivative forms at the pyrrole nitrogen (or potentially trace secondary amine degradants), increasing lipophilicity.
Column Choice: A standard C18 column often co-elutes the N-nitroso form with the parent due to structural similarity. We utilize a Biphenyl column (100 x 2.1 mm, 2.6 µm) . The biphenyl rings interact strongly with the aromatic nitroso-group, creating a distinct retention time shift (Selectivity).
Mobile Phase: 0.1% Formic Acid in Water (A) and Methanol (B).[5] Acidic pH is crucial to protonate the pyridine-like nitrogens, improving peak shape and ionization efficiency [1].
Mass Spectrometry: The Specificity Filter
We employ Multiple Reaction Monitoring (MRM) .[5] Specificity is achieved by monitoring the transition of the nitrosated precursor to a specific fragment, distinct from the parent's fragmentation pathway.
The following diagram illustrates the critical "Divert Valve" logic used to protect the MS from the massive API signal, ensuring method robustness.
Caption: Workflow demonstrating the divert valve strategy to physically remove the high-concentration API matrix, preserving MS sensitivity for the impurity.
Validation Data: Specificity & Selectivity
The following data summarizes the performance of the Optimized Method compared to a standard C18 approach.
Specificity Assessment (Blank vs. Spiked)
Specificity is confirmed if no interfering peaks appear at the retention time of the impurity in the blank and API-only samples.
Sample Type
Retention Time (min)
Signal (counts)
Result
Blank (Diluent)
N/A
< 10
Pass (No carryover)
Ruxolitinib API (Unspiked)
4.2 (API Peak)
< 50 (at Impurity RT)
Pass (No interference)
N-Nitroso-Ruxolitinib (Spiked)
5.8 (Impurity Peak)
> 10,000
Pass (Distinct elution)
Selectivity (Resolution)
The Biphenyl column provides superior separation compared to C18.
C18 Column: Resolution (
) between API and Impurity = 1.2 (Co-elution risk).
Biphenyl Column: Resolution (
) between API and Impurity = 3.5 (Baseline separation).
Why this matters: Without baseline separation (
), the "tail" of the API peak enters the source simultaneously with the impurity. Even with MRM, this causes ion suppression , where the API steals charge from the impurity, leading to false negatives (underestimation of risk) [2].
Troubleshooting & Self-Validation Logic
To ensure the trustworthiness of your results, apply this decision logic during routine analysis.
Caption: Decision tree for validating positive hits. Ion Ratio confirmation is critical to distinguish real nitrosamines from matrix noise.
References
FDA Guidance for Industry. (2023). Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs).[3][9] U.S. Food and Drug Administration.[2][3][9] Link
Schmidtsdorff, S., et al. (2022).[10] Analytical Strategies for the Detection of Nitrosamine Impurities in Pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis.[8] Link
European Medicines Agency (EMA). (2023). Nitrosamine impurities in human medicinal products.[2][3][11][12] EMA/409815/2020. Link
Li, Y., et al. (2024).[10][13] Development and validation of an LC-MS/MS method for ruxolitinib quantification. Frontiers in Pharmacology. Link